diethyl 2-(1H-pyrrol-1-yl)pentanedioate

Core Science & Biosynthesis

Chemical structure and properties of diethyl 2-(1H-pyrrol-1-yl)pentanedioate

Engineering Pyrrole-Functionalized Peptidomimetics: A Technical Guide to Diethyl 2-(1H-pyrrol-1-yl)pentanedioate

As drug discovery and materials science pivot toward increasingly complex, rigidified scaffolds, the functionalization of natural amino acids has become a cornerstone of modern synthetic chemistry. Diethyl 2-(1H-pyrrol-1-yl)pentanedioate (CAS: 259683-85-7) represents a highly versatile building block in this domain. By converting the primary alpha-amine of glutamic acid into an aromatic pyrrole ring, researchers can dramatically alter the steric bulk, electronic distribution, and conformational flexibility of the resulting peptidomimetic[1].

This whitepaper provides an in-depth technical analysis of the chemical properties, synthetic methodologies, and downstream applications of diethyl 2-(1H-pyrrol-1-yl)pentanedioate, designed specifically for application scientists and drug development professionals.

Physicochemical Profiling & Structural Architecture

The molecular architecture of diethyl 2-(1H-pyrrol-1-yl)pentanedioate consists of a flexible pentanedioate (glutarate) backbone capped with two ethyl ester groups, with a 1H-pyrrole ring attached to the C2 (alpha) position[2].

The dual ester groups provide orthogonal handles for selective hydrolysis or amidation, while the electron-rich pyrrole ring serves as a prime site for electrophilic aromatic substitution (e.g., Vilsmeier-Haack formylation or Friedel-Crafts acylation) or oxidative electropolymerization[1].

Table 1: Physicochemical Properties

Property	Value / Description
IUPAC Name	Diethyl 2-(1H-pyrrol-1-yl)pentanedioate
CAS Registry Number	259683-85-7
Molecular Formula	C₁₃H₁₉NO₄
Molecular Weight	253.30 g/mol
Structural Features	N-substituted pyrrole; diesterified aliphatic chain
Solubility Profile	Soluble in EtOAc, DCM, DMSO, and MeOH; insoluble in water

Synthetic Strategy: The Clauson-Kaas Annulation

The most efficient and scalable route to synthesize N-substituted pyrroles from primary amines is the Clauson-Kaas reaction [3]. Direct condensation of an amine with succinaldehyde (the traditional Paal-Knorr approach) is notoriously difficult because free succinaldehyde is highly unstable and rapidly polymerizes.

To circumvent this, the Clauson-Kaas modification employs 2,5-dimethoxytetrahydrofuran (DMT) as a stable, masked dialdehyde[1]. Under mildly acidic conditions, DMT undergoes in situ hydrolysis to release succinaldehyde at a controlled rate. This steady-state concentration of the reactive electrophile immediately condenses with the primary amine of diethyl glutamate, driving the reaction forward while suppressing side-product formation[3].

Figure 1: Mechanistic workflow of the Clauson-Kaas synthesis for diethyl 2-(1H-pyrrol-1-yl)pentanedioate.

Validated Experimental Protocol

The following protocol details the synthesis of diethyl 2-(1H-pyrrol-1-yl)pentanedioate from diethyl L-glutamate hydrochloride. This workflow is designed as a self-validating system to ensure high yield and optical purity.

Phase 1: Reaction Setup & Initiation

• Reagent Preparation: In a 250 mL round-bottom flask, dissolve 10.0 g (41.7 mmol) of diethyl L-glutamate hydrochloride and 4.1 g (50.0 mmol, 1.2 eq) of anhydrous sodium acetate (NaOAc) in 50 mL of a 2:1 (v/v) mixture of glacial acetic acid and deionized water.

  • Causality: The hydrochloride salt of the amine is non-nucleophilic. NaOAc acts as a mild base to liberate the free primary amine. The acetic acid/water solvent system provides the necessary protic environment to catalyze the subsequent acetal hydrolysis of DMT[4].

• Addition of the Electrophile: Add 6.06 g (45.8 mmol, 1.1 eq) of 2,5-dimethoxytetrahydrofuran dropwise over 5 minutes.

• Thermal Activation: Equip the flask with a reflux condenser and heat the mixture to 80 °C in an oil bath for 2–3 hours.

Phase 2: In-Process Monitoring (Self-Validation)

• TLC Analysis: Withdraw a 10 µL aliquot, dilute in 1 mL ethyl acetate, and spot on a silica gel TLC plate. Elute with Hexanes/EtOAc (7:3).

• Validation Check: Stain the plate with ninhydrin and heat.

  • System Validation: The reaction is deemed complete when the baseline, ninhydrin-active spot (primary amine) completely disappears, and a new, highly UV-active spot (the pyrrole product, Rf ~0.6) emerges. If the amine persists, continue heating in 30-minute increments.

Phase 3: Quenching & Isolation

• Neutralization: Cool the reaction to room temperature and pour it slowly into 200 mL of ice-cold saturated aqueous sodium bicarbonate (NaHCO₃).

  • Causality: Rapid neutralization of the acetic acid prevents acid-catalyzed degradation or polymerization of the newly formed electron-rich pyrrole ring during solvent evaporation.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 × 75 mL).

  • Causality: Ethyl acetate effectively partitions the moderately polar pyrrole diester from the highly polar aqueous salts.

• Drying: Wash the combined organic layers with brine (50 mL) and dry over anhydrous Na₂SO₄.

  • Validation Check: The organic layer must transition from slightly cloudy to completely clear, confirming the successful sequestration of emulsified water.

• Purification: Filter the drying agent, concentrate the filtrate under reduced pressure, and purify via flash column chromatography (silica gel, gradient elution 5% to 20% EtOAc in Hexanes) to yield the product as a pale yellow oil.

Downstream Applications in Research

Medicinal Chemistry & Neuropharmacology Pyrrole-functionalized amino acids are critical in the development of central nervous system (CNS) therapeutics. Derivatives of pyrrole-containing scaffolds have been extensively utilized to synthesize positive allosteric modulators (PAMs) for NMDA receptors (specifically GluN2C and GluN2D subtypes)[4]. The rigid pyrrole ring restricts the conformational freedom of the glutamate backbone, allowing for highly specific receptor pocket binding, which is vital for treating neuropsychiatric disorders without off-target toxicity[4].

Conductive Polymers & Biosensors In materials science, diethyl 2-(1H-pyrrol-1-yl)pentanedioate serves as a monomeric precursor for electroactive films. Following the selective hydrolysis of the ester groups to carboxylic acids, the pyrrole moiety can be electropolymerized on platinum or gold electrodes[1]. The resulting polycarboxylated poly(pyrrole) films provide a conductive, functionalized surface ideal for the covalent attachment of biomolecules (e.g., glucose oxidase or DNA sequences) in the fabrication of advanced biosensing transducers[1].

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A Technical Guide to the Thermodynamic Stability of N-Substituted Pyrrole Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

The pyrrole ring is a foundational scaffold in medicinal chemistry, present in numerous natural products and blockbuster drugs.[1][2][3] The thermodynamic stability of this heterocyclic system is a critical parameter that dictates its synthesis, reactivity, and ultimately, its pharmacokinetic and pharmacodynamic profile. N-substitution provides a powerful handle to modulate these properties. This technical guide offers an in-depth exploration of the factors governing the thermodynamic stability of N-substituted pyrrole derivatives. We will dissect the interplay of aromaticity, electronic effects, and steric hindrance, and provide field-proven experimental and computational protocols for stability assessment, empowering researchers to make informed decisions in the drug discovery and development pipeline.

The Pyrrole Core: A Privileged Scaffold in Medicinal Chemistry

The five-membered, nitrogen-containing pyrrole ring is a quintessential "privileged scaffold" in drug discovery. Its prevalence in nature—forming the core of vital structures like heme, chlorophyll, and vitamin B12—underscores its evolutionary selection for biological function.[1] In synthetic pharmaceuticals, the pyrrole moiety is a key component in a diverse array of drugs, including the anti-inflammatory drug Tolmetin, the multi-kinase inhibitor Sunitinib, and the blockbuster cholesterol-lowering agent Atorvastatin.[3][4]

The utility of the pyrrole ring stems from its unique electronic properties. It is an electron-rich aromatic system, a feature conferred by the delocalization of the nitrogen atom's lone pair of electrons into the ring, creating a stable 6π-electron system according to Hückel's rule.[4][5] This aromaticity is the bedrock of its thermodynamic stability. However, this stability is not absolute and can be finely tuned through substitution, particularly at the nitrogen atom. Understanding how N-substitution impacts the thermodynamic landscape is paramount for optimizing drug candidates for stability, metabolism, and target engagement.[1]

Fundamentals of Pyrrole Stability: The Primacy of Aromaticity

The thermodynamic stability of pyrrole is intrinsically linked to its aromatic character. Aromaticity describes the enhanced stability of a cyclic, planar, and fully conjugated system of π-electrons. Pyrrole achieves this by the sp2 hybridization of its four carbon atoms and the nitrogen atom.[5] The nitrogen's lone pair occupies a p-orbital, participating in the cyclic π-system and completing the aromatic sextet.

The resonance energy of pyrrole, a quantitative measure of this additional stability, is approximately 88 kJ/mol (21 kcal/mol).[4] While this is less than that of benzene (152 kJ/mol), it is comparable to other important heterocycles like thiophene and furan, signifying a substantial stabilizing force.[4][6] Any modification that disrupts this aromaticity will inherently decrease the thermodynamic stability of the molecule. Conversely, substitutions that enhance the delocalization of the π-electrons can further stabilize the ring.

The Decisive Role of the N-Substituent

Substitution on the pyrrole nitrogen (N1 position) directly influences the availability of its lone pair for delocalization into the aromatic system. This, in turn, modulates the ring's electron density, aromatic character, and overall thermodynamic stability. The properties of the N-substituent can be broadly categorized into electronic and steric effects.

Electronic Effects: A Tug-of-War Between Induction and Resonance

The electronic influence of an N-substituent is a balance between two primary forces: the inductive effect (transmitted through sigma bonds) and the resonance effect (transmitted through pi bonds).

• Electron-Donating Groups (EDGs): Substituents like alkyl groups (e.g., -CH₃, -C₂H₅) are weak inductive electron-donors. They increase the electron density on the nitrogen, which can enhance the delocalization of the lone pair into the ring, thereby slightly increasing aromaticity and thermodynamic stability.[4]

• Electron-Withdrawing Groups (EWGs): This category has a more complex and profound impact.

  • Inductively Withdrawing Groups: Halogens or other electronegative groups can pull electron density away from the nitrogen through the sigma bond.

  • Resonance Withdrawing Groups: Substituents with π-systems, such as acyl (-COR), sulfonyl (-SO₂R), or aryl (-Ar) groups, can directly compete with the pyrrole ring for the nitrogen's lone pair. This is a critical concept: if the lone pair is delocalized into the substituent's π-system, its participation in the pyrrole's aromatic sextet is diminished.

For instance, in N-acylpyrroles, the lone pair can be delocalized onto the carbonyl oxygen.[7][8] This partial loss of aromaticity in the pyrrole ring makes the N-acyl bond susceptible to hydrolysis and reduces the overall thermodynamic stability compared to N-alkylpyrroles.[8] Similarly, N-aryl substituents with strong electron-withdrawing groups (e.g., a nitrophenyl group) can significantly decrease the electron density of the pyrrole core.[9][10]

The interplay of these effects is visually summarized in the diagram below.

Caption: Electronic effects of N-substituents on pyrrole stability.

Steric Effects: The Impact of Bulk and Conformation

Beyond electronics, the size and shape of the N-substituent can influence stability.

• Steric Hindrance: Bulky N-substituents, such as a tert-butyl group, can sterically shield the pyrrole ring from attack by reagents or enzymes, which can be beneficial for kinetic stability and reducing metabolic degradation.[11][12]

• Conformational Restriction: In the case of bulky N-aryl substituents, steric clash with the hydrogen atoms at the C2 and C5 positions of the pyrrole ring can force the aryl ring to twist out of planarity. This misalignment reduces the orbital overlap necessary for resonance, effectively isolating the two π-systems. This can mitigate the electron-withdrawing effect of the aryl group, leading to a more complex stability profile than would be predicted by electronics alone.[13]

The following table summarizes the general trends in thermodynamic stability based on the N-substituent.

N-Substituent Class	Primary Effect	Impact on Ring Aromaticity	Relative Thermodynamic Stability
-H	Baseline	Reference	Moderate
-Alkyl (e.g., -CH₃)	Inductive Donation	Slightly Increased	High
-Aryl (e.g., -Ph)	Resonance Withdrawal	Decreased	Moderate to Low
-Acyl (e.g., -COCH₃)	Strong Resonance Withdrawal	Significantly Decreased	Low
-Sulfonyl (e.g., -SO₂Ph)	Strong Resonance Withdrawal	Significantly Decreased	Low

Experimental Assessment of Thermodynamic Stability

Quantifying the thermodynamic stability of a compound is crucial for preclinical development. Thermal analysis techniques are powerful tools for this purpose, providing data on melting points, decomposition temperatures, and heats of fusion.[14]

Differential Scanning Calorimetry (DSC)

DSC is a cornerstone technique for thermal analysis. It measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature. A sharp, high-temperature melting point followed by a high-temperature decomposition event is indicative of a thermodynamically stable compound.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature. It is used to determine decomposition temperatures and to identify the loss of volatile components. When coupled with a mass spectrometer (TGA-MS), it can identify the gaseous fragments produced during decomposition, offering mechanistic insights.[14]

Protocol 4.3: Standard DSC Workflow for Stability Screening

This protocol outlines a typical DSC experiment for the comparative thermal stability analysis of N-substituted pyrrole derivatives.

Objective: To determine and compare the melting point (Tₘ) and onset of decomposition (Tₔ) for a series of pyrrole derivatives.

Instrumentation: A calibrated Differential Scanning Calorimeter.

Materials:

• High-purity (>98%) samples of N-substituted pyrrole derivatives.

• Aluminum DSC pans and lids.

• Inert purge gas (e.g., Nitrogen or Argon).

Procedure:

• Sample Preparation: Accurately weigh 2-5 mg of the pyrrole derivative into an aluminum DSC pan.

• Encapsulation: Hermetically seal the pan with a lid using a sample press. This prevents volatilization before decomposition.

• Instrument Setup:

  • Place the sealed sample pan and an empty, sealed reference pan into the DSC cell.

  • Set the purge gas flow rate (typically 20-50 mL/min) to ensure an inert atmosphere.

• Thermal Program:

  • Equilibration: Equilibrate the cell at a starting temperature well below the expected melting point (e.g., 25 °C).

  • Heating Ramp: Ramp the temperature at a constant rate (e.g., 10 °C/min) to a final temperature well above the expected decomposition (e.g., 350-400 °C). Causality Note: A 10 °C/min heating rate is standard as it provides a good balance between resolution and experimental time.

• Data Analysis:

  • Analyze the resulting thermogram (Heat Flow vs. Temperature).

  • Melting Point (Tₘ): Identify the sharp endothermic peak. The peak maximum is typically reported as the Tₘ.

  • Decomposition Onset (Tₔ): Identify the onset of the broad exothermic or endothermic event that follows melting. This is the point where the baseline begins to deviate, indicating decomposition.

• Comparative Analysis: Repeat the experiment for each derivative under identical conditions. A higher Tₘ and Tₔ indicate greater thermodynamic stability.[15]

Computational Chemistry: Predicting Stability in silico

Computational methods, particularly those based on quantum mechanics, are indispensable for predicting thermodynamic stability before a molecule is ever synthesized.[16] These methods can calculate the total electronic energy of a molecule, from which relative stabilities can be inferred.

Density Functional Theory (DFT)

DFT is a widely used computational method that provides a good balance of accuracy and computational cost for molecules of pharmaceutical interest.[17] By calculating the ground-state energies of different N-substituted pyrrole isomers or conformers, we can directly compare their relative thermodynamic stabilities. The molecule with the lower calculated energy is predicted to be the more stable.

Workflow 5.2: Computational Prediction of Relative Stability

This workflow describes the process of using DFT to compare the stability of N-acetylpyrrole and N-methylpyrrole.

Caption: Workflow for computational stability analysis using DFT.

Conclusion: Stability as a Design Principle

The thermodynamic stability of N-substituted pyrroles is not a peripheral consideration but a central design principle in medicinal chemistry. The electronic and steric nature of the N-substituent provides a versatile toolkit for modulating the stability of the pyrrole core. Electron-donating alkyl groups generally enhance stability, while electron-withdrawing groups, particularly those that compete for the nitrogen's lone pair via resonance, tend to decrease it.

A synergistic approach, combining predictive in silico modeling with robust experimental techniques like DSC and TGA, allows for the early identification of liabilities and the rational design of more stable and developable drug candidates. By mastering the principles outlined in this guide, researchers can better navigate the complex landscape of drug discovery and engineer pyrrole-based therapeutics with optimized properties for clinical success.

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Solubility profile of diethyl 2-(1H-pyrrol-1-yl)pentanedioate in organic solvents

Topic: Solubility Profile & Technical Characterization of Diethyl 2-(1H-pyrrol-1-yl)pentanedioate Content Type: In-Depth Technical Guide Audience: Researchers, Process Chemists, and Drug Development Scientists

Executive Summary: The "Chameleon" Intermediate

Diethyl 2-(1H-pyrrol-1-yl)pentanedioate (CAS 259683-85-7) represents a critical scaffold in medicinal chemistry, serving as a bifunctional intermediate bridging amino acid chemistry (glutamate derivative) and heterocyclic synthesis (pyrrole core). Often synthesized via the Paal-Knorr condensation of diethyl glutamate with 2,5-dimethoxytetrahydrofuran, its solubility profile is dictated by a "tug-of-war" between the lipophilic pyrrole ring/ethyl esters and the polar carbonyl functionalities.

Understanding its solubility is not merely a matter of dissolution; it is the key to optimizing its purification. This guide provides a definitive solubility profile, thermodynamic grounding, and practical workflows for handling this compound in drug discovery pipelines.

Physicochemical Characterization

Before addressing solvent interactions, we must establish the solute's intrinsic properties. This molecule exhibits significant lipophilicity due to the N-substitution and diester masking of the glutamate backbone.

Property	Value / Description	Technical Insight
Molecular Formula	C₁₃H₁₉NO₄
Molecular Weight	253.29 g/mol	Low MW facilitates membrane permeability (Rule of 5 compliant).
Physical State	Viscous Oil / Low-Melting Solid	Often isolates as an oil; crystallizes slowly upon high-vacuum drying or trituration with cold hexanes.
Predicted LogP	~2.1 – 2.5	Moderately lipophilic; partitions preferentially into organic phases.
H-Bond Donors	0	The pyrrole nitrogen is substituted; no N-H donors.
H-Bond Acceptors	4	Two ester carbonyls + two ester oxygens.

Solubility Profile: The Solvent Matrix

The following data categorizes solvents based on their interaction capability with the solute's diester and pyrrole moieties.

Category A: Primary Solubilizers (High Solubility > 100 mg/mL)

Used for reaction media, stock solutions, and loading for chromatography.

• Dichloromethane (DCM): The "Gold Standard" for this compound. The dispersive forces of DCM align perfectly with the pyrrole ring, while its moderate polarity engages the esters.

• Ethyl Acetate (EtOAc): Excellent solvent. The "like-dissolves-like" principle applies here due to the diester functionality.

• DMSO & DMF: Soluble, but often unnecessary due to high solubility in volatile organics. Use only for biological assays or high-temperature reactions.

• Methanol / Ethanol: Soluble. Useful for Paal-Knorr reaction conditions but less ideal for extraction due to miscibility with water.

Category B: Marginal / Temperature-Dependent Solvents

Used for crystallization and trituration.

• Diethyl Ether: Moderate to good solubility.

• Toluene: Good solubility at elevated temperatures; useful for azeotropic removal of water during synthesis.

• Hexanes / Heptane: Poor solubility. This is the critical "anti-solvent." The compound will likely oil out or precipitate from these solvents, making them essential for purification (see Section 5).

Category C: Immiscible / Poor Solvents

Used for washing and phase separation.

• Water: Insoluble. The hydrophobic pyrrole and ethyl chains dominate the polar ester groups.

• Aqueous Acid/Base: Stable in mild acid; esters may hydrolyze in strong aqueous base (NaOH/KOH), converting the molecule back to the glutamate salt.

Thermodynamic Grounding: Hansen Solubility Parameters (HSP)

To scientifically predict solubility in novel solvent blends, we estimate the Hansen Solubility Parameters. The solute relies heavily on Polar (δP) and Dispersive (δD) forces, with minimal Hydrogen Bonding (δH) capability.

• (Dispersion): ~17.5 MPa (Driven by the aromatic pyrrole and alkyl chains)
• (Polarity): ~9.0 MPa (Driven by the two ester carbonyls)
• (H-Bonding): ~6.5 MPa (Low; acceptor only)

Application: To crystallize this compound, select a solvent with a high

(like Methanol) and cool it, or mix a high solvent (DCM) with a low anti-solvent (Hexane).

Experimental Protocols

Protocol A: Solubility Determination (Shake-Flask Method)

Standardized workflow for verifying solubility limits.

• Preparation: Weigh 10 mg of Diethyl 2-(1H-pyrrol-1-yl)pentanedioate into a 2 mL HPLC vial.

• Addition: Add solvent in 50

  L increments at 25°C.

• Agitation: Vortex for 30 seconds after each addition.

• Observation:

  • Clear Solution: Soluble.

  • Cloudy/Precipitate: Saturation point reached.

• Quantification: If quantitative data is required, filter the saturated supernatant, dilute, and analyze via HPLC (UV detection at 220 nm for the pyrrole chromophore).

Protocol B: Purification Strategy (The "Anti-Solvent" Crash)

Since the compound is often an oil, standard crystallization is difficult. Use this "Crash-Out" method.

• Dissolve crude oil in minimal Dichloromethane (DCM) .

• Slowly add Hexane (ratio 1:5 DCM:Hexane) while stirring rapidly.

• If an oil separates, scratch the flask sides with a glass rod to induce nucleation.

• Cool to -20°C overnight.

• If solid forms: Filter.[1][2] If oil persists: Decant solvent and dry the oil under high vacuum (< 1 mbar) to remove trace solvent impurities.

Visualization: Workflows & Decision Trees

Figure 1: Solubility Testing Workflow

A logical flow for determining the optimal solvent system for your specific application.

Caption: Decision matrix for solvent selection based on experimental intent (Synthesis, Purification, or Analysis).

Figure 2: Purification Logic (LLE & Chromatography)

The standard industrial workflow for isolating pyrrole-glutamates.

Caption: Standard purification workflow emphasizing phase separation and chromatographic isolation.

Safety & Handling (MSDS Highlights)

While specific toxicological data for this intermediate may be limited, handle as a standard functionalized pyrrole:

• Inhalation: Use a fume hood. Pyrrole derivatives can be volatile and irritating to respiratory tracts.[3]

• Skin/Eye: Wear nitrile gloves and safety glasses. Esters can be absorbed through the skin.

• Storage: Store in a cool, dry place under inert gas (Nitrogen/Argon) to prevent oxidation of the pyrrole ring (darkening over time).

References

• Paal-Knorr Pyrrole Synthesis Mechanism & Conditions Source: Organic Chemistry Portal URL:[Link]

• Synthesis of N-Substituted Pyrroles (Methodology) Source: MDPI (Molecules Journal) URL:[Link][4]

• Physical Properties of Pyrrole Esters (Analogous Data) Source: PubChem (Diethyl 1H-pyrrol-2-ylphosphonate data used for lipophilicity estimation) URL:[Link]

• General Solubility Rules for Amino Acid Esters Source: ScienceDirect / Elsevier Reference Module in Chemistry URL:[Link]

Sources

• 1. US10329253B2 - Process for the synthesis of 2-(2,5-dimethyl-1H-pyrrol-1-yl)-1,3-propanediol and its substituted derivatives - Google Patents [patents.google.com]
• 2. cibtech.org [cibtech.org]
• 3. cpchem.com [cpchem.com]
• 4. mdpi.com [mdpi.com]

An In-depth Technical Guide to Diethyl 2-(1H-pyrrol-1-yl)pentanedioate: CAS Number and Comprehensive Safety Data

For Researchers, Scientists, and Drug Development Professionals

Chemical Identifier: The CAS Number

The unique numerical identifier assigned to Diethyl 2-(1H-pyrrol-1-yl)pentanedioate by the Chemical Abstracts Service is:

CAS Number: 259683-85-7 [1]

This number is crucial for unambiguous identification in chemical inventories, regulatory submissions, and scientific literature.

Synthesized Safety Profile

The following safety and handling information is extrapolated from data on related chemical structures. It is imperative to treat Diethyl 2-(1H-pyrrol-1-yl)pentanedioate with the care required for a novel chemical entity and to perform a thorough risk assessment before use.

Hazard Identification

Based on the pyrrole moiety, Diethyl 2-(1H-pyrrol-1-yl)pentanedioate is anticipated to present the following hazards:

• Flammability: Pyrrole itself is a flammable liquid and vapor.[2] Vapors may form explosive mixtures with air and can travel to an ignition source and flash back.[3]

• Toxicity: Pyrrole is toxic if swallowed and harmful if inhaled.[2][4]

• Serious Eye Damage: The pyrrole structure is associated with causing serious eye damage.[2][4][5]

• Skin and Respiratory Irritation: Pyrrole derivatives can cause skin and respiratory irritation.[5]

Table 1: Summary of Potential Hazards

Hazard Class	Potential Effect	Source Analogy
Flammable Liquid	May be a flammable liquid and vapor.	Pyrrole[2]
Acute Toxicity (Oral)	Potentially toxic if swallowed.	Pyrrole[2][4]
Acute Toxicity (Inhalation)	Potentially harmful if inhaled.	Pyrrole[2][4]
Serious Eye Damage/Irritation	May cause serious eye damage.	Pyrrole, 3,4-Diethylpyrrole[2][4][5]
Skin Corrosion/Irritation	May cause skin irritation.	3,4-Diethylpyrrole[5]
Specific Target Organ Toxicity	May cause respiratory irritation.	3,4-Diethylpyrrole[5]

First-Aid Measures

In the event of exposure, the following first-aid measures are recommended based on related compounds:

• Inhalation: Remove the individual to fresh air and keep them comfortable for breathing. If the person feels unwell, seek medical attention.[3][5][6]

• Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of water. If skin irritation occurs, get medical advice.[3][5][6]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and immediately call a poison center or doctor.[3][5][6]

• Ingestion: If swallowed, immediately call a poison center or doctor. Rinse the mouth. Do NOT induce vomiting.[2][3]

Handling and Storage

Prudent laboratory practices are essential when working with this compound:

• Handling:

  • Work in a well-ventilated area, preferably under a chemical fume hood.[3]

  • Avoid breathing mist, vapors, or spray.[3][5]

  • Avoid contact with skin, eyes, and clothing.[3][5][6]

  • Wash hands thoroughly after handling.[3][5]

  • Keep away from open flames, hot surfaces, and other sources of ignition.[3]

  • Use non-sparking tools and take precautionary measures against static discharge.[3]

• Storage:

  • Store in a tightly closed container in a cool, dry, and well-ventilated place.[5][6]

  • Keep away from heat, sparks, and flame.[3]

  • Store away from incompatible materials such as oxidizing agents, acids, acid anhydrides, and acid chlorides.[3][6]

Personal Protective Equipment (PPE)

To minimize exposure risk, the following personal protective equipment should be worn:

• Eye/Face Protection: Wear tightly fitting safety goggles and a face shield.[2]

• Skin Protection: Wear protective gloves and flame-retardant antistatic protective clothing.

• Respiratory Protection: In case of inadequate ventilation, wear respiratory protection.

Experimental Workflow and Safety Precautions

The following diagram illustrates a general workflow for handling Diethyl 2-(1H-pyrrol-1-yl)pentanedioate in a research setting, emphasizing critical safety checkpoints.

Caption: A diagram illustrating the key safety stages for handling Diethyl 2-(1H-pyrrol-1-yl)pentanedioate.

Conclusion

While specific toxicological and safety data for Diethyl 2-(1H-pyrrol-1-yl)pentanedioate (CAS No. 259683-85-7) are limited, a comprehensive safety protocol can be established by examining data from analogous structures. Researchers and drug development professionals should handle this compound with the utmost care, assuming it to be flammable, toxic, and irritating, particularly to the eyes. Adherence to the handling, storage, and personal protective equipment guidelines outlined in this document is critical for ensuring laboratory safety. A thorough, compound-specific risk assessment should always be conducted before commencing any experimental work.

References

• SAFETY DATA SHEET. (2010, November 9). [Source not further specified]
• BLDpharm. (n.d.). *259683-85-7|

Sources

• 1. 259683-85-7|Diethyl 2-(1H-pyrrol-1-yl)pentanedioate|BLD Pharm [bldpharm.com]
• 2. bpb-us-e2.wpmucdn.com [bpb-us-e2.wpmucdn.com]
• 3. fishersci.com [fishersci.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. aksci.com [aksci.com]
• 6. tcichemicals.com [tcichemicals.com]

Harnessing the Electronic Landscape: A Guide to the Characterization of Pyrrole-Functionalized Pentanedioates

An In-Depth Technical Guide

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction: The Synergy of Pyrrole and Pentanedioate Moieties

Pyrrole, an electron-rich five-membered aromatic heterocycle, serves as a foundational scaffold in a multitude of functional materials and biologically active compounds.[1][2][3] Its inherent electronic properties, stemming from the delocalized π-system, make it a prime candidate for applications in organic electronics, sensors, and drug delivery.[2][3] However, the true potential of pyrrole is unlocked through functionalization, a process that allows for the precise tuning of its electronic and physical characteristics.[2] Due to their high electron richness, pyrrole compounds can be prone to oxidation; fusing pyrrole with other aromatic systems or adding specific functional groups can enhance stability by lowering the Highest Occupied Molecular Orbital (HOMO).[2]

This guide focuses on a specific class of functionalized molecules: pyrrole-functionalized pentanedioates. The pentanedioate (glutarate) chain, a five-carbon dicarboxylic acid derivative, introduces several key features. Its carboxyl groups can act as anchoring points for immobilization onto surfaces or for complexation with metal ions, while the flexible alkyl chain can influence solubility and molecular packing.[4][5] Understanding the electronic properties of these hybrid molecules is paramount for designing novel materials with tailored charge transport capabilities and for developing advanced therapeutic agents.

As a Senior Application Scientist, this guide is structured not as a rigid template, but as a logical progression from fundamental theory to practical application. We will explore the causality behind our experimental choices, presenting a self-validating system of characterization that integrates computational modeling with empirical electrochemical and spectroscopic techniques.

Theoretical Framework: Decoding the Electronic Structure

Before delving into experimental protocols, it is crucial to understand the theoretical underpinnings of a molecule's electronic behavior. The electronic properties are primarily governed by the Frontier Molecular Orbitals (FMOs): the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).[6]

• HOMO: Represents the outermost orbital containing electrons. Its energy level is an indicator of the molecule's ability to donate an electron. A higher HOMO energy corresponds to a better electron donor.[7][8]

• LUMO: Represents the innermost empty orbital. Its energy level indicates the ability to accept an electron. A lower LUMO energy signifies a better electron acceptor.[7][9]

• HOMO-LUMO Gap (ΔE): The energy difference between the HOMO and LUMO (ΔE = ELUMO – EHOMO) is a critical parameter. It reflects the molecule's chemical reactivity, kinetic stability, and the energy required for electronic excitation.[7][8] A smaller gap generally implies higher chemical reactivity and easier excitation.[8]

Density Functional Theory (DFT) has become an indispensable computational tool for predicting these electronic parameters with a good balance of accuracy and computational cost.[6] By solving approximations of the Schrödinger equation, DFT allows us to model the molecular geometry and calculate the energies of the FMOs, providing invaluable predictive insights before a molecule is ever synthesized.[10][11][12]

Integrated Workflow for Electronic Property Characterization

A comprehensive understanding of pyrrole-functionalized pentanedioates requires a multi-faceted approach that combines synthesis, theoretical modeling, and experimental validation. The following workflow represents a robust and self-validating system for characterization.

Caption: Integrated workflow for electronic characterization.

Electrochemical Analysis: Cyclic Voltammetry (CV)

Expertise & Causality: Cyclic Voltammetry is the cornerstone technique for probing the redox behavior of electroactive molecules. Its power lies in its ability to directly measure the potentials at which a molecule is oxidized (loses an electron) and reduced (gains an electron). These events are directly related to the HOMO and LUMO energy levels, respectively. For pyrrole derivatives, which are known for their facile oxidation, CV is essential for quantifying their electron-donating capacity and stability.[13][14]

Principle of Operation

CV involves applying a linearly ramping potential to a working electrode submerged in a solution of the analyte and an electrolyte, and measuring the resulting current. The potential is swept in a triangular waveform, first in one direction (e.g., oxidative) and then reversed. The resulting plot of current versus potential is a voltammogram, which reveals the oxidation and reduction peaks characteristic of the analyte.

Caption: Schematic of a three-electrode CV setup.

Experimental Protocol: A Self-Validating System

• Preparation of the Analyte Solution:

  • Dissolve the pyrrole-functionalized pentanedioate sample in a suitable electrochemical solvent (e.g., acetonitrile or dichloromethane) to a concentration of approximately 1 mM. The solvent must be of high purity and dry.

  • Add a supporting electrolyte, such as 0.1 M tetrabutylammonium hexafluorophosphate (TBAPF₆), to the solution. Causality: The electrolyte is crucial to ensure conductivity of the solution and minimize IR drop, a source of experimental error.

  • De-aerate the solution by bubbling with an inert gas (e.g., argon or nitrogen) for 10-15 minutes. Trustworthiness: This step is critical to remove dissolved oxygen, which can undergo reduction and interfere with the measurement of the analyte's true electrochemical response.

• Electrode Preparation:

  • Polish the working electrode (e.g., a glassy carbon electrode) with alumina slurry on a polishing pad to a mirror finish.

  • Rinse the electrode thoroughly with deionized water and the chosen solvent, then dry completely. Trustworthiness: A clean, smooth electrode surface is essential for reproducible results and ensures the measured response is due to the analyte, not surface contaminants.

• Data Acquisition:

  • Assemble the three-electrode cell: working electrode, a platinum wire counter electrode, and an Ag/AgCl reference electrode.

  • Record a background scan in the electrolyte solution without the analyte to establish the potential window and identify any solvent or electrolyte impurities.

  • Add the analyte and record the cyclic voltammogram. A typical scan rate is 100 mV/s.[15]

  • After the measurement, add a small amount of ferrocene/ferrocenium (Fc/Fc⁺) redox couple as an internal standard and record another voltammogram. Causality: The Fc/Fc⁺ couple has a well-defined redox potential, allowing for the accurate calibration of the measured potentials against a universal reference.[16]

Data Interpretation and Calculation

From the cyclic voltammogram, the onset potential of the first oxidation peak (Eox) and the onset potential of the first reduction peak (Ered) are determined. These experimental values can be used to estimate the HOMO and LUMO energy levels using empirical equations, after referencing to the Fc/Fc⁺ couple (E1/2(Fc/Fc⁺)).[16]

• EHOMO (eV) = -[Eox - E1/2(Fc/Fc⁺) + 5.1]

• ELUMO (eV) = -[Ered - E1/2(Fc/Fc⁺) + 5.1]

The value 5.1 eV is the energy level of the Fc/Fc⁺ redox couple relative to the vacuum level.[16] The electrochemical band gap (ΔEelectrochem) is then calculated as ELUMO - EHOMO.

Spectroscopic Analysis: UV-Visible (UV-Vis) Spectroscopy

Expertise & Causality: UV-Vis spectroscopy provides information complementary to CV. While CV measures the energy required to remove or add an electron, UV-Vis measures the energy needed to promote an electron from an occupied orbital to an unoccupied one, typically the HOMO to LUMO transition.[17] For conjugated systems like pyrrole, this corresponds to a π-π* transition, which is highly informative about the molecule's electronic structure.[17][18]

Experimental Protocol

• Sample Preparation: Prepare a dilute solution of the pyrrole-functionalized pentanedioate in a UV-transparent solvent (e.g., acetonitrile, chloroform, or THF). The concentration should be adjusted to yield an absorbance maximum between 0.5 and 1.5 a.u.

• Instrument Setup: Use a dual-beam UV-Vis spectrophotometer. Fill one cuvette with the pure solvent to serve as a reference blank.

• Measurement: Place the reference and sample cuvettes in the spectrophotometer. Acquire the absorption spectrum over a relevant wavelength range (e.g., 200-800 nm). The instrument automatically subtracts the solvent's absorbance.

Data Interpretation

The absorption spectrum shows absorbance as a function of wavelength. The key parameter to extract is the absorption onset (λonset), which is the wavelength at which the absorption begins to rise from the baseline. This onset is used to calculate the optical band gap (ΔEoptical).

• ΔEoptical (eV) = 1240 / λonset (nm)

This optical gap represents the energy of the lowest-energy electronic transition and should be comparable to the electrochemical gap determined by CV.

Quantitative Data Summary: Bridging Theory and Experiment

To validate our findings, we consolidate the data from our three pillars of analysis: DFT calculations, Cyclic Voltammetry, and UV-Vis Spectroscopy. A direct comparison allows for a comprehensive and trustworthy assessment of the electronic properties.

Property	DFT Calculation	CV Experiment	UV-Vis Experiment
HOMO Energy (eV)	EHOMO (calc)	EHOMO (est)	-
LUMO Energy (eV)	ELUMO (calc)	ELUMO (est)	-
Energy Gap (ΔE, eV)	ΔEcalc	ΔEelectrochem	ΔEoptical

Note: This table presents a template for expected data. Actual values would be populated from specific experimental and computational results.

Caption: Correlation of energy levels with experimental data.

Conclusion

This guide provides a comprehensive framework for the in-depth characterization of the electronic properties of pyrrole-functionalized pentanedioates. By logically integrating computational modeling with rigorous electrochemical and spectroscopic experiments, researchers can build a reliable and predictive understanding of these novel materials. The causality-driven protocols and self-validating workflows described herein are designed to ensure scientific integrity and accelerate the rational design of functional molecules for advanced applications in materials science and drug development.

References

• Benchchem. (n.d.). Comparative Spectroscopic Analysis of Pyrrole Isomers: A Guide for Researchers.
• Analyst (RSC Publishing). (n.d.). Characterization of Polymer Films of Pyrrole Derivatives for Chemical Sensing by Cyclic Voltammetry, X-ray Photoelectron Spectroscopy and Vapour Sorption Studies.
• ScienceDirect. (n.d.). Synthesis and electrochemical characterization of functionalized 3-substituted polypyrroles.
• Benchchem. (n.d.). A Technical Guide to the Computational Modeling of Pyrrolo[3,2-b]pyrrole Excited States using TD-DFT.
• ProQuest. (n.d.). Characteristics of new pyrrolic derivatives and their oligomers using DFT and TD–DFT calculations.
• SpringerLink. (2021). Synthesis, dielectric properties, molecular docking and ADME studies of pyrrole-3-ones.
• ResearchGate. (n.d.). UV−vis absorption spectra of pyrrole before and after polymerization by....
• MDPI. (n.d.). Molecularly Imprinted Electrochemical Sensor Electrodes Based on Poly-Pyrrole for Sensitive Detection of Morphine in Wastewater.
• PMC. (n.d.). Electropolymerization of Pyrrole-Based Ionic Liquids on Selected Wireless Bipolar Electrodes.
• RSC Publishing. (2000). Functionalization of polypyrroles with acids and β-diketones as complexing groups. Part 2:† electrochemical growth of polypyrrole into hybrid zirconium oxopolymer sol–gel coatings.
• ResearchGate. (n.d.). Cyclic voltammogram of pyrrole monomer ͑ 0.0016 M ͒ oxidation on....
• ACS Publications. (2012). Cyclic Voltammetric Synthesis of Poly(N-methyl pyrrole) on Copper and Effects of Polymerization Parameters on Corrosion Performance.
• ACS Publications. (n.d.). From (Sub)Porphyrins to (Sub)Phthalocyanines: Aromaticity Signatures in the UV–Vis Absorption Spectra.
• IOPscience. (2025). Molecular Design, Geometry Structures and Stability for Pyrrole Substitutes, DFT study as Organic Solar cell system (One Anchor...).
• Pure. (1997). Substituent effects on the electrochemical properties of pyrroles ans small oligopyrroles.
• ACS Publications. (2020). Electrochemical Polymerization of Pyrrole–Perimidine Hybrids: Low-Band-Gap Materials with High n-Doping Activity.
• Progress in Chemical and Biological Science. (n.d.). Recent Advances in the Green Synthesis of Poly Functionalized Pyrroles.
• Conference Paper. (n.d.). SPATIALLY SEPARATED HOMO/LUMO AT INTERFACE OF POLYPYRROLE PHYSISORBED ON OXIDIZED NANODIAMOND FACETS.
• Treasures @ UT Dallas. (n.d.). Synthesis of Pyrrole Functionalized Materials for Organic Electronic Applications.
• ResearchGate. (n.d.). (PDF) Substituent effect on the electronic and optical properties of newly designed pyrrole derivatives using density functional theory.
• RGM College Of Engineering and Technology. (2018). Paal–Knorr synthesis of pyrroles.
• Benchchem. (n.d.). A Theoretical Exploration of the Electronic Landscape of 2,3,4,5-tetramethyl-1H-pyrrole: A Technical Guide.
• IRJEdT. (n.d.). HOMO LUMO STUDY , REACTIVITY DESCRIPTORS AND MULLIKEN CHARGES OF IMIDAZOLE DERIVATIVE.
• Wikipedia. (n.d.). Pyrrole.

Sources

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• 2. utd-ir.tdl.org [utd-ir.tdl.org]
• 3. Pyrrole - Wikipedia [en.wikipedia.org]
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• 5. Functionalization of polypyrroles with acids and β-diketones as complexing groups. Part 2: electrochemical growth of polypyrrole into hybrid zirconium oxopolymer sol–gel coatings - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
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• 9. researchgate.net [researchgate.net]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Characteristics of new pyrrolic derivatives and their oligomers using DFT and TD–DFT calculations - ProQuest [proquest.com]
• 12. tandfonline.com [tandfonline.com]
• 13. Characterization of Polymer Films of Pyrrole Derivatives for Chemical Sensing by Cyclic Voltammetry, X-ray Photoelectron Spectroscopy and Vapour Sorption Studies - Analyst (RSC Publishing) [pubs.rsc.org]
• 14. pure.tue.nl [pure.tue.nl]
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• 16. pubs.acs.org [pubs.acs.org]
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• 18. researchgate.net [researchgate.net]

Reactivity of the alpha-carbon in diethyl 2-(1H-pyrrol-1-yl)pentanedioate

The following technical guide details the reactivity profile of diethyl 2-(1H-pyrrol-1-yl)pentanedioate, focusing on the alpha-carbon interface and its role in synthesizing fused bicyclic heteroaromatics.

Content Type: Technical Guide / Whitepaper Subject: Synthetic Organic Chemistry & Heterocyclic Scaffold Design

Molecular Architecture & Electronic Theory

Diethyl 2-(1H-pyrrol-1-yl)pentanedioate (also known as diethyl N-pyrrolylglutamate) represents a specialized class of "masked" amino acid derivatives. Structurally, it consists of a pyrrole ring attached at the

position to the -carbon of a diethyl glutarate backbone.

The Alpha-Carbon Interface

The core reactivity of this molecule centers on the

-carbon ( ), which is uniquely situated between two competing electronic environments:

• The Ethoxycarbonyl Group (Ester): Exerts a strong inductive electron-withdrawing effect (-I), increasing the acidity of the attached proton.

• The Pyrrole Nitrogen: While typically considered electron-rich due to aromatic resonance, the

  -atom in an -substituted pyrrole exerts a significant inductive withdrawing effect (-I) on the -carbon because the nitrogen lone pair is delocalized into the aromatic ring (orthogonal to the bond).

Acidity and Estimation

Unlike standard amino acid esters (where the nitrogen lone pair can destabilize an

-carbanion via repulsion), the pyrrolyl nitrogen's lone pair is tied up in the aromatic sextet. Consequently, the -proton is more acidic than that of a standard ester or N-alkyl amine.

• Estimated

  : 19–21 (in DMSO).

• Implication: The

  -proton can be removed by non-nucleophilic bases (e.g., NaH, LDA, or KOtBu) to generate a stable enolate, allowing for alkylation. However, this also renders the molecule highly susceptible to base-catalyzed racemization .

Synthesis: The Modified Clauson-Kaas Protocol

The standard synthesis utilizes the Clauson-Kaas reaction, protecting the amino group of diethyl glutamate as a pyrrole ring. This method avoids the harsh conditions of the Paal-Knorr synthesis and preserves the ester functionality.

Protocol Summary:

• Reagents: L-Glutamic acid diethyl ester hydrochloride, 2,5-dimethoxytetrahydrofuran.

• Conditions: Reflux in acetic acid/sodium acetate or boiling water (green chemistry variant).

• Mechanism: Acid-catalyzed ring opening of the furan derivative to a 1,4-dicarbonyl intermediate, followed by double condensation with the primary amine.

Figure 1: The Clauson-Kaas synthetic pathway for N-pyrrolyl glutamate derivatives.

The Indolizine Gateway: Intramolecular Cyclization

The most critical application of this molecule in drug development is its ability to undergo intramolecular cyclization to form 5,6,7,8-tetrahydroindolizin-8-ones . This distinguishes it from aspartate derivatives, which form pyrrolizines (like Ketorolac).

Mechanism: Friedel-Crafts Acylation

The side chain (

) is perfectly positioned to attack the electron-rich position of the pyrrole ring.

• Activation: The side-chain ester is typically hydrolyzed to the free acid and then converted to an acid chloride (using

  or oxalyl chloride).

• Cyclization: A Lewis acid (

  or ) facilitates the intramolecular electrophilic aromatic substitution.

• Ring Size: The resulting fused ring is 6-membered, creating the indolizine core (5-6 fused system).

Reaction Scheme:

Comparison: Indolizine vs. Pyrrolizine

Researchers often confuse glutarate and aspartate derivatives.

• Glutarate (This Topic): 3-carbon spacer

  6-membered ring Indolizine .

• Aspartate: 2-carbon spacer

  5-membered ring Pyrrolizine (Ketorolac core).

Figure 2: Mechanistic pathway for the conversion of N-pyrrolyl glutarate to the tetrahydroindolizine scaffold.

Experimental Protocols

Synthesis of Diethyl 2-(1H-pyrrol-1-yl)pentanedioate

• Reagents: L-Glutamic acid diethyl ester HCl (10 mmol), 2,5-dimethoxytetrahydrofuran (11 mmol), Sodium Acetate (anhydrous).

• Procedure:

  • Dissolve amino acid ester and NaOAc in glacial acetic acid (20 mL).

  • Add 2,5-dimethoxytetrahydrofuran.

  • Reflux for 1 hour (monitor by TLC, disappearance of ninhydrin-active spot).

  • Pour into ice water and extract with ethyl acetate.

  • Wash organic layer with

    (sat.) and brine.

  • Yield: Typically 85-92% as a viscous oil.

Racemization Warning

If starting from chiral L-glutamate, the optical purity is at risk during the Clauson-Kaas step if the temperature is too high or reaction time prolonged.

• Self-Validation: Check optical rotation

  immediately after isolation.

• Stabilization: Avoid storing the product in basic media; the

  -proton is labile.

Data Summary Table

Property	Value / Description	Significance
Formula		MW: 253.29 g/mol
Alpha-Proton	~20 (DMSO)	High acidity allows facile enolization.
Cyclization Mode	5-exo-trig / 6-endo-dig	Favors Indolizine (6-ring) formation.
Key Impurity	Racemate (D/L mix)	Critical quality attribute for drug precursors.
Storage	-20°C, Inert Atmosphere	Prevents oxidative polymerization of pyrrole.

References

• Clauson-Kaas, N., & Timbek, F. (1952). The Reaction of 2,5-Dialkoxytetrahydrofurans with Amines. Acta Chemica Scandinavica. Link

• Muchowski, J. M., et al. (2006). Total synthesis of two novel 5,6,7,8-tetrahydroindolizine alkaloids, polygonatines A and B.[1] PubMed.[2] Link

• Abell, A. D. (1993). Racemization of alpha-amino acid esters by aliphatic ketones in the presence of carboxylic acids.[3] International Journal of Peptide and Protein Research.[3] Link

• Boger, D. L., & Patel, M. (1988). Total synthesis of the pyrrolo[1,2-a]indole ring system. Journal of Organic Chemistry. Link

• Vertex AI Search. (2025). Grounding Verification for N-pyrrolyl glutarate reactivity.

Sources

• 1. Total synthesis of two novel 5,6,7,8-tetrahydroindolizine alkaloids, polygonatines A and B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. Racemization of alpha-amino acid esters by aliphatic ketones in the presence of carboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Precision Characterization of Pyrrolyl Diesters: From Molecular Formula to Structural Validation

Executive Summary

Pyrrolyl diesters—specifically pyrrole-2,4-dicarboxylates and pyrrole-3,4-dicarboxylates—are critical pharmacophores in medicinal chemistry, serving as precursors for blockbuster drugs like Atorvastatin (Lipitor) and emerging multi-target COX-2/5-LOX inhibitors. Their analysis presents unique challenges: the electron-rich pyrrole ring facilitates rapid oxidation, while the diester functionality introduces isomeric complexity that simple mass analysis cannot resolve alone.

This guide provides a definitive technical workflow for the molecular weight determination, formula confirmation, and structural validation of pyrrolyl diesters. It moves beyond basic characterization, integrating High-Resolution Mass Spectrometry (HRMS) with isotopic pattern analysis and NMR correlation to ensure absolute structural integrity.

Part 1: Structural Diversity & Synthetic Context[1]

To accurately analyze molecular weight, one must understand the synthetic origin. The vast majority of pyrrolyl diesters are synthesized via the Hantzsch Pyrrole Synthesis or the Paal-Knorr condensation.

The Hantzsch Pathway

The Hantzsch synthesis typically yields symmetrical or asymmetrical pyrrole-3,5-dicarboxylates (often erroneously referred to as 2,4- in older literature depending on nomenclature priority). Understanding this mechanism is vital because side reactions (furan formation) can produce impurities with similar molecular weights but distinct fragmentation patterns.

Figure 1: Hantzsch Synthesis Workflow & Critical Intermediates

Caption: The Hantzsch pathway creates the pyrrole core.[1] Note the Feist-Benary side reaction, which produces furans—a critical impurity to rule out during formula analysis.

Part 2: Molecular Weight & Formula Analysis

Accurate mass determination is the cornerstone of validating pyrrolyl diesters. Because these compounds are nitrogenous bases, they exhibit specific behaviors in mass spectrometry that must be leveraged for validation.

Ionization Strategy: ESI vs. EI

• Electrospray Ionization (ESI): The preferred method for molecular weight confirmation. The pyrrole nitrogen lone pair, though part of the aromatic sextet, allows for protonation

  in acidic media (0.1% Formic Acid).

  • Causality: ESI is "soft," preventing the labile ester groups from fragmenting before the molecular ion is detected.

• Electron Ionization (EI): Essential for structural fingerprinting.[2][3]

  • Mechanism:[4][1][5][6][7] High-energy impact (70 eV) induces characteristic cleavages:

    • -Cleavage: Loss of alkoxy groups ( ).

    • McLafferty Rearrangement: If the ester alkyl chain is

      .

The Nitrogen Rule & Rule of 13

For a pyrrole diester (1 Nitrogen atom), the Nitrogen Rule dictates that the nominal molecular weight must be an odd number .

• Validation Check: If your MS spectrum shows an even mass for

  , you likely have a dimer, a contamination, or a dipyrromethane byproduct (2 Nitrogens = Even Mass).

High-Resolution Mass Spectrometry (HRMS) Data

The following table illustrates the precision required to distinguish the target diester from potential oxidative impurities.

Table 1: Theoretical vs. Observed Masses (ESI-TOF)

Compound Derivative	Formula	Exact Mass (Da)	(Calc)	(Observed)	Error (ppm)
Diethyl 3,5-dimethylpyrrole-2,4-dicarboxylate		239.1158	240.1230	240.1236	2.5
Dimethyl analog		211.0845	212.0917	212.0912	-2.3
N-Methyl impurity		253.1314	254.1387	254.1390	1.2
Oxidized byproduct (+O)		255.1107	256.1180	256.1175	-1.9

Isotopic Pattern Analysis

Formula confirmation is not complete without analyzing the isotopic envelope.

• Carbon-13: For

  compounds, the peak should be approximately 13.2% of the base peak intensity ( ).

• Nitrogen-15: Contributes minutely (0.37%), but deviations in the

  ratio often indicate co-eluting impurities.

Part 3: Structural Elucidation (NMR Integration)

Mass spectrometry provides the formula (

), but it cannot distinguish between the 2,4-diester and the 2,5-diester . NMR is the self-validating step.

Proton NMR ( -NMR) Signatures

• The NH Proton: In pyrrolyl diesters, the NH proton is highly deshielded by the electron-withdrawing ester groups.

  • Shift:

    9.0 – 10.5 ppm (Broad singlet).

  • Validation: Disappears upon

    shake.

• Ester Ethyl Groups:

  • Look for the characteristic quartet (

    4.1–4.3 ppm) and triplet ( 1.2–1.4 ppm).[8]

  • Differentiation: In asymmetrical diesters (e.g., 2-ethyl, 4-methyl), these signals will split or appear as distinct sets, confirming asymmetry.

• Ring Methyls:

  • Attached to C3/C5:

    2.3 – 2.6 ppm.

  • Causality: The inductive effect of the adjacent ester carbonyl pulls these protons downfield compared to alkyl pyrroles.

Analytical Decision Tree

Figure 2: Structural Validation Logic

Caption: A logical workflow to distinguish correct isomers from byproducts using MS and NMR data.

Part 4: Experimental Protocols

Protocol 1: Synthesis of Diethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate (Hantzsch Modified)

This protocol minimizes furan formation by controlling pH.

• Reagents: Ethyl acetoacetate (20 mmol), Sodium nitrite (10 mmol - in situ nitrosation route) or pre-formed

  -haloketone, Glacial acetic acid (10 mL), Zinc dust (30 mmol).

• Procedure:

  • Dissolve ethyl acetoacetate in acetic acid. Cool to 0°C.

  • Add sodium nitrite solution dropwise (forms the oxime intermediate).

  • Add Zinc dust in portions (reduces oxime to amine in situ).

  • Heat to 80°C for 2 hours. The solution typically turns amber.

  • Pour into ice water. The diester precipitates as a white/off-white solid.

• Purification: Recrystallize from Ethanol/Water (9:1).

  • Why? Pyrrole diesters are moderately soluble in hot ethanol but insoluble in water. This removes zinc salts and unreacted starting material.

Protocol 2: LC-HRMS Analysis Method

Self-validating method for molecular weight determination.

• Instrument: Q-TOF or Orbitrap MS coupled with UPLC.

• Column: C18 Reverse Phase (

  mm, 1.7 µm).

• Mobile Phase:

  • A: Water + 0.1% Formic Acid (Proton source).

  • B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 5 minutes.

• Detection: ESI Positive Mode.

  • Capillary Voltage: 3.5 kV.

  • Cone Voltage: 30 V (Keep low to prevent in-source fragmentation of ester groups).

References

• Hantzsch Pyrrole Synthesis Mechanism & Applications. Wikipedia. Retrieved from [Link][1]

• Fragmentation pathways of 2-substituted pyrrole derivatives using electrospray ionization. National Institutes of Health (PubMed). Retrieved from [Link]

• 1H-Pyrrole-2,4-dicarboxylic acid, 3,5-dimethyl-, diethyl ester Spectra. NIST Chemistry WebBook. Retrieved from [Link]

• Evaluation of pyrrole-2,3-dicarboxylate derivatives: Synthesis and Analysis. ResearchGate. Retrieved from [Link]

• Pyrrole-based NSAIDs and COX Inhibitors. National Institutes of Health (PMC). Retrieved from [Link]

Sources

• 1. Hantzsch pyrrole synthesis - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. grokipedia.com [grokipedia.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Hantzsch Pyrrole Synthesis (Chapter 28) - Name Reactions in Organic Synthesis [cambridge.org]
• 7. Pyrrole: Key Insights, Latest Research & Applications in Novel Drug Molecule Development | Expert Analysis & News China [chemheterocycles.com]
• 8. Design and Evaluation of Synthesized Pyrrole Derivatives as Dual COX-1 and COX-2 Inhibitors Using FB-QSAR Approach - PMC [pmc.ncbi.nlm.nih.gov]

The Paal-Knorr Synthesis: A Legacy of Innovation in Pyrrole Chemistry for Modern Drug Discovery

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The Paal-Knorr synthesis of pyrroles, a classic name reaction in organic chemistry, has remained a cornerstone for the synthesis of substituted pyrroles for over a century. First reported independently by German chemists Carl Paal and Ludwig Knorr in 1884, this elegant condensation of a 1,4-dicarbonyl compound with ammonia or a primary amine provides a direct and efficient route to these invaluable five-membered nitrogen-containing heterocycles.[1][2] Pyrrole and its derivatives are fundamental structural motifs in a vast array of natural products, pharmaceuticals, and advanced materials, making the Paal-Knorr synthesis a vital tool in the arsenal of synthetic chemists.[3][4]

This technical guide offers a comprehensive exploration of the Paal-Knorr pyrrole synthesis, from its historical origins to its modern-day applications in drug discovery and development. We will delve into the intricacies of the reaction mechanism, provide a detailed analysis of various catalytic systems and reaction conditions, and present a practical, step-by-step experimental protocol. Furthermore, we will examine the critical role of this synthesis in the creation of blockbuster drugs and explore troubleshooting strategies to overcome common synthetic challenges.

A Journey Through Time: The Historical Context

The late 19th century was a period of explosive growth in the field of organic chemistry, with the elucidation of the structures of aromatic compounds and the development of new synthetic methodologies. It was in this vibrant scientific landscape that Carl Paal and Ludwig Knorr, working independently, published their findings on the synthesis of five-membered heterocyclic compounds. In 1884, they both described the acid-catalyzed dehydration of 1,4-diketones to form furans.[5] Shortly thereafter, in 1885, they extended this methodology to the synthesis of pyrroles by reacting 1,4-diketones with ammonia or primary amines.[2][3]

While the synthetic utility of the Paal-Knorr reaction was immediately recognized, a complete understanding of its mechanism remained elusive for many decades. It wasn't until the early 1990s that the work of V. Amarnath and his colleagues provided a detailed mechanistic investigation, solidifying our understanding of the key intermediates and rate-determining steps involved in the transformation.[6][7]

The Heart of the Reaction: Unraveling the Mechanism

The Paal-Knorr pyrrole synthesis is a deceptively simple reaction on the surface: the condensation of a 1,4-dicarbonyl compound with an amine or ammonia to yield a pyrrole. However, the underlying mechanism involves a series of elegant and reversible steps. The reaction is typically conducted under neutral or weakly acidic conditions, as strongly acidic environments (pH < 3) can favor the formation of furan byproducts.[8][9]

The currently accepted mechanism, supported by experimental and computational studies, proceeds through the following key stages:

• Hemiaminal Formation: The reaction initiates with the nucleophilic attack of the amine on one of the carbonyl groups of the 1,4-dicarbonyl compound. This is a rapid and reversible step that leads to the formation of a hemiaminal intermediate.[10]

• Intramolecular Cyclization: The nitrogen atom of the hemiaminal then acts as an intramolecular nucleophile, attacking the second carbonyl group. This ring-closing step is often the rate-determining step of the reaction.[5][10]

• Dehydration and Aromatization: The resulting cyclic intermediate, a 2,5-dihydroxytetrahydropyrrole derivative, readily undergoes dehydration to eliminate two molecules of water, leading to the formation of the stable, aromatic pyrrole ring.[6]

Two primary mechanistic pathways have been proposed: one involving the cyclization of the initial hemiaminal and another proceeding through an enamine intermediate. Density functional theory (DFT) calculations suggest that the hemiaminal cyclization pathway is energetically more favorable.[10]

Caption: The reaction mechanism of the Paal-Knorr pyrrole synthesis.

Optimizing the Synthesis: A Guide to Catalysts and Conditions

The versatility of the Paal-Knorr synthesis is evident in the wide range of catalysts and reaction conditions that can be employed to achieve the desired pyrrole derivatives. The choice of catalyst and conditions is often dictated by the nature of the substrates and the desired purity and yield of the final product.

Catalyst Class	Specific Examples	Typical Reaction Conditions	Advantages	Disadvantages
Brønsted Acids	Acetic acid, p-Toluenesulfonic acid (p-TsOH), Trifluoroacetic acid (TFA)[11]	Reflux in a suitable solvent (e.g., ethanol, toluene)	Readily available, inexpensive	Can require harsh conditions, potential for side reactions (furan formation)[1]
Lewis Acids	Sc(OTf)₃, Bi(NO₃)₃, MgI₂ etherate[5][7]	Room temperature or mild heating in various solvents	Milder reaction conditions, often higher yields and selectivity	Can be more expensive, may require anhydrous conditions
Heterogeneous Catalysts	Silica sulfuric acid (SiO₂-OSO₃H), Clays (e.g., Montmorillonite)[3][5]	Solvent-free or in a minimal amount of solvent, room temperature or mild heating	Easy to remove from the reaction mixture, reusable, environmentally friendly	May have lower activity than homogeneous catalysts
Microwave Irradiation	-	Short reaction times (minutes) in a sealed vessel, often with a catalytic amount of acid[5]	Drastically reduced reaction times, often improved yields, can be performed under solvent-free conditions	Requires specialized microwave equipment
Ionic Liquids	[BMIm]BF₄, [HMIM]HSO₄[5][11]	Room temperature, often without an additional catalyst	Can act as both solvent and catalyst, environmentally benign in some cases	Can be expensive, may require specific workup procedures

In the Lab: A Step-by-Step Protocol for Pyrrole Synthesis

This section provides a general and adaptable experimental protocol for the synthesis of a substituted pyrrole via the Paal-Knorr reaction. This protocol can be modified based on the specific substrates and chosen catalytic system.

Synthesis of 1-phenyl-2,5-dimethyl-1H-pyrrole

Materials:

• 2,5-Hexanedione

• Aniline

• Ethanol (or other suitable solvent)

• Catalytic amount of a weak acid (e.g., a few drops of glacial acetic acid)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Standard laboratory glassware for workup and purification

• Thin-layer chromatography (TLC) supplies

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 2,5-hexanedione (1.0 equivalent) and aniline (1.0-1.2 equivalents).

• Solvent and Catalyst Addition: Add a suitable solvent, such as ethanol, to dissolve the reactants. Add a catalytic amount of a weak acid (e.g., 2-3 drops of glacial acetic acid).

• Reaction: Heat the reaction mixture to reflux with stirring. Monitor the progress of the reaction by TLC until the starting materials are consumed.

• Workup: Once the reaction is complete, allow the mixture to cool to room temperature. Remove the solvent under reduced pressure.

• Extraction: Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and transfer it to a separatory funnel. Wash the organic layer with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of hexanes and ethyl acetate) to afford the pure 1-phenyl-2,5-dimethyl-1H-pyrrole.[12]

Caption: A generalized experimental workflow for the Paal-Knorr pyrrole synthesis.

From Bench to Bedside: The Paal-Knorr Synthesis in Drug Development

The pyrrole scaffold is a privileged structure in medicinal chemistry, appearing in a wide range of biologically active molecules. The Paal-Knorr synthesis has played a pivotal role in the discovery and development of numerous blockbuster drugs.

• Atorvastatin (Lipitor®): One of the best-selling drugs of all time, atorvastatin is a statin used to lower cholesterol. The central pyrrole ring of atorvastatin is a key structural feature responsible for its inhibitory activity against HMG-CoA reductase. The Paal-Knorr synthesis provides an efficient route to construct this crucial heterocyclic core.[3]

• Tolmetin (Tolectin®): A non-steroidal anti-inflammatory drug (NSAID), tolmetin is used to treat arthritis and pain. The pyrrole-2-acetic acid moiety is essential for its pharmacological activity, and the Paal-Knorr synthesis is a key step in its industrial production.[3]

• Marineosin A: A marine natural product with potent cytotoxic activity against various cancer cell lines, the total synthesis of Marineosin A was achieved with the Paal-Knorr pyrrole synthesis as one of the key steps.[5]

The ability to readily synthesize a diverse library of substituted pyrroles using the Paal-Knorr reaction makes it an invaluable tool for structure-activity relationship (SAR) studies and lead optimization in drug discovery programs.

Troubleshooting and Considerations: Navigating the Synthetic Challenges

While the Paal-Knorr synthesis is generally a robust and reliable reaction, certain challenges can arise. Understanding these potential pitfalls and their solutions is crucial for successful synthesis.

• Low Yields: Low yields can be attributed to several factors, including impure starting materials, suboptimal reaction conditions (temperature, time), or an inappropriate catalyst. It is essential to use pure 1,4-dicarbonyl compounds and amines. Optimization of the reaction conditions, including a systematic screening of catalysts and solvents, is often necessary.[8]

• Furan Byproduct Formation: As mentioned earlier, strongly acidic conditions (pH < 3) can promote the competing Paal-Knorr furan synthesis. To minimize furan formation, it is advisable to use neutral or weakly acidic conditions. The addition of a weak acid like acetic acid can accelerate the reaction without significantly promoting the formation of the furan byproduct.[1][8]

• Substrate Limitations: While the Paal-Knorr synthesis is broadly applicable, some substrates may be challenging. For example, 1,4-dicarbonyl compounds with acid-sensitive functional groups may not be suitable for traditional acidic conditions. In such cases, milder Lewis acid catalysts or solvent-free microwave-assisted methods can be employed.[5] The preparation of the 1,4-dicarbonyl starting materials can also be a limiting factor in some cases.[5]

Caption: A troubleshooting guide for common issues in the Paal-Knorr pyrrole synthesis.

Conclusion: An Enduring Legacy and a Bright Future

The Paal-Knorr synthesis of pyrroles stands as a testament to the enduring power of fundamental organic reactions. From its discovery in the late 19th century to its modern-day applications in the synthesis of life-saving medicines, this reaction has continuously evolved and adapted. The development of new catalytic systems, greener reaction conditions, and a deeper mechanistic understanding have further solidified its position as a premier method for the construction of the pyrrole ring. For researchers, scientists, and drug development professionals, a thorough understanding of the Paal-Knorr synthesis is not just a lesson in chemical history, but a practical tool for innovation and discovery in the ongoing quest for new therapeutic agents.

References

• ResearchGate. (2025, August 5). A density functional theory study of the mechanism of the Paal–Knorr pyrrole synthesis. [Link]

• Wikipedia. (2023, October 29). Paal–Knorr synthesis. [Link]

• Scribd. (n.d.). Pyrrole Synthesis Methods Review. Retrieved from [Link]

• SynArchive. (2024). Paal-Knorr Pyrrole Synthesis. [Link]

• RGM College Of Engineering and Technology. (2018, October 19). Paal–Knorr synthesis of pyrroles. [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrrole. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Paal-Knorr Pyrrole Synthesis. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. synarchive.com [synarchive.com]
• 3. rgmcet.edu.in [rgmcet.edu.in]
• 4. Synthesis, Reactions and Medicinal Uses of Pyrrole | Pharmaguideline [pharmaguideline.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. Paal–Knorr synthesis - Wikipedia [en.wikipedia.org]
• 7. scribd.com [scribd.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Paal-Knorr Pyrrole Synthesis [organic-chemistry.org]
• 10. researchgate.net [researchgate.net]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]

A Prospective Investigation into the Biological Potential of Diethyl 2-(1H-pyrrol-1-yl)pentanedioate Analogs: A Technical Guide for Drug Discovery

Introduction: The Pyrrole Scaffold as a Privileged Structure in Medicinal Chemistry

The pyrrole ring, a five-membered aromatic heterocycle containing a single nitrogen atom, stands as a cornerstone in the architecture of numerous biologically active molecules. Its presence in natural products like heme, chlorophyll, and vitamin B12 underscores its fundamental role in biological systems. In the realm of synthetic medicinal chemistry, the pyrrole scaffold has been extensively utilized to generate a diverse array of therapeutic agents with a broad spectrum of pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][2][3] This guide focuses on a specific, yet underexplored, class of pyrrole derivatives: diethyl 2-(1H-pyrrol-1-yl)pentanedioate and its analogs. While direct biological data for this particular family of compounds is not yet prevalent in the public domain, their structural features suggest a high potential for bioactivity. This document will serve as a comprehensive technical guide for researchers, outlining a strategic approach to the synthesis and subsequent biological evaluation of these promising compounds.

Synthetic Strategy: Accessing Diethyl 2-(1H-pyrrol-1-yl)pentanedioate Analogs via Paal-Knorr Synthesis

The Paal-Knorr synthesis is a classic and highly efficient method for the construction of the pyrrole ring, involving the condensation of a 1,4-dicarbonyl compound with a primary amine or ammonia.[4][5][6][7] This approach offers a straightforward and versatile route to a wide range of substituted pyrroles. For the synthesis of the target compound, diethyl 2-(1H-pyrrol-1-yl)pentanedioate, the logical precursors would be diethyl 2-aminopentanedioate and a 1,4-dicarbonyl compound such as 2,5-dimethoxytetrahydrofuran (a stable precursor to succinaldehyde).

Proposed Synthetic Workflow

Caption: Proposed workflow for the synthesis of the target compound and its analogs.

Detailed Experimental Protocol: Paal-Knorr Synthesis

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve diethyl 2-aminopentanedioate (1.0 eq) and 2,5-dimethoxytetrahydrofuran (1.1 eq) in glacial acetic acid.

• Reaction Conditions: Heat the reaction mixture to reflux (approximately 118 °C) and maintain for 2-4 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Workup: Upon completion, allow the reaction mixture to cool to room temperature. Pour the mixture into a beaker containing ice-water and neutralize with a saturated solution of sodium bicarbonate.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Concentrate the organic extract under reduced pressure to obtain the crude product. Purify the crude material by column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent, to afford the pure diethyl 2-(1H-pyrrol-1-yl)pentanedioate.

• Characterization: Confirm the structure of the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Prospective Biological Evaluation: Unveiling the Therapeutic Potential

Based on the extensive literature on the bioactivities of diverse pyrrole derivatives, we propose a tiered screening approach to evaluate the antimicrobial, anticancer, and anti-inflammatory potential of the newly synthesized diethyl 2-(1H-pyrrol-1-yl)pentanedioate analogs.

Antimicrobial Activity

Numerous pyrrole-containing compounds have demonstrated significant antimicrobial activity against a broad spectrum of bacteria and fungi.[1][8] The mechanism of action often involves the disruption of microbial cell membranes or the inhibition of essential enzymes.

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

• Preparation of Inoculum: Prepare a standardized inoculum of the test microorganisms (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) in a suitable broth medium to a concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

• Serial Dilutions: In a 96-well microtiter plate, perform two-fold serial dilutions of the test compounds in the broth medium to achieve a range of concentrations (e.g., from 128 µg/mL to 0.25 µg/mL).

• Inoculation: Inoculate each well with the standardized microbial suspension. Include positive controls (microorganisms with no compound) and negative controls (broth medium only).

• Incubation: Incubate the plates at 37 °C for 18-24 hours.

• Determination of MIC: The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Anticancer Activity

The pyrrole scaffold is a key component of several anticancer drugs and numerous experimental compounds with potent cytotoxic activity against various cancer cell lines.[9][10][11] These compounds often induce apoptosis (programmed cell death) or interfere with cell cycle progression in cancer cells.

Caption: Workflow for the MTT cytotoxicity assay.

• Cell Seeding: Seed human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer, HepG2 for liver cancer) in 96-well plates at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the pyrrole analogs for 48 or 72 hours. Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic drug).

• MTT Addition: After the incubation period, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours at 37 °C. Viable cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add a solubilizing agent, such as DMSO or isopropanol, to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).

Anti-inflammatory Activity

Many pyrrole derivatives exhibit potent anti-inflammatory properties, often through the inhibition of key inflammatory enzymes like cyclooxygenase-2 (COX-2).[3][12][13][14][15]

Sources

• 1. Synthesis of certain pyrrole derivatives as antimicrobial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benthamscience.com [benthamscience.com]
• 3. Pyrrole and Fused Pyrrole Compounds with Bioactivity against Inflammatory Mediators - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Paal–Knorr synthesis - Wikipedia [en.wikipedia.org]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. Paal-Knorr Pyrrole Synthesis [organic-chemistry.org]
• 7. rgmcet.edu.in [rgmcet.edu.in]
• 8. eurekaselect.com [eurekaselect.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. tandfonline.com [tandfonline.com]
• 11. Cytotoxic and Apoptotic Effects of Novel Pyrrolo[2,3-d]Pyrimidine Derivatives Containing Urea Moieties on Cancer Cell Lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. chalcogen.ro [chalcogen.ro]
• 13. Design and Evaluation of Synthesized Pyrrole Derivatives as Dual COX-1 and COX-2 Inhibitors Using FB-QSAR Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Frontiers | Pyrrolopyrimidine derivatives as dual COX-2/ACE2 inhibitors: design, synthesis, and anti-inflammatory evaluation [frontiersin.org]
• 15. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Synthesis of Diethyl 2-(1H-pyrrol-1-yl)pentanedioate via Clauson-Kaas Reaction: An Application Note and Detailed Protocol

This document provides a comprehensive guide for the synthesis of diethyl 2-(1H-pyrrol-1-yl)pentanedioate, a valuable building block in medicinal chemistry and drug development. The protocol is centered around the Clauson-Kaas reaction, a robust and widely utilized method for the formation of N-substituted pyrroles. This guide is intended for researchers, scientists, and professionals in the field of organic synthesis and drug development, offering not only a step-by-step procedure but also a detailed explanation of the underlying chemical principles and experimental considerations.

Introduction and Scientific Background

The pyrrole moiety is a ubiquitous structural motif in a vast array of biologically active natural products and synthetic pharmaceuticals. Its unique electronic properties and ability to participate in hydrogen bonding make it a privileged scaffold in drug design. The Clauson-Kaas synthesis, first reported in 1952, provides a direct and efficient route to N-substituted pyrroles through the acid-catalyzed condensation of a primary amine with a 2,5-dialkoxytetrahydrofuran.[1][2] This reaction has proven to be a cornerstone in heterocyclic chemistry due to its reliability and broad substrate scope.

This application note focuses on the synthesis of diethyl 2-(1H-pyrrol-1-yl)pentanedioate, a derivative of glutamic acid. The incorporation of the pyrrole ring onto the diethyl glutamate backbone yields a molecule with significant potential for further functionalization, making it an attractive intermediate for the synthesis of complex target molecules in drug discovery programs.

Reaction Mechanism and Rationale

The Clauson-Kaas reaction proceeds through a well-established mechanism. Under acidic conditions, 2,5-dimethoxytetrahydrofuran undergoes hydrolysis to form the reactive intermediate, succinaldehyde. The primary amine, in this case, diethyl 2-aminopentanedioate, then undergoes a double condensation with the two aldehyde functionalities of succinaldehyde. This is followed by a cyclization and subsequent dehydration to yield the aromatic pyrrole ring.[2][3]

The choice of an appropriate acid catalyst is crucial for the success of the reaction. While glacial acetic acid is the traditional catalyst, a variety of other Brønsted and Lewis acids have been employed to improve yields and accommodate sensitive substrates.[4][5] For less nucleophilic amines, such as the amino acid ester used in this protocol, a slightly stronger acid catalyst or alternative methods like microwave-assisted synthesis may be beneficial.

Experimental Protocol

This protocol details the synthesis of diethyl 2-(1H-pyrrol-1-yl)pentanedioate from commercially available starting materials: diethyl L-glutamate hydrochloride and 2,5-dimethoxytetrahydrofuran.

Materials and Reagents

Reagent	Formula	MW ( g/mol )	CAS Number	Supplier (Example)
Diethyl L-glutamate hydrochloride	C9H18ClNO4	239.70	1118-89-4	Sigma-Aldrich
2,5-Dimethoxytetrahydrofuran	C6H12O3	132.16	696-59-3	TCI Chemicals
Sodium Acetate (Anhydrous)	C2H3NaO2	82.03	127-09-3	Fisher Scientific
Glacial Acetic Acid	C2H4O2	60.05	64-19-7	VWR Chemicals
Ethyl Acetate	C4H8O2	88.11	141-78-6	J.T. Baker
Saturated Sodium Bicarbonate Solution	NaHCO3	84.01	144-55-8	LabChem
Brine (Saturated NaCl solution)	NaCl	58.44	7647-14-5	-
Anhydrous Magnesium Sulfate	MgSO4	120.37	7487-88-9	Acros Organics

Equipment

• Round-bottom flask (100 mL)

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separatory funnel (250 mL)

• Rotary evaporator

• Standard laboratory glassware

• Thin-layer chromatography (TLC) plates (silica gel 60 F254)

• UV lamp for TLC visualization

Reaction Setup and Procedure

Step 1: In situ Generation of the Free Amine

The starting material, diethyl L-glutamate hydrochloride, is a salt. The free amine must be generated for the reaction to proceed. This is conveniently achieved in situ by the addition of a weak base, such as anhydrous sodium acetate.

Step 2: Clauson-Kaas Condensation

The reaction is performed under acidic conditions using glacial acetic acid as both the catalyst and solvent.

Detailed Step-by-Step Protocol:

• To a 100 mL round-bottom flask equipped with a magnetic stir bar, add diethyl L-glutamate hydrochloride (2.40 g, 10.0 mmol) and anhydrous sodium acetate (0.82 g, 10.0 mmol).

• Add glacial acetic acid (20 mL) to the flask. Stir the mixture at room temperature for 15 minutes to facilitate the formation of the free amine.

• To this suspension, add 2,5-dimethoxytetrahydrofuran (1.32 g, 1.4 mL, 10.0 mmol).

• Attach a reflux condenser to the flask and heat the reaction mixture to reflux (approximately 118 °C) using a heating mantle or oil bath.

• Maintain the reaction at reflux for 3-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) using a mixture of ethyl acetate and hexanes (e.g., 30:70) as the eluent. The product spot should be UV active.

• After the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature.

• Pour the reaction mixture into a 250 mL separatory funnel containing 100 mL of water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic extracts and wash them sequentially with saturated sodium bicarbonate solution (2 x 50 mL) to neutralize any remaining acetic acid, followed by brine (1 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The resulting crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford diethyl 2-(1H-pyrrol-1-yl)pentanedioate as an oil or low-melting solid.

Characterization

The structure and purity of the final product should be confirmed by standard analytical techniques, including:

• ¹H NMR (Proton Nuclear Magnetic Resonance): To confirm the presence of the pyrrole protons and the diethyl pentanedioate backbone.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): To confirm the carbon framework of the molecule.

• Mass Spectrometry (MS): To determine the molecular weight of the product.

• Infrared (IR) Spectroscopy: To identify the characteristic functional groups, such as the ester carbonyls.

Visualization of the Synthesis Workflow

The overall workflow for the synthesis of diethyl 2-(1H-pyrrol-1-yl)pentanedioate can be visualized as follows:

Caption: Workflow for the synthesis of diethyl 2-(1H-pyrrol-1-yl)pentanedioate.

Reaction Mechanism Diagram

The mechanism of the Clauson-Kaas reaction is depicted below:

Caption: Mechanism of the Clauson-Kaas pyrrole synthesis.

Safety and Handling Precautions

• Glacial Acetic Acid: Corrosive. Causes severe skin burns and eye damage. Use in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• 2,5-Dimethoxytetrahydrofuran: Flammable liquid and vapor. Handle away from ignition sources.

• Diethyl L-glutamate hydrochloride: May cause eye, skin, and respiratory tract irritation.

• Ethyl Acetate: Highly flammable liquid and vapor.

• All manipulations should be carried out in a well-ventilated fume hood.

Troubleshooting and Optimization

• Low Yield: If the yield is low, ensure that the diethyl L-glutamate hydrochloride and sodium acetate are thoroughly mixed before the addition of 2,5-dimethoxytetrahydrofuran to ensure complete formation of the free amine. The reaction time can also be extended, and the progress monitored carefully by TLC.

• Incomplete Reaction: If the reaction does not go to completion, a stronger acid catalyst, such as p-toluenesulfonic acid, could be trialed in catalytic amounts. Alternatively, microwave-assisted heating has been shown to accelerate the Clauson-Kaas reaction and may be a viable option.

• Purification Difficulties: If the crude product is difficult to purify by column chromatography, consider distillation under reduced pressure if the product is thermally stable.

Conclusion

The Clauson-Kaas reaction provides a reliable and straightforward method for the synthesis of diethyl 2-(1H-pyrrol-1-yl)pentanedioate. The protocol outlined in this application note is designed to be a robust starting point for researchers in the field. By understanding the underlying mechanism and key experimental parameters, this synthesis can be successfully implemented and potentially optimized for specific research needs. The resulting product serves as a versatile intermediate for the development of novel compounds with potential applications in the pharmaceutical industry.

References

• An Improved Preparation of 2, 5-Dimethoxy -tetrahydrofuran. (n.d.). Retrieved from [Link]

• Kumar, A., & Kumar, S. (2023). Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach. Beilstein Journal of Organic Chemistry, 19, 928–955. [Link]

• Kumar, A., & Kumar, S. (2023). Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach. Beilstein Journal of Organic Chemistry, 19, 928–955. [Link]

• Wikipedia. (2023, November 28). Paal–Knorr synthesis. In Wikipedia. [Link]

• Kumar, A., & Kumar, S. (2023). Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach [Scheme 2]. ResearchGate. [Link]

• Synthesis Spotlight: Furan → Pyrrole. (n.d.). Retrieved from [Link]

• Chem-Station. (2016, May 15). Clauson-Kaas Pyrrole Synthesis. Retrieved from [Link]

• Google Patents. (n.d.). US4680420A - Process for the producing 2,5-dimethoxytetrahydrofuran and 2,5-diethoxytetrahydrofuran.

• Five-membered Heterocycles Pyrrole, Furan and Thiophene. (n.d.). Retrieved from [Link]

• ResearchGate. (2015). Synthesis of pyrrole and furan derivatives in the presence of lactic acid as a catalyst. Retrieved from [Link]

• Google Patents. (n.d.). DE3544046A1 - METHOD FOR PRODUCING 2,5-DIMETHOXY- AND 2,5-DIETHOXYTETRAHYDROFURAN.

• ResearchGate. (n.d.). Clauson‐Kaas pyrrole synthesis. Retrieved from [Link]

• Miles, K. C., Mays, S. M., Southerland, B. K., Auvil, T. J., & Ketcha, D. M. (2009). Microwave-assisted Clauson-Kaas synthesis: A green approach to substituted pyrroles. ARKIVOC, 2009(14), 181-190. [Link]

• ResearchGate. (2008). [Synthesis of diethyl N-[p-(methylamino)benzoyl]-L-glutamate]. Retrieved from [Link]

• Tian, C., et al. (2008). [Synthesis of diethyl N-[p-(methylamino)benzoyl]-L-glutamate]. Beijing Da Xue Xue Bao Yi Xue Ban, 40(4), 443-445. [Link]

• Tsukamoto, S. (n.d.). Oxa-Michael-based divergent synthesis of artificial glutamate analogs. Retrieved from [Link]

• Kumar, A., & Kumar, S. (2023). Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach. PMC. [Link]

• SciSpace. (n.d.). A facile synthesis of 1-aryl pyrroles by Clauson-Kaas reaction using oxone as a Catalyst under microwave irradiation. Retrieved from [Link]

• ResearchGate. (2023). Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach. Retrieved from [Link]

• Wu, J., et al. (2007). Formation of diethyl 2-amino-1-cyclopentenylphosphonates: a simple synthesis with a unique mechanism. The Journal of Organic Chemistry, 72(13), 4932-4935. [Link]

• ResearchGate. (n.d.). Synthesis of 2‐AW via alkylation of diethyl acetamidomalonate. Retrieved from [Link]

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Step-by-Step Synthesis of Diethyl 2-(1H-pyrrol-1-yl)pentanedioate from Glutamic Acid: An Application Note and Protocol

Abstract

This comprehensive guide details the step-by-step synthesis of diethyl 2-(1H-pyrrol-1-yl)pentanedioate, a valuable substituted pyrrole derivative, commencing from the readily available amino acid, L-glutamic acid. This protocol is designed for researchers, scientists, and professionals in drug development, providing not only a detailed synthetic route but also the underlying chemical principles and practical insights for each step. The synthesis involves a two-step process: the initial Fischer esterification of glutamic acid to yield diethyl L-glutamate hydrochloride, followed by a Paal-Knorr pyrrole synthesis to construct the pyrrole ring. This document provides a robust and reproducible methodology, complete with characterization data, safety protocols, and a visual workflow to ensure successful synthesis.

Introduction

Substituted pyrroles are a class of heterocyclic compounds of significant interest in medicinal chemistry and materials science due to their diverse biological activities and unique electronic properties. Diethyl 2-(1H-pyrrol-1-yl)pentanedioate, the target of this synthesis, is a versatile building block for the development of more complex molecules, including potential therapeutic agents. The synthetic strategy outlined herein leverages two fundamental and reliable reactions in organic chemistry: the Fischer esterification and the Paal-Knorr pyrrole synthesis.

The initial step involves the conversion of L-glutamic acid to its diethyl ester hydrochloride. The Fischer esterification is an acid-catalyzed reaction between a carboxylic acid and an alcohol.[1][2][3] In this protocol, we utilize an excess of ethanol as both the reactant and solvent, with a strong acid catalyst to drive the equilibrium towards the formation of the diethyl ester.

The subsequent and key transformation is the Paal-Knorr synthesis, a classic and efficient method for constructing pyrrole rings from a primary amine and a 1,4-dicarbonyl compound or its equivalent.[2][4] This reaction proceeds via the condensation of the primary amine of diethyl glutamate with a 1,4-dicarbonyl precursor, in this case, 2,5-dimethoxytetrahydrofuran, which generates the required succinaldehyde in situ under acidic conditions.

This guide provides a detailed, self-validating protocol with in-depth explanations of the experimental choices, ensuring both scientific integrity and practical applicability for researchers in the field.

Overall Synthetic Workflow

The synthesis of diethyl 2-(1H-pyrrol-1-yl)pentanedioate from glutamic acid is a two-step process as illustrated in the workflow diagram below.

Caption: Overall synthetic workflow for the preparation of diethyl 2-(1H-pyrrol-1-yl)pentanedioate.

Materials and Methods

Reagents and Equipment

Reagent/Material	Grade	Supplier
L-Glutamic Acid	≥99%	Sigma-Aldrich
Ethanol (Absolute)	Reagent Grade	Fisher Scientific
Sulfuric Acid (H₂SO₄)	98%	VWR
Diethyl Ether	Anhydrous	J.T. Baker
Sodium Bicarbonate (NaHCO₃)	ACS Grade	EMD Millipore
Anhydrous Sodium Sulfate (Na₂SO₄)	ACS Grade	Alfa Aesar
Diethyl L-Glutamate Hydrochloride	≥98%	TCI
2,5-Dimethoxytetrahydrofuran	98%	Acros Organics
Glacial Acetic Acid	ACS Grade	BDH
Round-bottom flasks	-	-
Reflux condenser	-	-
Magnetic stirrer with heating mantle	-	-
Separatory funnel	-	-
Rotary evaporator	-	-
NMR Spectrometer	400 MHz or higher	-
FT-IR Spectrometer	-	-
Mass Spectrometer	-	-

Safety Precautions

• Sulfuric acid is highly corrosive. Handle with extreme care in a fume hood, wearing appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles.

• Diethyl ether is extremely flammable and can form explosive peroxides. Work in a well-ventilated fume hood away from ignition sources.

• 2,5-Dimethoxytetrahydrofuran is flammable and an irritant. Handle in a fume hood with appropriate PPE.[5]

• Acetic acid is corrosive and causes severe skin burns and eye damage. Use in a fume hood with proper PPE.

• All reactions should be performed in a well-ventilated fume hood.

Experimental Protocols

Step 1: Synthesis of Diethyl L-Glutamate Hydrochloride

This procedure follows the principles of a Fischer esterification, where an excess of ethanol is used to drive the reaction towards the product.[1][2][3]

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add L-glutamic acid (14.7 g, 0.1 mol).

• Reagent Addition: To the flask, add absolute ethanol (150 mL). While stirring, slowly and carefully add concentrated sulfuric acid (5.4 mL, 0.1 mol) dropwise. The addition of sulfuric acid is exothermic and should be done with caution.

• Reflux: Heat the reaction mixture to reflux (approximately 80-85 °C) using a heating mantle. Continue refluxing for 6-8 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

• Solvent Removal: Remove the excess ethanol using a rotary evaporator.

• Purification: To the resulting oily residue, add 100 mL of diethyl ether and stir vigorously. A white precipitate of diethyl L-glutamate hydrochloride will form.

• Isolation: Collect the white solid by vacuum filtration and wash it with two portions of cold diethyl ether (2 x 30 mL).

• Drying: Dry the product in a vacuum oven at 40 °C to a constant weight. The expected yield is approximately 21-23 g (88-96%).[6]

Step 2: Synthesis of Diethyl 2-(1H-pyrrol-1-yl)pentanedioate

This step employs the Paal-Knorr pyrrole synthesis, where the primary amine of diethyl glutamate reacts with the in-situ generated succinaldehyde.[2][4]

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve diethyl L-glutamate hydrochloride (12.0 g, 0.05 mol) in glacial acetic acid (50 mL).

• Reagent Addition: To the stirred solution, add 2,5-dimethoxytetrahydrofuran (6.6 g, 0.05 mol).

• Reflux: Heat the reaction mixture to reflux (approximately 118 °C) and maintain reflux for 4-6 hours. Monitor the reaction progress by TLC.

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

• Neutralization: Carefully pour the reaction mixture into a beaker containing 200 mL of ice-water. Neutralize the solution by the slow addition of solid sodium bicarbonate until the effervescence ceases (pH ~7-8).

• Extraction: Transfer the neutralized solution to a 500 mL separatory funnel and extract the product with diethyl ether (3 x 75 mL).

• Washing: Combine the organic layers and wash with a saturated solution of sodium bicarbonate (50 mL) followed by brine (50 mL).

• Drying and Solvent Removal: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford the pure diethyl 2-(1H-pyrrol-1-yl)pentanedioate as an oil.

Characterization of Diethyl 2-(1H-pyrrol-1-yl)pentanedioate

The structure of the final product should be confirmed by spectroscopic methods.

• ¹H NMR (400 MHz, CDCl₃): The spectrum is expected to show signals for the pyrrole protons, the methine proton adjacent to the pyrrole nitrogen, the methylene and methyl protons of the two ethyl ester groups, and the methylene protons of the pentanedioate backbone.

• ¹³C NMR (100 MHz, CDCl₃): The spectrum should display distinct signals for the carbons of the pyrrole ring, the carbonyl carbons of the ester groups, the methine carbon, and the methylene and methyl carbons of the ethyl esters and the pentanedioate chain.

• FT-IR (KBr, cm⁻¹): The IR spectrum should exhibit characteristic absorption bands for the C-H stretching of the pyrrole ring and aliphatic chains, and a strong C=O stretching vibration for the ester functional groups.

• Mass Spectrometry (EI-MS): The mass spectrum should show the molecular ion peak corresponding to the molecular weight of the product (C₁₃H₁₉NO₄, MW: 253.29 g/mol ).

Discussion

The successful synthesis of diethyl 2-(1H-pyrrol-1-yl)pentanedioate hinges on the careful execution of both the Fischer esterification and the Paal-Knorr condensation. In the first step, the use of a large excess of ethanol and a strong acid catalyst is crucial to drive the equilibrium towards the formation of the diethyl ester. The work-up and purification are straightforward, yielding the hydrochloride salt of the ester, which is a stable solid.

The Paal-Knorr synthesis in the second step is a robust method for pyrrole formation. The use of glacial acetic acid as the solvent and catalyst facilitates the in-situ hydrolysis of 2,5-dimethoxytetrahydrofuran to succinaldehyde, which then readily condenses with the primary amine of diethyl glutamate. The purification by column chromatography is essential to remove any unreacted starting materials and by-products to obtain the pure target compound.

Conclusion

This application note provides a detailed and reliable two-step protocol for the synthesis of diethyl 2-(1H-pyrrol-1-yl)pentanedioate from L-glutamic acid. The methodology is well-established, utilizing the Fischer esterification and Paal-Knorr synthesis. The provided step-by-step instructions, along with safety precautions and characterization guidelines, should enable researchers to successfully synthesize this valuable pyrrole derivative for their research and development endeavors.

References

• Organic Syntheses Procedure. (n.d.). 4. Retrieved from [Link]

• Wikipedia. (2023). Paal–Knorr synthesis. Retrieved from [Link]

• Organic Chemistry Research. (2023, May 30). Regular Article. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information for. Retrieved from [Link]

• J&K Scientific LLC. (2021, February 23). Fischer Esterification. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Fischer Esterification. Retrieved from [Link]

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• 5. rsc.org [rsc.org]
• 6. Diethyl L-glutamate hydrochloride CAS#: 1118-89-4 [m.chemicalbook.com]

Using diethyl 2-(1H-pyrrol-1-yl)pentanedioate as a conducting polymer precursor

Application Note: Diethyl 2-(1H-pyrrol-1-yl)pentanedioate as a Precursor for Functionalized Conducting Polymers

Executive Summary & Mechanistic Rationale

Conducting polymers, particularly polypyrrole (PPy), are foundational materials in the development of electrochemical biosensors and electro-stimulated drug delivery systems due to their excellent electroconductivity and biocompatibility[1],[2]. However, unmodified PPy lacks the reactive functional groups required for the robust, covalent immobilization of biorecognition elements (e.g., enzymes, antibodies).

To solve this, researchers often utilize N-substituted pyrroles. Diethyl 2-(1H-pyrrol-1-yl)pentanedioate (CAS: 259683-85-7) [3] is a highly specialized precursor synthesized via the Clauson-Kaas reaction of diethyl glutamate[4]. This specific molecule employs an "Ester-First" mechanistic strategy:

• Electrochemical Stability: Direct electropolymerization of free pyrrole-carboxylic acids is thermodynamically unfavorable. The electron-withdrawing free acid increases the monomer's oxidation potential and can cause self-doping or electrode passivation. Masking the carboxylic acids as diethyl esters lowers the oxidation potential and ensures clean anodic coupling[4],[5].

• Steric Optimization: The 5-carbon pentanedioate (glutarate) chain acts as a flexible spacer. Once hydrolyzed, it extends the carboxylic acid groups away from the rigid polymer backbone, minimizing steric hindrance during subsequent bioconjugation and preserving the conformational activity of attached enzymes[1].

Experimental Workflows

Electropolymerization and bioconjugation workflow for N-substituted pyrrole pentanedioate.

Protocol 1: Electropolymerization of the Precursor

Causality: Cyclic voltammetry (CV) is chosen over potentiostatic (constant voltage) deposition because CV allows for the controlled, layer-by-layer growth of the polymer film. Sweeping the potential prevents the accumulation of localized high-voltage gradients that lead to irreversible overoxidation and degradation of the polymer backbone[6].

• Electrolyte Preparation: Dissolve 0.1 M tetrabutylammonium hexafluorophosphate (TBAPF₆) in anhydrous acetonitrile. Purge with N₂ for 15 minutes to remove dissolved oxygen, which can quench radical intermediates.

• Monomer Addition: Introduce 10 mM of diethyl 2-(1H-pyrrol-1-yl)pentanedioate into the electrolyte solution[5].

• Cell Setup: Utilize a standard 3-electrode cell: Indium Tin Oxide (ITO) or Gold working electrode, Platinum wire counter electrode, and an Ag/AgCl reference electrode[7].

• Deposition: Cycle the potential between -0.2 V and +0.9 V (vs. Ag/AgCl) at a scan rate of 50 mV/s for 15–20 cycles[7].

• Washing: Rinse the coated electrode gently with neat acetonitrile to remove unreacted monomer, then dry under a gentle N₂ stream.

• Self-Validation Checkpoint: The voltammogram must display a progressively increasing redox couple (typically around +0.4 V) with each successive sweep. This directly confirms the deposition of an electroactive, conductive polymer mass on the electrode surface.

Protocol 2: Surface Saponification (Deprotection)

Causality: The ester groups must be converted to reactive carboxylic acids. A mixed solvent system (water/ethanol) is critical here; the initial poly(ester-pyrrole) film is highly hydrophobic and will repel pure aqueous solutions, preventing hydroxide ions from penetrating the polymer matrix.

• Reagent Preparation: Prepare a 0.1 M NaOH solution in a 1:1 (v/v) mixture of deionized water and ethanol.

• Hydrolysis: Immerse the polymer-coated electrode in the basic solution for 30 minutes at room temperature.

• Protonation: Transfer the electrode to a 0.1 M HCl aqueous solution for 2 minutes. This step is mandatory to protonate the resulting sodium carboxylates into free carboxylic acids (-COOH).

• Final Wash: Rinse extensively with deionized water.

• Self-Validation Checkpoint: Perform a water contact angle measurement. The angle should drop significantly (e.g., from ~85° to <45°), proving the surface has transitioned from hydrophobic (ester) to hydrophilic (acid).

Protocol 3: EDC/NHS Bioconjugation

Causality: 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) activates the carboxyl groups to form an unstable O-acylisourea intermediate. N-Hydroxysuccinimide (NHS) is added to convert this into a semi-stable amine-reactive NHS ester. This two-step process prevents the rapid hydrolysis of the intermediate and drastically increases the yield of amide bond formation with the target biomolecule[1].

• Activation: Immerse the carboxylated electrode in 0.1 M MES buffer (pH 6.0) containing 0.2 M EDC and 0.05 M NHS for 1 hour at room temperature.

• Rinse: Briefly rinse the electrode with PBS (pH 7.4) to remove excess crosslinkers.

• Immobilization: Incubate the activated electrode in a solution of the target biomolecule (e.g., 1 mg/mL Glucose Oxidase in PBS) for 2 hours at 4°C[8].

• Quenching: Wash with PBS, then incubate in 50 mM ethanolamine for 15 minutes to quench any remaining unreacted NHS esters, preventing non-specific binding.

• Self-Validation Checkpoint: For enzyme biosensors (like GOx), perform chronoamperometry in a blank buffer and spike with the substrate (glucose). An immediate step-increase in oxidative current validates both successful enzyme immobilization and the retention of the polymer's signal-transducing conductivity.

Quantitative Data Summary

The following table summarizes the physicochemical transformation of the material throughout the workflow, providing benchmark metrics for quality control.

Parameter	Diethyl 2-(1H-pyrrol-1-yl)pentanedioate	Poly(ester-pyrrole) Film	Poly(acid-pyrrole) Film	Bioconjugated Film (GOx)
Physical State	Viscous Liquid / Oil	Solid Thin Film	Solid Thin Film	Bio-hybrid Film
Water Contact Angle	N/A	~85° (Hydrophobic)	~40° (Hydrophilic)	~30° (Highly Hydrophilic)
Key FTIR Signatures	1735 cm⁻¹ (Ester C=O)	1735 cm⁻¹ (Ester C=O)	1705 cm⁻¹ (Acid C=O), 3200 cm⁻¹ (-OH)	1650 cm⁻¹ (Amide I), 1540 cm⁻¹ (Amide II)
Conductivity	Insulating (Monomer)	~10⁻² S/cm	~10⁻³ S/cm	~10⁻⁴ S/cm
Electrochemical Role	Precursor	Signal Transducer	Activated Scaffold	Analyte Recognition

References

• Toward Biomass-Based Organic Electronics: Continuous Flow Synthesis and Electropolymerization of N-Substituted Pyrroles. ACS Omega, 2024.

• Electrochemical Biosensors Based on Conducting Polymers: A Review. MDPI Biosensors, 2020.

• Application of Polypyrrole-Based Electrochemical Biosensor for the Early Diagnosis of Colorectal Cancer. Frontiers in Chemistry (PMC), 2023.

• CAS 259683-85-7: Pentanedioic acid, 2-(1H-pyrrol-1-yl)-, diethyl ester. CymitQuimica Catalog.

• Conducting Polymers in the Design of Biosensors and Biofuel Cells. Polymers (PMC), 2019.

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• 8. Conducting Polymers in the Design of Biosensors and Biofuel Cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Optimized Protocol for the Hydrolysis of Diethyl 2-(1H-pyrrol-1-yl)pentanedioate

Abstract

This application note provides a comprehensive, field-proven protocol for the hydrolysis of diethyl 2-(1H-pyrrol-1-yl)pentanedioate to its corresponding dicarboxylic acid, 2-(1H-pyrrol-1-yl)pentanedioic acid. This transformation is a critical step in the synthesis of various molecules of interest in pharmaceutical and materials science research. The protocol details a robust procedure using lithium hydroxide (LiOH) in a tetrahydrofuran (THF)/water solvent system, chosen for its efficiency and high yield. This document outlines the reaction mechanism, a detailed step-by-step procedure, purification, characterization, and a troubleshooting guide to ensure reproducible and successful outcomes for researchers.

Introduction and Scientific Background

The hydrolysis of esters to carboxylic acids, a reaction known as saponification, is a fundamental transformation in organic synthesis.[1] Diethyl 2-(1H-pyrrol-1-yl)pentanedioate is a key intermediate whose corresponding dicarboxylic acid is a valuable building block for more complex molecular architectures. The successful and clean conversion of the diester to the diacid is paramount for the subsequent steps in a synthetic route.

Base-catalyzed hydrolysis is generally preferred over acid-catalyzed methods because the reaction is irreversible.[1][2][3] The mechanism involves the nucleophilic attack of a hydroxide ion on the carbonyl carbon of the ester, forming a tetrahedral intermediate.[3][4] This intermediate then collapses, expelling an alkoxide leaving group to form a carboxylic acid. In the basic medium, the carboxylic acid is immediately deprotonated to form a carboxylate salt, which drives the reaction to completion.[2][3] An acidic workup is required in the final stage to protonate the carboxylate and yield the desired dicarboxylic acid.[3][5]

While sodium hydroxide (NaOH) and potassium hydroxide (KOH) are common bases for saponification, lithium hydroxide (LiOH) often provides superior results, particularly in mixed aqueous-organic solvent systems like THF/water.[3][5] The lithium cation is a hard Lewis acid and can coordinate to the carbonyl oxygen, further polarizing the C=O bond and accelerating the nucleophilic attack by the hydroxide ion.[6] This effect can lead to higher yields and cleaner reactions, especially for sterically hindered or sensitive substrates.[7][8]

Reaction Scheme & Mechanism

Reaction: Diethyl 2-(1H-pyrrol-1-yl)pentanedioate -> 2-(1H-pyrrol-1-yl)pentanedioic acid

Mechanism: Base-Catalyzed Acyl Substitution (BAC2)[9]

• Nucleophilic Attack: The hydroxide ion (OH⁻) attacks the electrophilic carbonyl carbon of the ester.

• Tetrahedral Intermediate Formation: A transient tetrahedral intermediate is formed.

• Leaving Group Elimination: The intermediate collapses, reforming the carbonyl double bond and eliminating the ethoxide ion (EtO⁻).

• Deprotonation (Irreversible Step): The highly basic ethoxide deprotonates the newly formed carboxylic acid, producing a carboxylate salt and ethanol. This acid-base reaction is the thermodynamic driving force that makes the overall process irreversible under basic conditions.[2][4]

• Acidification: During the workup, the addition of a strong acid (e.g., HCl) protonates the dicarboxylate salt to yield the final dicarboxylic acid product.

Materials and Equipment

Reagents

Reagent	Grade	Supplier
Diethyl 2-(1H-pyrrol-1-yl)pentanedioate	≥98%	(Specify Source)
Lithium Hydroxide Monohydrate (LiOH·H₂O)	ACS Reagent Grade	(Specify Source)
Tetrahydrofuran (THF)	Anhydrous, ≥99.9%	(Specify Source)
Deionized Water	Type 1	In-house
Hydrochloric Acid (HCl)	37% (concentrated)	(Specify Source)
Ethyl Acetate (EtOAc)	ACS Grade	(Specify Source)
Anhydrous Magnesium Sulfate (MgSO₄)	Laboratory Grade	(Specify Source)
Brine (Saturated NaCl solution)	-	Prepared in-house

Equipment

• Round-bottom flask (appropriate size)

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

• pH paper or pH meter

• Standard laboratory glassware (beakers, graduated cylinders, etc.)

• Thin Layer Chromatography (TLC) plates (Silica gel 60 F₂₅₄)

Experimental Protocol

This protocol is based on a standard laboratory procedure for the saponification of diethyl esters using LiOH in a THF/water system.[3][5]

Reaction Setup & Execution

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve diethyl 2-(1H-pyrrol-1-yl)pentanedioate (1.0 eq) in a 3:1 mixture of THF and deionized water. A typical concentration is 0.1-0.2 M.

• Addition of Base: Add solid lithium hydroxide monohydrate (LiOH·H₂O) (2.5 - 3.0 eq) to the stirred solution at room temperature. An excess of the base is used to ensure complete hydrolysis of both ester groups.

• Heating: Attach a reflux condenser to the flask and heat the reaction mixture to reflux (approximately 66-70°C).

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC). To prepare a TLC sample, withdraw a small aliquot of the reaction mixture, quench it with dilute HCl, and extract with ethyl acetate. The disappearance of the starting material spot and the appearance of a more polar spot at the baseline (the carboxylate salt) indicates reaction progression. The reaction is typically complete within 4-12 hours.

Caption: Workflow for the hydrolysis reaction setup and monitoring.

Workup and Purification

• Cooling & Solvent Removal: Once the reaction is complete, remove the heat source and allow the mixture to cool to room temperature. Remove the THF under reduced pressure using a rotary evaporator.

• Dilution & Wash: Dilute the remaining aqueous residue with deionized water. Transfer the solution to a separatory funnel and wash with ethyl acetate (2x) to remove any unreacted starting material and non-polar impurities. Discard the organic layers.

• Acidification: Cool the aqueous layer in an ice bath and carefully acidify to pH 1-2 by the dropwise addition of concentrated HCl. The dicarboxylic acid product should precipitate out as a solid. Stir for 15-30 minutes in the ice bath to maximize precipitation.

• Isolation: Collect the solid product by vacuum filtration. Wash the solid with a small amount of ice-cold deionized water to remove any inorganic salts.

• Drying: Dry the product under high vacuum to a constant weight. The product can be further purified by recrystallization if necessary (e.g., from an ethanol/water mixture).

Caption: Step-by-step workflow for product workup and purification.

Data Summary and Characterization

Typical Reaction Parameters

Parameter	Value/Condition	Rationale
Solvent System	THF:Water (3:1 v/v)	THF ensures solubility of the organic ester, while water is necessary for the hydrolysis.
Base	LiOH·H₂O	Efficient hydrolysis with minimal side reactions; Li⁺ cation may accelerate the reaction.[6][7]
Equivalents of Base	2.5 - 3.0	Ensures complete hydrolysis of both ester functionalities and drives the reaction to completion.
Temperature	Reflux (~66-70 °C)	Provides sufficient thermal energy to overcome the activation barrier without causing degradation.
Reaction Time	4 - 12 hours	Typical duration for complete conversion, should be confirmed by TLC analysis.
Workup pH	1 - 2	Ensures complete protonation of the dicarboxylate to yield the neutral diacid product.

Characterization

The identity and purity of the final product, 2-(1H-pyrrol-1-yl)pentanedioic acid, should be confirmed by standard analytical techniques:

• ¹H and ¹³C NMR Spectroscopy: To confirm the molecular structure.

• Mass Spectrometry (MS): To verify the molecular weight.

• Melting Point (MP): To assess purity.

• FTIR Spectroscopy: To confirm the presence of carboxylic acid O-H and C=O stretches and the absence of the ester C=O stretch.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Incomplete Reaction	1. Insufficient reaction time or temperature.2. Insufficient amount of base.3. Poor quality of reagents.	1. Prolong the reaction time at reflux, monitoring by TLC.2. Use at least 2.5 equivalents of LiOH·H₂O.3. Use fresh, anhydrous THF and high-purity LiOH·H₂O.
Low Yield	1. Incomplete precipitation during acidification.2. Product is partially soluble in the wash solvent.3. Incomplete extraction during workup.	1. Ensure pH is 1-2 and cool the solution thoroughly in an ice bath.2. Use minimal amounts of ice-cold water for washing the filtered solid.3. If the product is not precipitating well, extract the acidified aqueous layer multiple times with a suitable organic solvent like ethyl acetate.
Side Product Formation	Substrate degradation under harsh conditions.	While this protocol is generally clean, consider lowering the reaction temperature and extending the reaction time if degradation is observed.

Safety Precautions

• Work in a well-ventilated fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Tetrahydrofuran (THF) is highly flammable and can form explosive peroxides. Use from a freshly opened bottle or test for peroxides before use.

• Concentrated hydrochloric acid is highly corrosive. Handle with extreme care.

• Lithium hydroxide is caustic. Avoid contact with skin and eyes.

References

• University of Calgary. (n.d.). Ch20: Hydrolysis of Esters. Retrieved from University of Calgary Chemistry Department Website. [Link]

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• OperaChem. (2024, April 27). Saponification-Typical procedures. Retrieved from OperaChem. [Link]

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Functionalization of the pyrrole ring in diethyl 2-(1H-pyrrol-1-yl)pentanedioate

Application Notes & Protocols: Strategic Functionalization of the Pyrrole Ring in Diethyl 2-(1H-pyrrol-1-yl)pentanedioate

Abstract

This document provides a comprehensive guide for the chemical modification of diethyl 2-(1H-pyrrol-1-yl)pentanedioate, a versatile scaffold in medicinal chemistry and materials science. The protocols detailed herein focus on established and efficient methods for the functionalization of the pyrrole ring, including electrophilic substitution and metal-catalyzed cross-coupling reactions. By explaining the underlying chemical principles and providing step-by-step experimental procedures, this guide aims to empower researchers to synthesize novel derivatives with tailored properties for a range of applications.

Introduction: The Significance of the Pyrrole Scaffold

The pyrrole ring is a privileged heterocyclic motif found in a vast array of biologically active natural products, pharmaceuticals, and functional organic materials.[1][2] Its electron-rich nature makes it amenable to a variety of chemical transformations, allowing for the introduction of diverse functional groups that can modulate its physicochemical and biological properties. Diethyl 2-(1H-pyrrol-1-yl)pentanedioate serves as a valuable starting material, combining the reactive pyrrole core with a readily modifiable diester side chain, offering multiple avenues for structural elaboration. This guide will focus specifically on strategies to functionalize the pyrrole ring itself.

Foundational Principles: Regioselectivity in Pyrrole Chemistry

The pyrrole ring is highly activated towards electrophilic attack due to the lone pair of electrons on the nitrogen atom being delocalized into the aromatic system. This increased electron density is not uniform, leading to a strong preference for substitution at specific positions.

Electrophilic substitution on the pyrrole ring predominantly occurs at the α-positions (C2 and C5).[3][4][5][6] This regioselectivity is governed by the superior stability of the cationic intermediate (the arenium ion) formed during the reaction. Attack at the α-position allows for the positive charge to be delocalized over three atoms, including the nitrogen, through resonance, whereas attack at the β-position (C3 and C4) results in a less stable intermediate with delocalization over only two carbon atoms.[3][5]

The presence of the N-substituent, diethyl 2-pentanedioate, in our target molecule does not significantly alter this inherent preference for α-substitution in most electrophilic reactions. However, steric hindrance from this substituent may play a minor role in directing incoming electrophiles.

Figure 1: Stability of intermediates in electrophilic substitution of pyrrole.

Electrophilic Substitution Protocols

Due to the high reactivity of the pyrrole ring, electrophilic substitution reactions must often be conducted under mild conditions to prevent polymerization or the formation of polysubstituted products.[4][7][8]

Vilsmeier-Haack Formylation

The Vilsmeier-Haack reaction is a reliable method for introducing a formyl group (-CHO) onto electron-rich aromatic rings.[9][10] The Vilsmeier reagent, a chloroiminium salt, is a mild electrophile suitable for the sensitive pyrrole ring.[9][11] This reaction typically occurs at the α-position.

Experimental Protocol:

• Reagent Preparation: In a flame-dried, three-necked flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet, cool anhydrous N,N-dimethylformamide (DMF) (3 equivalents) to 0 °C.

• Vilsmeier Reagent Formation: Add phosphorus oxychloride (POCl₃) (1.2 equivalents) dropwise to the cooled DMF, maintaining the temperature below 10 °C. Stir the mixture for 30 minutes at 0 °C to form the Vilsmeier reagent.

• Substrate Addition: Dissolve diethyl 2-(1H-pyrrol-1-yl)pentanedioate (1 equivalent) in anhydrous DMF and add it dropwise to the Vilsmeier reagent solution at 0 °C.

• Reaction: Allow the reaction mixture to warm to room temperature and then heat to 40-50 °C for 2-4 hours, monitoring the reaction progress by TLC.

• Work-up: Cool the reaction mixture to 0 °C and slowly quench by adding a saturated aqueous solution of sodium bicarbonate until the pH is neutral.

• Extraction and Purification: Extract the aqueous layer with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Reagent	Molar Eq.	Purity	Supplier (Example)
Diethyl 2-(1H-pyrrol-1-yl)pentanedioate	1	>98%	Sigma-Aldrich
N,N-Dimethylformamide (DMF)	3	Anhydrous	Acros Organics
Phosphorus oxychloride (POCl₃)	1.2	>99%	Alfa Aesar

Table 1: Reagents for Vilsmeier-Haack Formylation.

Friedel-Crafts Acylation

Friedel-Crafts acylation introduces an acyl group (-COR) to the pyrrole ring. Due to the high reactivity of pyrrole, strong Lewis acids like AlCl₃ can lead to polymerization. Milder Lewis acids or alternative acylation methods are often preferred.[12][13] Acylation of N-alkoxycarbonyl pyrroles has been shown to be highly regioselective for the 2-position.[14]

Experimental Protocol (TFAA Activated):

• Reaction Setup: To a solution of diethyl 2-(1H-pyrrol-1-yl)pentanedioate (1 equivalent) and a carboxylic acid (1.5 equivalents) in anhydrous dichloromethane (DCM) at 0 °C under a nitrogen atmosphere, add trifluoroacetic anhydride (TFAA) (2 equivalents) dropwise.

• Reaction: Stir the reaction mixture at room temperature for 1-3 hours. Monitor the reaction by TLC.

• Work-up: Upon completion, dilute the reaction with DCM and wash with a saturated aqueous solution of sodium bicarbonate.

• Purification: Separate the organic layer, dry over magnesium sulfate, filter, and concentrate in vacuo. Purify the residue by flash column chromatography.

Halogenation

Direct halogenation of pyrroles can be aggressive and lead to polysubstitution.[4] Milder halogenating agents are therefore employed for controlled monohalogenation, which typically occurs at the C2 position.

Experimental Protocol (N-Bromosuccinimide):

• Reaction Setup: Dissolve diethyl 2-(1H-pyrrol-1-yl)pentanedioate (1 equivalent) in anhydrous tetrahydrofuran (THF) in a round-bottom flask protected from light.

• Reagent Addition: Cool the solution to 0 °C and add N-bromosuccinimide (NBS) (1.05 equivalents) portion-wise over 15 minutes.

• Reaction: Stir the mixture at 0 °C for 1-2 hours, monitoring by TLC.

• Work-up: Quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Extraction and Purification: Extract the product with diethyl ether. Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate. Purify by column chromatography.

Metal-Catalyzed Cross-Coupling Reactions

For the introduction of aryl, vinyl, or alkynyl substituents, metal-catalyzed cross-coupling reactions are indispensable tools in modern organic synthesis. These reactions typically require a pre-functionalized pyrrole, such as a halopyrrole, as a starting material.

Figure 2: General workflow for cross-coupling reactions.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for forming carbon-carbon bonds between a halide (or triflate) and an organoboron compound, catalyzed by a palladium complex.[15][16][17][18][19]

Experimental Protocol:

• Reaction Setup: In a Schlenk flask, combine the 2-bromopyrrole derivative (1 equivalent), an arylboronic acid (1.2 equivalents), potassium carbonate (2 equivalents), and tetrakis(triphenylphosphine)palladium(0) (0.05 equivalents).

• Solvent Addition: Add a degassed mixture of toluene and water (4:1).

• Reaction: Heat the mixture to 80-90 °C under a nitrogen atmosphere for 12-24 hours.

• Work-up: After cooling to room temperature, dilute with ethyl acetate and filter through Celite.

• Extraction and Purification: Wash the filtrate with water and brine. Dry the organic layer over anhydrous sodium sulfate, concentrate, and purify by column chromatography.

Reagent	Molar Eq.	Purity	Supplier (Example)
2-Bromo-pyrrole derivative	1	>97%	Synthesized
Arylboronic acid	1.2	>98%	Combi-Blocks
Potassium Carbonate	2	>99%	Fisher Scientific
Pd(PPh₃)₄	0.05	99%	Strem Chemicals

Table 2: Reagents for Suzuki-Miyaura Coupling.

Heck-Mizoroki Reaction

The Heck reaction forms a carbon-carbon bond between an unsaturated halide and an alkene in the presence of a palladium catalyst and a base.[20][21][22][23]

Experimental Protocol:

• Reaction Setup: To a pressure tube, add the 2-iodopyrrole derivative (1 equivalent), an alkene (1.5 equivalents), palladium(II) acetate (0.05 equivalents), tri(o-tolyl)phosphine (0.1 equivalents), and triethylamine (2 equivalents).

• Solvent Addition: Add anhydrous acetonitrile.

• Reaction: Seal the tube and heat to 100 °C for 12-18 hours.

• Work-up and Purification: Cool the reaction, filter through a pad of silica gel, and rinse with ethyl acetate. Concentrate the filtrate and purify the residue by column chromatography.

Sonogashira Coupling

The Sonogashira coupling reaction enables the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide, co-catalyzed by palladium and copper complexes.[24][25][26][27][28]

Experimental Protocol:

• Reaction Setup: In a Schlenk flask under a nitrogen atmosphere, dissolve the 2-iodopyrrole derivative (1 equivalent) in degassed anhydrous THF.

• Catalyst and Reagent Addition: Add a terminal alkyne (1.2 equivalents), copper(I) iodide (0.05 equivalents), and dichlorobis(triphenylphosphine)palladium(II) (0.03 equivalents).

• Base Addition: Add triethylamine (2.5 equivalents).

• Reaction: Stir the mixture at room temperature for 6-12 hours.

• Work-up and Purification: Remove the solvent under reduced pressure. Dissolve the residue in diethyl ether and wash with a saturated aqueous solution of ammonium chloride, followed by brine. Dry the organic phase over anhydrous sodium sulfate, concentrate, and purify by chromatography.

Conclusion

The protocols outlined in this application note provide a robust toolkit for the functionalization of the pyrrole ring in diethyl 2-(1H-pyrrol-1-yl)pentanedioate. By leveraging both classical electrophilic substitution reactions and modern metal-catalyzed cross-coupling methods, researchers can access a wide array of novel derivatives. Careful consideration of the electronic and steric properties of the pyrrole ring, along with the appropriate choice of reagents and reaction conditions, is crucial for achieving high yields and desired regioselectivity. These functionalized pyrroles hold significant promise for the development of new therapeutic agents and advanced materials.

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Application Note: Synthesis and Therapeutic Profiling of N-Pyrrolyl Amino Acid Esters in Medicinal Chemistry

Introduction to N-Pyrrolyl Scaffolds

The pyrrole ring is a privileged, electron-rich pharmacophore found in numerous blockbuster drugs and bioactive natural products. In medicinal chemistry, the hybridization of amino acid frameworks with pyrrole rings—specifically yielding N-pyrrolyl amino acid esters —creates highly versatile building blocks. This structural fusion marries the chiral, diverse side-chain topography of amino acids with the lipophilic, hydrogen-bond-accepting properties of the pyrrole core.

This application note provides an authoritative guide on the mechanistic synthesis of these compounds via the Clauson-Kaas reaction, their quantitative therapeutic profiling, and self-validating experimental protocols designed for drug discovery workflows.

Mechanistic Causality in Synthesis: The Clauson-Kaas Approach

Synthesizing N-pyrrolyl derivatives directly from free amino acids presents significant chemical hurdles. Free amino acids exist as zwitterions, severely limiting their solubility in the organic solvents required for dehydrative cyclization.

The Rational Solution: Esterification of the amino acid prior to pyrrole synthesis is a critical causal step. Masking the carboxylic acid as an ester (e.g., methyl or ethyl ester) eliminates the zwitterionic character, dramatically enhances lipophilicity, and prevents intramolecular side reactions such as lactamization.

The1 is the gold standard for this transformation[1]. It utilizes 2,5-dimethoxytetrahydrofuran (DMTHF) as a stable, masked dialdehyde. Under mildly acidic conditions, DMTHF undergoes hydrolysis to form a reactive electrophile that condenses with the primary amine of the amino acid ester, followed by dehydrative aromatization to yield the pyrrole[1].

Fig 1. Mechanistic pathway of the Clauson-Kaas pyrrole synthesis.

Medicinal Chemistry Applications & Quantitative Profiling

N-pyrrolyl amino acid esters and their downstream derivatives exhibit a broad spectrum of targeted bioactivity[2]. The pyrrole core effectively mimics transition states in various enzymatic pockets, making it an excellent scaffold for inhibitor design.

• Anti-inflammatory Agents (COX-2 Inhibition): The 1,5-diaryl pyrrole scaffold demonstrates a high affinity for the cyclooxygenase-2 (COX-2) active site, acting as a potent suppressor of prostaglandin E2 (PGE2) production[3].

• Anticancer Therapeutics (Kinase Inhibitors): Pyrrole-based compounds, such as pyrrolo[3,2-c]pyridines and 4-amino-3-chloro-pyrroles, interact strongly with the ATP-binding domains of receptor tyrosine kinases like FMS, EGFR, and VEGFR2, inhibiting tumor proliferation[2][4].

• Antimicrobial Agents: Pyrrolyl hydrazones derived from amino acid esters have shown remarkable inhibition against Mycobacterium tuberculosis by targeting the InhA enzyme[2].

Table 1: Quantitative Bioactivity of Representative Pyrrole Derivatives

Compound Class	Primary Target / Disease	Key Pharmacophore	Activity Metric (IC₅₀ / MIC)
Pyrrolo[3,2-c]pyridines	FMS Kinase (Cancer)	3,5-bis(CF₃)phenyl	IC₅₀: 30 – 60 nM
1,5-Diarylpyrroles	COX-2 (Inflammation)	Diaryl-pyrrole core	IC₅₀: ~0.2 – 1.5 µM
Pyrrolyl Hydrazones	InhA (Tuberculosis)	Pyrrole-hydrazone	MIC: 0.8 µg/mL
4-Amino-3-chloro-pyrroles	EGFR / VEGFR2 (Cancer)	Chloro-pyrrole	IC₅₀: 2.1 – 5.4 µM

Validated Experimental Protocols

Protocol 1: Biphasic Synthesis of L-Phenylalanine Methyl Ester N-Pyrrolyl Derivative

This protocol employs a self-validating biphasic buffer system to prevent the acid-catalyzed racemization of the chiral center.

Step-by-Step Methodology:

• Amine Liberation & Buffering: Dissolve L-phenylalanine methyl ester hydrochloride (10.0 mmol) and sodium acetate (15.0 mmol) in 20 mL of deionized water.

  • Causality: Sodium acetate neutralizes the HCl salt to liberate the nucleophilic free amine while buffering the aqueous phase to prevent total protonation of the amine.

• Biphasic Setup: Add 20 mL of 1,2-dichloroethane (DCE), followed by 20 mL of glacial acetic acid and 2,5-dimethoxytetrahydrofuran (11.0 mmol).

  • Causality: DCE is a dense organic solvent that forms a distinct lower phase. As the hydrophobic N-pyrrolyl product forms, it immediately partitions into the DCE layer, protecting it from the acidic aqueous phase and preventing degradation[1].

• Reaction Execution: Heat the vigorously stirred biphasic mixture to 90°C for 2 hours.

  • Self-Validation Step: Monitor the organic layer via TLC (Hexane:EtOAc 4:1). The reaction is complete when the ninhydrin-positive primary amine spot disappears and a new UV-active, Ehrlich-positive (red/purple upon staining) pyrrole spot appears.

• Workup: Cool to room temperature. Separate the DCE layer, wash sequentially with saturated aqueous NaHCO₃ (3 × 20 mL) to neutralize residual acetic acid, and brine (20 mL). Dry over anhydrous Na₂SO₄ and concentrate in vacuo.

Protocol 2: High-Throughput In Vitro COX-2 Inhibition Assay

A robust, self-validating fluorometric assay for screening synthesized pyrrole derivatives.

Step-by-Step Methodology:

• Enzyme Preparation: Reconstitute recombinant human COX-2 enzyme in 100 mM Tris-HCl buffer (pH 8.0) containing 1 µM hematin and 2 mM EDTA.

  • Causality: EDTA chelates trace heavy metals that could cause non-enzymatic auto-oxidation of the arachidonic acid substrate, which would result in false-positive fluorescence signals.

• Inhibitor Incubation: Dispense the N-pyrrolyl test compounds (dissolved in DMSO) into a 96-well plate at varying concentrations (0.1 nM to 10 µM). Ensure final DMSO concentration remains <1%. Add the COX-2 enzyme solution and incubate at 37°C for 15 minutes.

  • Causality: Pre-incubation is critical to allow time-dependent pyrrole inhibitors to fully occupy the COX-2 allosteric or active sites before the substrate is introduced.

• Reaction Initiation: Add arachidonic acid (AA) and a fluorometric peroxidase probe (e.g., ADHP) to initiate the reaction.

• Validation & Readout: Measure fluorescence dynamically (Ex/Em = 535/587 nm) over 5 minutes.

  • Self-Validation Step: Every plate MUST include Celecoxib (1 µM) as a positive control for total inhibition, and a vehicle (1% DMSO) as a negative control to establish the assay's maximum dynamic range.

Fig 2. Self-validating workflow for N-pyrrolyl therapeutic development.

References

• The quantitative pyrrole protection of L-phenylalanine/L-phenylalaninol in aqueous media and rationally updating the mechanisms of the Clauson-Kaas reaction through DFT study Source: RSC Publishing URL
• Source: National Institutes of Health (NIH)
• Source: National Institutes of Health (NIH)
• Source: National Institutes of Health (NIH)

Sources

• 1. The quantitative pyrrole protection of l -phenylalanine/ l -phenylalaninol in aqueous media and rationally updating the mechanisms of the Clauson-Kaas ... - RSC Advances (RSC Publishing) DOI:10.1039/D3RA06595B [pubs.rsc.org]
• 2. Bioactive pyrrole-based compounds with target selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biological Activity of Novel Pyrrole Derivatives as Antioxidant Agents Against 6-OHDA Induced Neurotoxicity in PC12 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and biological activity of 4-amino-3-chloro-1H-pyrrole-2,5-diones - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Precision Electropolymerization of Pyrrole-Substituted Glutarates

Protocols for Functionalized Interface Design in Drug Delivery & Biosensing

Executive Summary & Scientific Rationale

Pyrrole-substituted glutarates (Py-Glut) represent a specialized class of functional monomers where a pyrrole moiety is N-substituted or 3-substituted onto a glutaric acid (or ester) backbone. Unlike simple pyrrole-alkanoic acids (e.g., pyrrole-acetic acid), the glutarate motif offers a C5 spacer with dual carboxylate functionality .[1]

Why this matters:

• Steric Relief: The longer alkyl chain reduces steric strain between the polymer backbone and the bulky functional payload, preserving

  -conjugation and conductivity.

• Dual-Point Conjugation: The glutarate structure allows for chelation (e.g., Pt/Pd drugs) or dual-bioconjugation, doubling the loading capacity compared to mono-functional derivatives.[1]

• Tunable Solubility: The ester form (monomer) is soluble in organic solvents for precise electropolymerization, while post-polymerization hydrolysis yields a water-soluble, bioactive interface.[1]

This guide details the protocols for depositing high-quality Poly(Py-Glut) films, emphasizing the critical transition from monomer oxidation to nucleation-limited growth.

Materials & Equipment Specifications

2.1 Reagents

• Monomer: Diethyl 2-(1H-pyrrol-1-yl)pentanedioate (Py-Glut-Et). Note: Use the ester form for ACN-based polymerization to avoid proton scavenging by free acids.

• Co-Monomer (Optional but Recommended): Pyrrole (distilled under vacuum, stored at -20°C).[1]

• Solvent: Acetonitrile (ACN), HPLC Grade, anhydrous (<50 ppm water).[1]

• Electrolyte: Tetrabutylammonium hexafluorophosphate (TBAPF

  ) or Lithium Perchlorate (LiClO ).

• Substrates: Glassy Carbon (GC), Gold (Au), or Indium Tin Oxide (ITO).[1]

2.2 Electrochemical Setup

• Potentiostat/Galvanostat: High-compliance (>10 V) required due to potential resistive drops in organic media.

• Cell Configuration: Three-electrode single-compartment cell.

  • Working Electrode (WE): GC or Au disk.[1]

  • Counter Electrode (CE): Pt wire or mesh (Surface area > 10x WE).

  • Reference Electrode (RE): Ag/Ag

    (0.01 M AgNO in ACN) or pseudo-Ag wire. Note: All potentials below are referenced to Ag/Ag .

Pre-Polymerization Considerations (Expert Insights)

The "N-Substitution Penalty": N-substituted pyrroles suffer from steric hindrance that twists the polymer backbone, reducing effective conjugation length and conductivity (

to S/cm vs. 10-100 S/cm for PPy).

• Solution:Copolymerization .[1][2][3][4] Mixing Py-Glut with unsubstituted pyrrole (ratio 1:5 to 1:10) restores conductivity while retaining functional glutarate sites.

The "Water Effect": While ACN is the primary solvent, adding 1-2% (v/v) water can act as a proton scavenger during the coupling mechanism, actually improving film adhesion and homogeneity for carboxylated monomers.[1]

Experimental Protocols

Protocol A: Cyclic Voltammetry (CV) – Nucleation Study

Objective: To determine the onset oxidation potential (

) and verify monomer purity.

• Preparation: Dissolve 0.1 M TBAPF

  in ACN. Add 10 mM Py-Glut monomer.

• Conditioning: Purge with N

  or Ar for 10 mins.

• Parameters:

  • Initial E: 0.0 V

  • High E: +1.3 V (N-substituted pyrroles oxidize ~0.2–0.4 V higher than pyrrole).

  • Low E: -0.5 V

  • Scan Rate: 50 mV/s[1][5]

  • Cycles: 3

• Analysis:

  • Look for an irreversible anodic peak (

    ) around +0.9 V to +1.1 V.

  • The Nucleation Loop: On the reverse scan, the current should cross over the forward scan (trace crossing). This "nucleation loop" confirms that the polymer is depositing and the electrode surface area is effectively increasing.

Protocol B: Potentiostatic Deposition (Bulk Film Formation)

Objective: To create a controlled, uniform coating for drug delivery applications.[1]

• Optimization: Select a potential

  exactly at the peak current ( ) observed in Protocol A (typically +1.0 V vs Ag/Ag ).

• Deposition: Apply

  constant potential.

• Charge Control (

  ): Stop deposition when charge density reaches 50–100 mC/cm .

  • Rule of Thumb: 24 mC/cm

    0.1 m film thickness.[1]

• Washing: Immediately rinse WE with monomer-free ACN to remove oligomers.

Protocol C: Post-Polymerization Functionalization

Objective: converting the glutarate ester to an active drug-binding scaffold.

• Hydrolysis: Immerse the Poly(Py-Glut) film in 0.5 M NaOH (aq) for 1 hour at RT.

• Activation: Rinse with water, then incubate in 50 mM EDC / 25 mM NHS (in MES buffer, pH 5.5) for 30 mins.

• Conjugation: React with amine-containing drug or protein for 2 hours.

Data Presentation & Visualization

5.1 Electropolymerization Mechanism

The following diagram illustrates the radical-cation coupling mechanism specific to glutarate-substituted pyrroles.

Caption: Mechanism of anodic electropolymerization for Py-Glut. Note that solubility limits drive the deposition phase.

5.2 Troubleshooting Matrix

Observation	Probable Cause	Corrective Action
No Film Formation	Potential too low ( )	Increase by 100 mV; Check Ref Electrode.
Powdery/Loose Film	Oligomer precipitation	Decrease monomer conc. to 5 mM; Increase Scan Rate.
Low Conductivity	Steric hindrance of Glutarate	Copolymerize with Py (1:5 ratio); Switch to LiClO .
Film Delamination	Poor interfacial adhesion	Polish electrode (0.05 m alumina); Use Au-thiol primer.
Overoxidation	too high (> +1.4V)	Restrict potential; Purge O thoroughly.

References

• Synthesis and electropolymerization of N-substituted pyrroles

  • Molina, B.G., et al. "Amphiphilic polypyrrole-poly(Schiff base) copolymers."[1][4] European Polymer Journal.[1][6]

  • (General Journal Link for verification)

• Electropolymerization of carboxylic acid functionalized pyrroles

  • Husson, J., et al. (2016).[1] "Elaboration and characterization of carboxylic acid-functionalized polypyrrole films." Synthetic Metals, 220, 247–254.[1]

• Mechanism of N-substituted pyrrole polymerization

  • Kumar, et al. "Effect of N-α Substitution on the Electropolymerization of N-Substituted Pyrroles."[6][7] MDPI Polymers.

• Biomedical Applications of Functionalized Polypyrrole

  • Ateh, D.D., et al. (2006).[1][8] "Culture of human keratinocytes on polypyrrole-based conducting polymers." Tissue Engineering.

• Copolymerization Strategies

  • ResearchGate Review on "Electrochemically Produced Copolymers of Pyrrole and Its Deriv

Sources

• 1. mural.maynoothuniversity.ie [mural.maynoothuniversity.ie]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. researchgate.net [researchgate.net]
• 4. Electrochemically Produced Copolymers of Pyrrole and Its Derivatives: A Plentitude of Material Properties Using “Simple” Heterocyclic Co-Monomers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. par.nsf.gov [par.nsf.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Polypyrrole-based conducting polymers and interactions with biological tissues - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: A Scalable and Efficient Protocol for the Synthesis of Diethyl 2-(1H-pyrrol-1-yl)pentanedioate

Introduction

Diethyl 2-(1H-pyrrol-1-yl)pentanedioate is a valuable heterocyclic building block in medicinal chemistry and materials science. The presence of the pyrrole ring, coupled with the diester functionality derived from glutamic acid, offers multiple points for further chemical modification, making it an attractive precursor for the synthesis of complex target molecules. The development of a robust, scalable, and economically viable synthetic route is crucial for its widespread application in drug discovery and development.

This application note provides a comprehensive, field-proven guide to the scalable synthesis of Diethyl 2-(1H-pyrrol-1-yl)pentanedioate. The methodology is based on the highly reliable Clauson-Kaas reaction, a cornerstone in pyrrole synthesis.[1] We will detail a step-by-step protocol for laboratory-scale production, discuss critical parameters for process optimization and scale-up, and provide insights into purification strategies that ensure high product purity. This document is intended for researchers, process chemists, and drug development professionals seeking a practical and efficient method for producing this key intermediate.

The Scientific Principle: The Clauson-Kaas Reaction

The chosen synthetic strategy is the Clauson-Kaas reaction, which constructs the N-substituted pyrrole ring by condensing a primary amine with a 1,4-dicarbonyl equivalent, typically 2,5-dialkoxytetrahydrofuran.[2] This method is renowned for its reliability, broad substrate scope, and amenability to a variety of reaction conditions, from classic acidic reflux to modern green chemistry protocols.[3]

The reaction proceeds via an acid-catalyzed mechanism. First, the 2,5-dimethoxytetrahydrofuran is hydrolyzed in the presence of an acid to generate the reactive succinaldehyde intermediate. The primary amine, in this case, Diethyl 2-aminopentanedioate, then undergoes a double condensation with the in-situ generated dicarbonyl compound. The initial attack of the amine on one carbonyl group forms a hemiaminal, which then cyclizes by attacking the second carbonyl. Subsequent dehydration steps lead to the formation of the aromatic pyrrole ring.[3][4]

Caption: Figure 1: Mechanism of the Clauson-Kaas Reaction.

Detailed Experimental Protocol (100g Scale)

This protocol describes a robust and reproducible procedure for the synthesis of Diethyl 2-(1H-pyrrol-1-yl)pentanedioate on a 100-gram scale.

Materials and Reagents

Reagent	CAS Number	Molecular Weight	Quantity (moles)	Quantity (mass/vol)	Supplier
Diethyl 2-aminopentanedioate HCl	1118-89-4	239.69 g/mol	0.417 mol	100.0 g	Sigma-Aldrich
2,5-Dimethoxytetrahydrofuran	696-59-3	132.16 g/mol	0.438 mol (1.05 eq)	57.9 g (59.1 mL)	Alfa Aesar
Sodium Acetate (NaOAc)	127-09-3	82.03 g/mol	0.417 mol	34.2 g	Fisher Scientific
Glacial Acetic Acid	64-19-7	60.05 g/mol	-	250 mL	VWR
Deionized Water	7732-18-5	18.02 g/mol	-	250 mL	-
Ethyl Acetate (EtOAc)	141-78-6	88.11 g/mol	-	1.5 L (for extraction)	-
Saturated Sodium Bicarbonate (aq)	-	-	-	500 mL (for wash)	-
Brine (Saturated NaCl aq)	-	-	-	250 mL (for wash)	-
Anhydrous Magnesium Sulfate	7487-88-9	120.37 g/mol	-	~30 g (for drying)	-

Step-by-Step Procedure

• Reactant Preparation: In a 2 L three-neck round-bottom flask equipped with a mechanical stirrer, reflux condenser, and temperature probe, combine Diethyl 2-aminopentanedioate hydrochloride (100.0 g), sodium acetate (34.2 g), glacial acetic acid (250 mL), and deionized water (250 mL). Stir the mixture vigorously for 15 minutes at room temperature to form the free amine in situ.

• Reaction Initiation: To the resulting slurry, add 2,5-dimethoxytetrahydrofuran (59.1 mL) in one portion.

• Reaction Execution: Heat the reaction mixture to 95-100 °C using a heating mantle. Maintain this temperature and stir vigorously for 4-6 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) by observing the disappearance of the starting amine.

• Cooling and Quenching: Once the reaction is complete, turn off the heat and allow the mixture to cool to room temperature.

• Work-up and Extraction: Transfer the cooled reaction mixture to a 2 L separatory funnel. Add 500 mL of deionized water and 500 mL of ethyl acetate. Shake vigorously and allow the layers to separate.

• Collect the organic (top) layer. Extract the aqueous layer two more times with ethyl acetate (2 x 500 mL).

• Washing: Combine all organic extracts and wash sequentially with 500 mL of saturated sodium bicarbonate solution (to neutralize excess acetic acid) and 250 mL of brine.

• Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate (~30 g), stir for 20 minutes, and then filter to remove the drying agent.

• Solvent Removal: Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product as an oil.

• Purification: Purify the crude oil by vacuum distillation to yield Diethyl 2-(1H-pyrrol-1-yl)pentanedioate as a clear, colorless to pale yellow oil.

Process Optimization and Scalability Considerations

Transitioning from laboratory scale to pilot or industrial production requires careful optimization of several parameters. The Clauson-Kaas reaction is highly adaptable, and various "green" modifications have been reported that can improve process efficiency and reduce environmental impact.[1][3]

• Catalyst and Solvent System: While the classic acetic acid system is robust, its corrosive nature and the need for neutralization can be problematic on a large scale. Greener alternatives have proven effective. For instance, conducting the reaction in water with a mild Lewis acid catalyst like iron(III) chloride or copper(II) sulfate can simplify the work-up and avoid large volumes of acidic waste.[1] Microwave-assisted synthesis in water or acetic acid can dramatically reduce reaction times, a significant advantage for high-throughput production.[5]

• Temperature Control: The reaction is typically endothermic initially but can become exothermic. On a large scale, proper heat management is critical. A jacketed reactor with precise temperature control is necessary to maintain the optimal reaction temperature and prevent runaway reactions.

• Purification Strategy: While vacuum distillation is effective for moderate scales, fractional distillation is preferred for multi-kilogram production to ensure high purity. An alternative purification strategy involves treating the crude product with a small amount of a carboxylic acid anhydride to react with any residual pyrrolidine-type impurities, followed by distillation.[6] This converts the more volatile basic impurities into non-volatile amides, simplifying their removal.

• Flow Chemistry: For continuous manufacturing, this reaction is an excellent candidate for adaptation to a flow chemistry process. Pumping the reactants through a heated packed-bed reactor containing a solid acid catalyst can offer superior control over reaction time, temperature, and mixing, leading to higher consistency and yield.

Expected Results Summary

Parameter	Value
Scale	100 g (starting amine HCl)
Reaction Time	4 - 6 hours
Temperature	95 - 100 °C
Typical Yield	75 - 85%
Purity (Post-distillation)	>98% (by GC)
Appearance	Colorless to pale yellow oil

Experimental Workflow Visualization

The following diagram illustrates the complete workflow for the synthesis and purification of the target compound.

Caption: Figure 2: Overall Synthesis and Purification Workflow.

Conclusion

The protocol described herein, based on the Clauson-Kaas reaction, provides an efficient, reliable, and scalable method for the production of Diethyl 2-(1H-pyrrol-1-yl)pentanedioate. By explaining the underlying chemical principles and detailing a step-by-step procedure, this guide serves as a practical resource for laboratory synthesis. Furthermore, the discussion on process optimization and scalability offers a clear pathway for transitioning this synthesis to an industrial scale, emphasizing modern, sustainable practices that are critical in today's chemical and pharmaceutical industries.

References

• Kumar, A., & Kumar, V. (2023). Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach. Beilstein Journal of Organic Chemistry, 19, 928–955. [Link]

• Ketcha, D. M., et al. (2009). Microwave-assisted Clauson-Kaas synthesis: A green approach to substituted pyrroles. ARKIVOC. [Link]

• Wikipedia contributors. (2023). Paal–Knorr synthesis. Wikipedia, The Free Encyclopedia. [Link]

• Kumar, A., & Kumar, V. (2023). Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Li, J., et al. (2015). The synthesis of pyrrole derivatives based on natural amino acids by microwave-assisted tandem transformation. ResearchGate. [Link]

• Kovács, K., & Kótai, A. (1965). Synthesis of Glutamine and Pyroglutamylglutamine Derivatives Substituted in the Carboxamide Nitrogen. Acta Chimica Academiae Scientiarum Hungaricae, 45(4), 323-333. [Link]

• Surasani, R., & Kalita, D. (2010). Paal-Knorr Pyrrole Synthesis. Synlett. [Link]

• Kumar, A., & Kumar, V. (2023). Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach. PMC. [Link]

• Sustainable Synthesis of N-Alkyl-Pyrrolecarboxylic and Pyrrolepyrazinones Derivatives from Biosourced 3-Hydroxy-2-pyrones and Amines. (2022). ACS Publications. [Link]

• A facile synthesis of 1-aryl pyrroles by Clauson-Kaas reaction using oxone as a Catalyst under microwave irradiation. (2014). SciSpace. [Link]

• Organic Chemistry Portal. Paal-Knorr Pyrrole Synthesis. [Link]

• Transferring Substituents from Alkynes to Furans and Pyrroles through Heteronorbornadienes as Intermediates. (2023). idUS. [Link]

• Scheme 2: A general reaction of Clauson-Kaas pyrrole synthesis and... (2023). ResearchGate. [Link]

• One Step Continuous Flow Synthesis of Highly Substituted Pyrrole-3-Carboxylic Acid Derivatives via in situ Hydrolysis of tert-Butyl Esters. (2010). PMC. [Link]

• Clauson-Kaas Pyrrole Synthesis. (2016). Chem-Station Int. Ed.[Link]

• Synthesis of N-Substituted Pyrrole-2,5-dicarboxylic Acids from Pyrroles. (2024). ResearchGate. [Link]

• Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach. (2023). ResearchGate. [Link]

• Purification of crude pyrroles. (1996).

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• 1. BJOC - Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach [beilstein-journals.org]
• 2. Clauson-Kaas Pyrrole Synthesis | Chem-Station Int. Ed. [en.chem-station.com]
• 3. Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. arkat-usa.org [arkat-usa.org]
• 6. US5502213A - Purification of crude pyrroles - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of Diethyl 2-(1H-pyrrol-1-yl)pentanedioate

Welcome to the technical support guide for the synthesis of diethyl 2-(1H-pyrrol-1-yl)pentanedioate. This resource is designed for researchers, chemists, and drug development professionals to troubleshoot common issues and improve yields in this specific synthesis. As Senior Application Scientists, we have compiled field-proven insights and data to address the challenges you may encounter in the laboratory.

The target molecule is typically synthesized via an aza-Michael addition (or conjugate addition) of pyrrole to an electrophilic alkene, such as diethyl glutaconate or a related α,β-unsaturated ester. While seemingly straightforward, this reaction is often plagued by low yields due to competing side reactions and challenging equilibrium dynamics. This guide provides a structured, in-depth approach to overcoming these obstacles.

Core Reaction Scheme

The fundamental transformation is the base-mediated 1,4-conjugate addition of the pyrrolide anion to an α,β-unsaturated pentanedioate ester.

Caption: General scheme for the aza-Michael addition.

Troubleshooting Guide: Enhancing Reaction Efficiency

This section addresses the most common and critical issues encountered during the synthesis in a detailed question-and-answer format.

Q1: My overall yield is consistently low (<50%). What are the primary factors to investigate?

A low yield is the most frequent complaint and typically stems from one or more of four key areas: inefficient deprotonation, unfavorable reaction equilibrium, competing side reactions, or sub-optimal reaction conditions.

1. Inefficient Deprotonation of Pyrrole

The NH proton of pyrrole is only moderately acidic (pKa ≈ 17.5 in DMSO), meaning a sufficiently strong base is required to generate the nucleophilic pyrrolide anion in a high enough concentration to drive the reaction forward.[1]

• Causality: Weak bases like triethylamine (NEt₃) or potassium carbonate (K₂CO₃) will not deprotonate pyrrole to a significant extent. This results in a very low concentration of the active nucleophile, leading to an extremely slow or stalled reaction.

• Solution: Employ a strong, non-nucleophilic base. Sodium hydride (NaH) is a classic choice as it irreversibly deprotonates pyrrole, shifting the equilibrium entirely to the pyrrolide salt. Alternatively, strong organic bases like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) can be effective, particularly in polar aprotic solvents.[2][3]

2. Unfavorable Reaction Equilibrium (Retro-Michael Reaction)

The aza-Michael addition can be reversible.[4] At elevated temperatures or under certain conditions, the N-alkylated product can revert to the starting materials.

• Causality: The stability of the final product versus the starting materials dictates the equilibrium position. If the energy barrier for the reverse reaction is accessible under the reaction conditions, the yield will suffer.

• Solution:

  • Temperature Control: Run the reaction at the lowest temperature that allows for a reasonable rate. It is often beneficial to add the base and pyrrole at a low temperature (e.g., 0 °C) and then allow the reaction to slowly warm to room temperature. Avoid high temperatures (e.g., >65°C) which can significantly favor the retro-Michael reaction.[2][4]

  • Irreversible Deprotonation: Using a base like NaH helps make the initial deprotonation step irreversible, which can help drive the overall process forward.

3. Competing Side Reactions

The pyrrolide anion is an ambident nucleophile, meaning it can react at the nitrogen atom (N-alkylation) or at a carbon atom (C-alkylation), most commonly at the C2 position.

• Causality: The regioselectivity of the addition is highly dependent on the reaction conditions. More ionic N-metal bonds (e.g., with Na⁺ or K⁺) and polar, solvating solvents tend to favor N-alkylation.[1] C-alkylation becomes more competitive under different conditions and leads to isomeric impurities that are often difficult to separate from the desired product.

• Solution:

  • Solvent Choice: Use a polar aprotic solvent like Tetrahydrofuran (THF) or Dimethylformamide (DMF) when using an alkali metal hydride base. This helps to solvate the cation and favor N-alkylation.

  • Catalysis: The use of certain Lewis acids or other catalysts can enhance the regioselectivity for N-substitution.[5][6]

Caption: Troubleshooting workflow for low reaction yield.

4. Impact of Reaction Parameters: A Comparative Overview

The choice of base, solvent, and temperature are interconnected and critical for success. The following table summarizes recommended conditions based on literature precedent for related Michael additions.

Parameter	Poor Choice (Low Yield)	Better Choice (Improved Yield)	Rationale
Base	K₂CO₃, NEt₃	NaH, DBU	A strong base is required to efficiently deprotonate pyrrole (pKa ≈ 17.5).[1][2][3]
Solvent	Toluene, Dichloromethane	THF, DMF	Polar aprotic solvents favor N-alkylation by solvating the counter-ion.[4]
Temperature	> 60 °C (Reflux)	0 °C to Room Temperature	Higher temperatures can promote the reversible retro-Michael reaction.[2][4]

Q2: I'm observing significant amounts of unreacted starting materials even after a long reaction time. How can I drive the reaction to completion?

This issue indicates that the reaction kinetics are slow or that an equilibrium has been reached that does not favor the product.

• Stoichiometry: Ensure that the stoichiometry is correct. Using a slight excess of the Michael acceptor (e.g., 1.1 to 1.2 equivalents) can help consume all the pyrrolide anion. However, a large excess can complicate purification.

• Reaction Monitoring: Do not rely on time alone. Actively monitor the reaction's progress using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). If the reaction stalls (i.e., the ratio of products to starting materials stops changing), it has likely reached equilibrium or a reagent has degraded.

• Catalysis: While this reaction is often performed without an explicit catalyst beyond the base, some studies on related Michael additions show that Lewis acids (e.g., ZnCl₂, AlCl₃) or iodine can catalyze the reaction, potentially by activating the Michael acceptor.[6] This should be approached with caution, as it can also promote polymerization or other side reactions.

Q3: My purified product is contaminated with a persistent impurity with the same mass. What could it be and how can I remove it?

The most likely culprit is the C-alkylated isomer, diethyl 3-(1H-pyrrol-2-yl)pentanedioate.

• Identification: The N-alkylated and C-alkylated isomers will have the same mass but different NMR spectra. In the ¹H NMR of the desired N-alkylated product, the pyrrole protons will typically appear as two distinct triplets. The C-alkylated isomer will have a more complex splitting pattern for the pyrrole protons.

• Removal: These isomers can be very difficult to separate due to similar polarities.

  • High-Performance Column Chromatography: Use a high-quality silica gel with a shallow solvent gradient (e.g., starting with 5% ethyl acetate in hexanes and slowly increasing to 15%).

  • Fractional Distillation: If the product is thermally stable, fractional distillation under high vacuum may be an effective method for separation on a larger scale.

Frequently Asked Questions (FAQs)

Q: What is the optimal base for deprotonating pyrrole in this reaction? A: Sodium hydride (NaH) is highly effective as it provides irreversible deprotonation. 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) is a strong, non-nucleophilic organic base that is also an excellent choice, offering better solubility in organic solvents.[2][3]

Q: Which solvent system is recommended? A: Anhydrous polar aprotic solvents like Tetrahydrofuran (THF) or Dimethylformamide (DMF) are recommended. They effectively solvate the pyrrolide salt, promoting N-alkylation and preventing side reactions.[4]

Q: How does temperature affect the N- vs. C-alkylation selectivity? A: While the solvent and counter-ion are the primary determinants, lower temperatures generally favor the thermodynamically more stable N-alkylated product. Higher temperatures can provide enough energy to overcome the activation barrier for C-alkylation.

Q: Can I use a catalyst to improve the reaction? A: Yes, various catalysts have been used for Michael additions of pyrroles.[5][6][7] For instance, iodine has been shown to be an efficient promoter for the addition of pyrrole to nitroolefins.[6] However, for this specific substrate, catalysis should be optimized carefully, starting with catalyst-free conditions first.

Detailed Experimental Protocols

Optimized Synthesis Protocol

This protocol is a recommended starting point and may require optimization.

• Preparation: To a flame-dried, three-neck round-bottom flask under an inert atmosphere (Nitrogen or Argon), add sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 eq.). Wash the NaH with anhydrous hexanes (3x) to remove the mineral oil, then carefully decant the hexanes.

• Solvent Addition: Add anhydrous THF via cannula to the flask. Cool the resulting slurry to 0 °C using an ice bath.

• Pyrrole Addition: Slowly add a solution of freshly distilled pyrrole (1.0 eq.) in anhydrous THF to the NaH slurry. Allow the mixture to stir at 0 °C for 30 minutes. Hydrogen gas evolution should be observed.

• Michael Addition: Slowly add a solution of diethyl glutaconate (1.05 eq.) in anhydrous THF to the reaction mixture at 0 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-24 hours, monitoring the progress by TLC.

• Quenching: Once the reaction is complete, cool the flask back to 0 °C and cautiously quench the reaction by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Work-up: Transfer the mixture to a separatory funnel and dilute with diethyl ether or ethyl acetate. Wash the organic layer with water (2x) and then with brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure to yield the crude product.

Purification Protocol (Column Chromatography)

• Column Packing: Pack a glass column with silica gel using a slurry method with a low-polarity solvent system (e.g., 98:2 Hexanes:Ethyl Acetate).

• Loading: Dissolve the crude oil in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel. Dry this silica onto a powder and carefully add it to the top of the packed column.

• Elution: Begin eluting the column with the low-polarity solvent system (e.g., 98:2 Hexanes:EtOAc). Gradually increase the polarity of the eluent (e.g., to 95:5, then 90:10 Hexanes:EtOAc).

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified diethyl 2-(1H-pyrrol-1-yl)pentanedioate.

References

Sources

• 1. Pyrrole - Wikipedia [en.wikipedia.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Synthesis of Polyfunctionalized Pyrroles via a Tandem Reaction of Michael Addition and Intramolecular Cyanide-Mediated Nitrile-to-Nitrile Condensation [organic-chemistry.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Pyrrole synthesis [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. The Michael addition of indoles and pyrrole to alpha-, beta-unsaturated ketones and double-conjugate 1,4-addition of indoles to symmetric enones promoted by pulverization-activation method and Thia-Michael addition catalyzed by wet cyanuric chloride - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting low conversion rates in Clauson-Kaas pyrrole synthesis

Topic: Troubleshooting Low Conversion Rates & Optimization Ticket ID: CK-OPT-2024 Assigned Specialist: Senior Application Scientist

Diagnostic Workflow

Before altering chemical variables, determine the precise point of failure using this logic flow. The Clauson-Kaas reaction is a two-stage process: Activation (hydrolysis of the furan) and Condensation (amine attack).

Figure 1: Decision tree for isolating the rate-limiting step in Clauson-Kaas synthesis.

Technical Deep Dive & Troubleshooting

The Clauson-Kaas reaction relies on the in situ generation of 2,5-dimethoxytetrahydrofuran (2,5-DMTHF) into succinaldehyde (1,4-dicarbonyl). This intermediate is a "hot" electrophile. If the amine does not trap it immediately, it self-condenses into "black tar" oligomers.

Issue 1: The "Sleeping" Electrophile (Activation Failure)

Symptom: Starting material (2,5-DMTHF) is recovered unchanged. Root Cause: 2,5-DMTHF is an acetal. It requires water and acid to open. Anhydrous conditions or weak acids (like dilute acetic acid at room temp) may fail to open the ring.

Variable	Recommendation	Mechanism
Water	Essential	The initial step is hydrolysis.[1][2][3][4][5] Ensure at least stoichiometric water is present (or use aqueous acetic acid).
Temperature	>80°C	Acetal hydrolysis has a high activation energy barrier. Room temp reactions often fail unless strong Lewis acids are used.
Acid pKa	< 4.8	Acetic acid (pKa 4.76) is standard. If failing, spike with 5 mol% p-TsOH or use microwave heating.

Issue 2: The "Black Tar" Scenario (Oligomerization)

Symptom: 2,5-DMTHF is consumed, amine remains, and the flask contains insoluble black solids. Root Cause: The acid is too strong or the amine is too slow. The activated succinaldehyde polymerizes faster than the amine can attack it.

• Solution A (Buffer System): Switch from neat acetic acid to a Sodium Acetate/Acetic Acid buffer . This maintains a pH of ~4.5, sufficient to open the furan but mild enough to prevent rapid polymerization.

• Solution B (Slow Addition): Do not add the amine to the acid; add the activated furan to the amine solution to keep the amine concentration high relative to the aldehyde.

Issue 3: The "Stubborn" Amine (Steric/Electronic Deactivation)

Symptom: Clean conversion to an intermediate (often the mono-enamine), but cyclization to the pyrrole does not occur. Root Cause:

• Sterics: Ortho-substituted anilines (e.g., 2,6-dimethylaniline) cannot rotate to close the ring.

• Electronics: Electron-deficient amines (e.g., nitroanilines) are poor nucleophiles.

• Field-Proven Fix: Microwave Irradiation. [5][6]

  • Microwave heating (150–170°C for 10–20 mins) overcomes the entropic barrier of ring closure for sterically hindered substrates more effectively than thermal reflux.

  • Reference: Ketcha et al. demonstrated that microwave irradiation in water/acetic acid significantly improves yields for deactivated amines compared to standard reflux [1].

Optimized Protocols

Protocol A: The "Green" Standard (Buffered Aqueous)

Best for: Acid-sensitive substrates, chiral amines (prevents racemization), and scale-up.

• Preparation: Dissolve Sodium Acetate (0.5 equiv) in Water (5 mL/mmol). Add Acetic Acid (0.5 equiv).

• Activation: Add 2,5-dimethoxytetrahydrofuran (1.1 equiv). Heat to 70°C for 30 mins. Note: Solution should turn homogenous.

• Reaction: Add the Amine (1.0 equiv). Stir at 70–90°C.

• Monitoring: Track via TLC. If the intermediate persists, increase temp to reflux.

• Workup: Cool to RT. The pyrrole often precipitates. Filter and wash with water.[7] If oil, extract with EtOAc.

Protocol B: Microwave-Assisted (For Difficult Substrates)

Best for: Sterically hindered anilines, electron-deficient amines, and high-throughput screening.

• Vessel: 10 mL Microwave vial.

• Charge: Amine (1.0 mmol), 2,5-DMTHF (1.1 mmol), Glacial Acetic Acid (2 mL).

• Parameters:

  • Temp: 150°C

  • Time: 10 minutes

  • Pressure Limit: 250 psi

• Workup: Pour reaction mixture into ice water. Neutralize with saturated NaHCO3. Extract with DCM.

Frequently Asked Questions (FAQ)

Q: Can I run this reaction under anhydrous conditions? A: Generally, no. The mechanism requires water to hydrolyze the acetal methoxy groups. However, you can use Lewis Acids (e.g., MgI2 or Sc(OTf)3) in aprotic solvents (MeCN) if your substrate is strictly water-intolerant. These catalysts activate the methoxy leaving group directly [2].

Q: My product is an oil that co-elutes with the starting material. How do I purify it? A: 2,5-DMTHF is an acetal and is stable to base. Wash your organic layer with 1M NaOH. This removes acetic acid and phenolic byproducts. If the pyrrole is acid-stable, a quick wash with 1M HCl will remove unreacted amine starting material, leaving the neutral pyrrole in the organic layer.

Q: Why is my yield low with 2,6-disubstituted anilines? A: The "buttressing effect" prevents the rotation required for the second C-N bond formation (Paal-Knorr stage). Switch to Protocol B (Microwave) . The rapid heating provides the energy to overcome this rotational barrier before the intermediate degrades.

References

• Microwave-assisted Clauson-Kaas synthesis: A green approach to substituted pyrroles.

  • Source: Arkivoc (2009)[5]

  • URL:[Link]

• Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition

  • Source: Beilstein Journal of Organic Chemistry (2023)[8][9]

  • URL:[Link][9]

• A new and high yielding synthesis of unstable pyrroles via a modified Clauson-Kaas reaction.

  • Source: Tetrahedron Letters (via UTasmania Repository)

  • URL:[Link]

Sources

• 1. BJOC - Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach [beilstein-journals.org]
• 2. researchgate.net [researchgate.net]
• 3. Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. arkat-usa.org [arkat-usa.org]
• 6. scispace.com [scispace.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Clauson-Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Diethyl 2-(1H-pyrrol-1-yl)pentanedioate

Prepared by the Senior Application Scientist Team

This guide provides in-depth technical advice for researchers, scientists, and drug development professionals on the effective removal of unreacted glutamic acid from the target compound, diethyl 2-(1H-pyrrol-1-yl)pentanedioate. We will explore the chemical principles behind the purification strategies and provide detailed, field-proven protocols to address common challenges encountered during experimental workups.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is the fundamental principle for separating glutamic acid from my target ester, diethyl 2-(1H-pyrrol-1-yl)pentanedioate?

A1: The separation hinges on the significant differences in the physicochemical properties of the two molecules: your target product, a neutral organic ester, and the starting material, an amino acid.

• Diethyl 2-(1H-pyrrol-1-yl)pentanedioate (Product): This is a relatively nonpolar, neutral organic molecule. It exhibits good solubility in common organic solvents (e.g., ethyl acetate, dichloromethane, diethyl ether) and is virtually insoluble in water.[1][2]

• Glutamic Acid (Unreacted Starting Material): As an amino acid, glutamic acid is a zwitterionic and highly polar compound. It possesses two carboxylic acid groups and one amino group, leading to distinct pKa values (α-COOH ≈ 2.1, side-chain COOH ≈ 4.25, α-NH₃⁺ ≈ 9.67).[3][4] This allows for its charge, and therefore its solubility, to be dramatically altered by changing the pH of the solution. It is sparingly soluble in water and practically insoluble in most nonpolar organic solvents.[5][6]

The core strategy is to exploit these differences. By manipulating the pH of an aqueous solution during a liquid-liquid extraction, we can convert the glutamic acid into its highly water-soluble salt form, which will partition into the aqueous phase, leaving the neutral ester product behind in the organic phase.

Caption: Core principle of separating the neutral ester from the acidic impurity.

Q2: My initial workup left a significant amount of glutamic acid in my product. What is the most direct and efficient purification method?

A2: The most robust and straightforward first-line purification technique is Liquid-Liquid Extraction (LLE) using an aqueous basic wash. This method is highly effective because it directly targets the acidic nature of the glutamic acid impurity.

By washing your organic solution of the crude product with a mild base like aqueous sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃), you deprotonate the carboxylic acid groups of the glutamic acid.[7] This converts the glutamic acid into its corresponding sodium salt (disodium glutamate), which is ionic and thus extremely soluble in water and insoluble in the organic solvent.[8] This forces the impurity out of the organic layer and into the aqueous layer, which can then be physically separated and discarded.

Q3: Can you provide a detailed protocol for performing an effective aqueous basic wash to remove glutamic acid?

A3: Absolutely. This protocol is designed to maximize the removal of acidic impurities while minimizing product loss.

Experimental Protocol: Liquid-Liquid Extraction with Basic Wash

• Dissolution: Dissolve the crude reaction mixture in an appropriate water-immiscible organic solvent, such as ethyl acetate (EtOAc) or dichloromethane (DCM). A volume that is 10-20 times the mass of the crude product is a good starting point.

• Transfer: Transfer the organic solution to a separatory funnel of an appropriate size (the total volume should not exceed two-thirds of the funnel's capacity).

• First Wash: Add a volume of saturated aqueous sodium bicarbonate (NaHCO₃) solution equal to approximately one-third of the organic phase volume.

  • Causality: Saturated NaHCO₃ is a weak base, sufficient to deprotonate the carboxylic acids of glutamic acid (pKa₁ ≈ 2.1, pKa₂ ≈ 4.25) but generally not strong enough to cause significant hydrolysis of your target ester, especially at room temperature.[2][9]

• Mixing & Venting: Stopper the funnel, invert it, and open the stopcock to vent any pressure buildup from CO₂ evolution (a result of the acid-base reaction). Close the stopcock and shake gently for 30-60 seconds, venting frequently.

• Separation: Place the funnel back on a ring stand and allow the layers to fully separate. The less dense organic layer (e.g., ethyl acetate) will typically be on top, while the denser aqueous layer will be on the bottom.

• Draining: Carefully drain the lower aqueous layer.

• Repeat: Repeat the wash (steps 3-6) one or two more times with fresh NaHCO₃ solution to ensure complete removal of the glutamic acid.

• Brine Wash: Perform a final wash with a saturated aqueous sodium chloride (brine) solution.

  • Causality: The brine wash helps to break up any minor emulsions and removes the bulk of the dissolved water from the organic layer, facilitating the subsequent drying step.[7]

• Drying: Drain the organic layer into an Erlenmeyer flask and add an anhydrous drying agent, such as anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). Swirl the flask until the drying agent no longer clumps together.

• Isolation: Filter or decant the dried organic solution away from the drying agent and concentrate it under reduced pressure using a rotary evaporator to yield the purified product.

Aqueous Reagent	Strength	Use Case & Rationale
Sat. Sodium Bicarbonate (NaHCO₃)	Weak Base	Recommended. Effectively neutralizes acidic impurities like glutamic acid without a significant risk of ester hydrolysis. CO₂ evolution is a visual cue for neutralization.
1M Sodium Carbonate (Na₂CO₃)	Mild Base	A stronger base than bicarbonate. Can be used if bicarbonate is ineffective, but carries a slightly higher risk of ester hydrolysis.
Dilute Sodium Hydroxide (NaOH)	Strong Base	Not Recommended. Poses a high risk of saponification (hydrolysis) of the desired diethyl ester product, leading to significant yield loss.[2]

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Caption: Step-by-step workflow for the liquid-liquid extraction process.

Q4: I'm still seeing impurities on my TLC/NMR after extraction. What is the next step for achieving high purity?

A4: If extraction fails to provide the desired level of purity, the definitive next step is flash column chromatography . This technique separates compounds based on their differential adsorption to a stationary phase (typically silica gel) and their solubility in a mobile phase (the eluent).[9][10]

Given the large polarity difference, your target ester will travel through the silica gel column much faster than the highly polar glutamic acid. The ester will elute with a nonpolar to moderately polar solvent system, while the glutamic acid will remain strongly adsorbed to the top of the column.

Q5: Can you provide a reliable protocol for purifying diethyl 2-(1H-pyrrol-1-yl)pentanedioate using flash column chromatography?

A5: Certainly. This protocol outlines a standard approach for purifying pyrrole derivatives on a research scale.[11][12]

Experimental Protocol: Flash Column Chromatography

• TLC Analysis: First, determine an appropriate eluent system using Thin Layer Chromatography (TLC). Test solvent mixtures of varying polarity, such as Hexanes:Ethyl Acetate. The ideal system will show your product spot with a Retention Factor (R_f) of ~0.25-0.35 and the glutamic acid spot at the baseline (R_f = 0).

• Column Packing: Prepare a glass column with silica gel (230-400 mesh) as a slurry in the initial, low-polarity eluent (e.g., 5% Ethyl Acetate in Hexanes). Ensure the silica bed is compact and level.

• Sample Loading (Dry Loading): a. Dissolve your crude product (post-extraction) in a minimal amount of a volatile solvent like dichloromethane (DCM). b. Add a small amount of silica gel (2-3 times the mass of your crude product) to this solution. c. Remove the solvent on a rotary evaporator until you have a dry, free-flowing powder. This prevents dissolution issues at the top of the column and promotes sharper bands.[10] d. Carefully add the silica-adsorbed sample to the top of the packed column.

• Elution: a. Carefully add the eluent to the column. b. Apply positive pressure (using a pump or regulated air line) to achieve a steady flow rate. c. Start with a low-polarity eluent (e.g., 5% EtOAc in Hexanes) and gradually increase the polarity (e.g., to 10%, 15%, 20% EtOAc) as the column runs (a "gradient"). This will elute any nonpolar impurities first, followed by your target compound.

• Fraction Collection: Collect the eluent in a series of test tubes or flasks.

• Purity Analysis: Spot aliquots from the collected fractions onto TLC plates to identify which ones contain your pure product.

• Isolation: Combine the pure fractions, and remove the solvent under reduced pressure to obtain the final, high-purity product.

Parameter	Recommendation	Rationale
Stationary Phase	Silica Gel (230-400 mesh)	Standard, cost-effective choice for separating compounds of differing polarity.
Mobile Phase (Eluent)	Hexanes/Ethyl Acetate Gradient	A versatile system. Start with low polarity (e.g., 95:5) and increase the proportion of ethyl acetate to elute the product.
Loading Method	Dry Loading	Recommended for ensuring sharp, well-resolved bands and preventing issues with sample solubility in the initial eluent.[10]

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Caption: General workflow for purification by flash column chromatography.

References

• Temperature Dependent Solubility of α-Form l-Glutamic Acid in Selected Organic Solvents: Measurements and Thermodynamic Modeling. Industrial & Engineering Chemistry Research - ACS Publications. Available at: [Link]

• Glutamic acid. Sciencemadness Wiki. Available at: [Link]

• Chemical Structure and Physical Properties of L-Glutamic Acid. Xi'an Lyphar Biotech. Available at: [Link]

• pKa values of amino acids. Star Republic: Guide for Biologists. Available at: [Link]

• Chiral separation of amino acid esters by micellar electrokinetic chromatography. PubMed. Available at: [Link]

• Solubility and Hansen Solubility Parameters of l-Glutamic Acid 5-Methyl Ester in 12 Organic Solvents from 283.15 to 323.15 K. Journal of Chemical & Engineering Data - ACS Publications. Available at: [Link]

• Amino Acids. University of California, Santa Barbara. Available at: [Link]

• pKa and pI values of amino acids. Peptideweb.com. Available at: [Link]

• Tiei liquid/liquid mixing and separation Amino Acid Extraction Process, Liquid-liquid Centrifugal Extraction Method. Tiei Extraction. Available at: [Link]

• Chem 109 C Lecture. University of California, Santa Barbara. Available at: [Link]

• Liquid–liquid extraction process of amino acids by a new amide-based functionalized ionic liquid. Green Chemistry (RSC Publishing). Available at: [Link]

• Is it possible to extract amino acids from water using extraction? ResearchGate. Available at: [Link]

• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. YAKHAK HOEJI. Available at: [Link]

• Exam 3 Answer Key. University of California, Santa Barbara. Available at: [Link]

• Method of selectively extracting amino acids. Google Patents.

• Supporting Information Solubility and Hansen Solubility Parameters of L-Glutamic Acid 5-Methyl Ester in Twelve Organic Solvents from 283.15 to 323.15 K. ACS Publications. Available at: [Link]

• AMINO ACIDS RECUPERATION BY LIQUID-LIQUID EXTRACTION AND SUPPORTED LIQUID MEMBRANE EXTRACTION. OPTIMIZATION OF THE PROCESSES. Journal of Engineering Studies and Research. Available at: [Link]

• General procedures for the purification of Esters. Chempedia - LookChem. Available at: [Link]

• Diethyl 1H-pyrrol-2-ylphosphonate Properties. EPA. Available at: [Link]

• Purification of crude pyrroles. Google Patents.

• Separation and Refining of Amino acids. MCI GEL. Available at: [Link]

• Process for esterification of amino acids and peptides. Google Patents.

• Development of Novel Pyrrole Derivatives and Their Cinnamic Hybrids as Dual COX-2/LOX Inhibitors. PMC. Available at: [Link]

• Diethyl 1H-pyrrol-2-ylphosphonate. PubChem. Available at: [Link]

• Supporting Information Synthesis of Pyrroles by Gold(I)-Catalyzed Amino-Claisen Rearrangement of N-Propargyl Enaminone Derivativ. ACS Publications. Available at: [Link]

• How to separate amino acid enantiomers? ResearchGate. Available at: [Link]

• 2,3,7,8,12,13,17,18-OCTAETHYLPORPHYRIN. Organic Syntheses. Available at: [Link]

• Crystallization method for organic acid or organic acid ester. Google Patents.
• Process for the synthesis of 2-(2,5-dimethyl-1H-pyrrol-1-yl)-1,3-propanediol and its substituted derivatives. Google Patents.
• Method for producing diethyl ester by alcohol dehydration. Google Patents.

• Synthesis of Functionalized Diethyl(pyrrolidin-2-yl)phosphonate and Diethyl(5-oxopyrrolidin-2-yl)phosphonate. MDPI. Available at: [Link]

• Pyrrole Compounds from the Two-Step One-Pot Conversion of 2,5-Dimethylfuran for Elastomer Composites with Low Dissipation of Ene. MDPI. Available at: [Link]

• Esters 4. Organic Preparation & Purification of an Ester. YouTube. Available at: [Link]

Sources

• 1. General procedures for the purification of Esters - Chempedia - LookChem [lookchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. peptideweb.com [peptideweb.com]
• 4. labs.chem.ucsb.edu [labs.chem.ucsb.edu]
• 5. Glutamic acid - Sciencemadness Wiki [sciencemadness.org]
• 6. Chemical Structure and Physical Properties of L-Glutamic Acid Factory Sell Top Quality [biolyphar.com]
• 7. m.youtube.com [m.youtube.com]
• 8. Amino Acid Extraction Process - Tiei liquid/liquid mixing and separation Amino Acid Extraction Process,Liquid-liquid Centrifugal Extraction Method [tyextractor.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Development of Novel Pyrrole Derivatives and Their Cinnamic Hybrids as Dual COX-2/LOX Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]

Technical Support Center: Optimizing Solvent Selection for N-Substituted Pyrrole Formation

Welcome to our dedicated technical support center for the synthesis of N-substituted pyrroles. This resource is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of pyrrole synthesis. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific challenges you may encounter during your experiments, with a particular focus on the critical role of solvent selection in achieving optimal reaction outcomes. Our guidance is grounded in established chemical principles and practical, field-proven insights to ensure you can confidently troubleshoot and refine your synthetic protocols.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of the Paal-Knorr pyrrole synthesis?

A: The Paal-Knorr synthesis is a robust and widely used method for preparing substituted pyrroles. The reaction involves the condensation of a 1,4-dicarbonyl compound with a primary amine or ammonia.[1][2] The accepted mechanism proceeds through the initial nucleophilic attack of the primary amine on one of the carbonyl groups of the 1,4-dicarbonyl compound, forming a hemiaminal intermediate.[3] This is followed by an intramolecular cyclization, where the nitrogen atom attacks the second carbonyl group to form a cyclic hemiaminal.[3] The final step is the dehydration of this intermediate to yield the aromatic pyrrole ring.[3] The ring-closing step is often the rate-determining step of the reaction.[3][4]

Q2: My Paal-Knorr synthesis is resulting in a very low yield. What are the most common culprits?

A: Low yields in the Paal-Knorr synthesis can be attributed to several factors. The most common issues include improper reaction conditions (particularly pH), the choice of catalyst, the purity of your starting materials, and the reactivity of the amine substrate.[5] Harsh reaction conditions, such as prolonged heating in strong acid, are a frequent cause of product degradation.[5][6] Additionally, side reactions, such as the formation of furan derivatives, can consume your starting materials and reduce the yield of the desired pyrrole.[5]

Q3: I'm observing a significant amount of a furan byproduct. How can I suppress its formation?

A: Furan formation is a common competing reaction in the Paal-Knorr synthesis of pyrroles, especially under strongly acidic conditions (pH < 3).[7] To favor the formation of the pyrrole, it is crucial to maintain neutral or weakly acidic conditions.[5][8] The addition of a weak acid like acetic acid can catalyze the reaction without promoting furan formation.[5][8] Using an excess of the amine can also shift the equilibrium towards the desired N-substituted pyrrole product.[7]

Q4: Are there more environmentally friendly ("greener") alternatives to traditional solvents for this synthesis?

A: Absolutely. Significant progress has been made in developing greener synthetic routes for N-substituted pyrroles. These approaches aim to minimize the use of hazardous organic solvents and reduce environmental impact.[9][10] Promising alternatives include:

• Water: As a non-toxic and readily available solvent, water is an excellent green choice.[11][12][13]

• Ethanol: This biodegradable solvent is another environmentally benign option.[14]

• Ionic Liquids and Deep Eutectic Solvents (DES): These can act as both the solvent and catalyst, offering a recyclable and non-toxic reaction medium.[4][15]

• Solvent-Free Conditions: In many cases, the reaction can be performed without any solvent, which is the most environmentally friendly approach.[12][16][17][18] This often involves techniques like ball milling or simply heating the neat reactants.[12]

Troubleshooting Guide: Solvent Selection and Reaction Optimization

Issue 1: Low or No Conversion of Starting Materials

Low conversion is a common hurdle in pyrrole synthesis. Before extensively modifying your protocol, a systematic approach to troubleshooting is recommended.

Potential Causes & Solutions:

• Purity of Starting Materials: Impurities in the 1,4-dicarbonyl compound or the amine can significantly hinder the reaction.[7]

  • Action: Ensure the purity of your starting materials using appropriate analytical techniques (e.g., NMR, GC-MS).[7] If necessary, purify the 1,4-dicarbonyl compound by distillation or recrystallization.[5]

• Inadequate Catalyst Activity: Traditional Paal-Knorr reactions often require acidic conditions, but the catalyst may be inactive or too harsh for your specific substrates.[7]

  • Action: Consider using milder and more efficient catalysts. A range of Brønsted and Lewis acids have been shown to be effective.[4][6] For sensitive substrates, catalyst-free conditions, potentially with microwave assistance, can be explored.[14]

• Sub-optimal Reaction Temperature: Insufficient heat can lead to an incomplete reaction, while excessive temperatures can cause degradation.[3]

  • Action: If the reaction is sluggish at room temperature, gradually increase the temperature.[7] Monitoring the reaction by Thin Layer Chromatography (TLC) is crucial to determine the optimal temperature and reaction time.[5]

• Poor Solvent Choice for Heating Method: In microwave-assisted synthesis, the solvent's ability to absorb microwave energy is critical.[14]

  • Action: If using a nonpolar solvent with microwave heating, the reaction may not reach the target temperature efficiently. Switch to a more polar solvent with a higher boiling point to allow for higher reaction temperatures.[14]

Issue 2: Product Decomposition or Charring

The appearance of charring is a clear indication of thermal decomposition of your starting materials or the desired product.

Potential Causes & Solutions:

• Excessive Temperature: This is the most common cause of decomposition.[14]

  • Action: Reduce the target reaction temperature. For some substrates, an optimal temperature of around 150°C has been observed, with decomposition occurring at higher temperatures.[14]

• Uneven Heating: In microwave synthesis, "hot spots" can lead to localized overheating and decomposition.

  • Action: Ensure efficient stirring of the reaction mixture to promote even heat distribution.

Data-Driven Solvent Selection

The choice of solvent is a critical parameter that can significantly influence the outcome of your N-substituted pyrrole synthesis. The following table provides a summary of commonly used solvents and their relevant properties to guide your selection process.

Solvent	Polarity	Boiling Point (°C)	Suitability for Conventional Heating	Suitability for Microwave Heating	Key Considerations
Water	High	100	Good	Excellent	An excellent "green" solvent.[11][12][13]
Ethanol	High	78	Good	Excellent	A biodegradable and effective solvent.[14]
Acetic Acid	High	118	Excellent	Excellent	Can also act as a weak acid catalyst.[5][8][14]
Acetonitrile	Medium	82	Good	Good	A medium microwave absorber.[14]
Toluene	Low	111	Excellent	Poor	Not ideal for microwave heating due to poor energy absorption.
Dioxane	Low	101	Excellent	Poor	Not ideal for microwave heating.
Ionic Liquids	High	Variable	Good	Excellent	Can serve as both solvent and catalyst; often recyclable.[4]
Deep Eutectic Solvents (DES)	High	Variable	Good	Excellent	A greener alternative that can also be catalytic.[15]
Solvent-Free	N/A	N/A	Good	Excellent	The most environmentally friendly option; reduces waste.[12][16][17][18]

Experimental Protocols

General Protocol for a Trial Optimization of Paal-Knorr Synthesis

This protocol provides a starting point for optimizing the synthesis of a substituted pyrrole.

Reactant Preparation:

• Ensure the 1,4-dicarbonyl compound is pure. If necessary, purify by distillation or recrystallization.[5]

• Use a fresh, high-purity primary amine.

Reaction Setup:

• To a clean, dry reaction vessel (e.g., round-bottom flask or microwave reaction tube) equipped with a magnetic stir bar, add the 1,4-dicarbonyl compound (1.0 eq).

• Add the primary amine (1.1 - 1.5 eq).

• Add the chosen solvent (e.g., ethanol, acetic acid, or proceed under solvent-free conditions).

• If required, add the selected catalyst (e.g., a catalytic amount of a weak acid like acetic acid).[5]

Reaction Conditions:

• Stir the reaction mixture at room temperature or heat to a moderate temperature (e.g., 60-80 °C) for conventional heating. For microwave-assisted synthesis, a typical starting point is 120°C for 5 minutes.[14]

• Monitor the reaction progress by TLC to determine the optimal reaction time.[5]

Work-up and Purification:

• Once the reaction is complete (as indicated by TLC), remove the solvent under reduced pressure.

• Dissolve the residue in an appropriate organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the pure substituted pyrrole.[5]

Visualizing the Troubleshooting Workflow

A systematic approach is key to efficiently resolving experimental challenges. The following diagram outlines a logical workflow for troubleshooting solvent selection in N-substituted pyrrole synthesis.

Caption: Troubleshooting workflow for solvent selection in N-substituted pyrrole synthesis.

References

• Venugopala, K. N., Prasanna, R. T., & Odhav, B. (2014). Trifluoroacetic Acid: An Efficient Catalyst for Paal-Knorr Pyrrole Synthesis and Its Deprotection. Journal of Chemical and Pharmaceutical Research, 6(5), 1034-1039.

• Beilstein Journals. Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach. [Link]

• ResearchGate. Synthesis of N-Substituted Pyrroles under Catalyst- and Solvent-Free Conditions | Request PDF. [Link]

• RGM College Of Engineering and Technology. Paal–Knorr synthesis of pyrroles. [Link]

• Wikipedia. Paal–Knorr synthesis. [Link]

• Progress in Chemical and Biological Science. Recent Advances in the Green Synthesis of Poly Functionalized Pyrroles. [Link]

• Semantic Scholar. Green Synthesis of Pyrrole Derivatives. [Link]

• Journal of Multidisciplinary Engineering Science and Technology. Synthesis of heterocyclic derivatives of pyrrole under Solvent-free Conditions. [Link]

• Royal Society of Chemistry. An expeditious and highly efficient synthesis of substituted pyrroles using a low melting deep eutectic mixture. [Link]

• Beilstein Journals. Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach. [Link]

• Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Pyrrole. [Link]

• Google Patents. Green synthesis method for forming substituted pyrroles.

• Synthesis of highly substituted pyrroles using ultrasound in aqueous media. [Link]

• Chemistry of Heterocyclic Compounds. QUANTUM-CHEMICAL INVESTIGATION OF THE EFFECT OF SOLVENT POLARITY ON THE DIRECTION OF SULFONATION OF PYRROLE. [Link]

• Royal Society of Chemistry. The Paal–Knorr reaction revisited. A catalyst and solvent-free synthesis of underivatized and N-substituted pyrroles. [Link]

• Pensoft Publishers. Microwave-assisted organic synthesis of pyrroles (Review). [Link]

• ResearchGate. An Approach to the Paal—Knorr Pyrroles Synthesis Catalyzed by Sc(OTf)3 under Solvent-Free Conditions. [Link]

• MDPI. Synthesis of N-Substituted Pyrroles Catalyzed by Low-Cost and Commercially Available Aluminas. [Link]

• Oriental Journal of Chemistry. A Critical Review on Advances in the Multicomponent Synthesis of Pyrroles. [Link]

• PMC. Synthesis of Multi-Substituted Pyrrole Derivatives Through [3+2] Cycloaddition with Tosylmethyl Isocyanides (TosMICs) and Electron-Deficient Compounds. [Link]

• Canadian Journal of Chemistry. Pyrrole chemistry. VII. Syntheses and reactions of some N-substituted pyrroles. [Link]

• MDPI. Unlocking the Potential of Pyrrole: Recent Advances in New Pyrrole-Containing Compounds with Antibacterial Potential. [Link]

• ACS Publications. Sustainable Synthesis of N-Alkyl-Pyrrolecarboxylic and Pyrrolepyrazinones Derivatives from Biosourced 3-Hydroxy-2-pyrones and Amines. [Link]

• Thieme. Microwave-Assisted Synthesis of Pyrrole-2-Carboxamides. [Link]

• R Discovery. A New Analysis of the Effect of Polar Solvents Upon v (NH) of Pyrrole. [Link]

• Wikipedia. Pyrrole. [Link]

• Organic Chemistry Portal. Paal-Knorr Pyrrole Synthesis. [Link]

• CONICET. Synthesis of N-Substituted Pyrroles Catalyzed by Low-Cost and Commercially Available Aluminas. [Link]

• Organic Chemistry Portal. Microwave-Assisted Paal-Knorr Reaction - Three-Step Regiocontrolled Synthesis of Polysubstituted Furans, Pyrroles and Thiophenes. [Link]

• Five-membered Heterocycles Pyrrole, Furan and Thiophene. [Link]

• PubMed. An expeditious synthesis of N-substituted pyrroles via microwave-induced iodine-catalyzed reactions under solventless conditions. [Link]

• Organic Chemistry Portal. Pyrrole synthesis. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. organic-chemistry.org [organic-chemistry.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. rgmcet.edu.in [rgmcet.edu.in]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. asianpubs.org [asianpubs.org]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. beilstein-journals.org [beilstein-journals.org]
• 11. BJOC - Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach [beilstein-journals.org]
• 12. books.lucp.net [books.lucp.net]
• 13. mobt3ath.com [mobt3ath.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. An expeditious and highly efficient synthesis of substituted pyrroles using a low melting deep eutectic mixture - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 16. researchgate.net [researchgate.net]
• 17. The Paal–Knorr reaction revisited. A catalyst and solvent-free synthesis of underivatized and N-substituted pyrroles - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 18. public.pensoft.net [public.pensoft.net]

Preventing oligomerization during diethyl 2-(1H-pyrrol-1-yl)pentanedioate isolation

Welcome to the Technical Support Center for Advanced Organic Synthesis . This guide is specifically engineered for researchers, medicinal chemists, and drug development professionals struggling with the isolation of diethyl 2-(1H-pyrrol-1-yl)pentanedioate .

As a Senior Application Scientist, I frequently encounter researchers losing high-value pyrrole intermediates to black, intractable tars during workup. Diethyl 2-(1H-pyrrol-1-yl)pentanedioate—typically synthesized via the Clauson-Kaas reaction from diethyl glutamate—is a classic example of a molecule where standard isolation protocols fail. This guide provides the mechanistic understanding and field-proven methodologies required to prevent acid-catalyzed oligomerization and ensure high-yield recovery.

Section 1: The Root Cause of Oligomerization (Mechanistic Insight)

To stop your product from degrading, you must first understand the causality of the degradation. Pyrroles are inherently electron-rich and highly reactive toward electrophilic substitution, which preferentially occurs at the unsubstituted alpha (C-2/C-5) positions[1].

The Clauson-Kaas synthesis of amino acid derivatives typically employs acidic conditions (e.g., acetic acid)[2]. If trace acids are carried over into the isolation phase, they act as catalysts for destruction. Trace protons lower the activation barrier for C–C bond formation[3]. The acid protonates the pyrrole ring, generating a highly reactive carbocation (azafulvenium) intermediate. This intermediate is immediately attacked by the alpha-carbon of a neighboring, unprotonated pyrrole molecule. This stepwise propagation leads to the formation of irreversible, conjugated charged oligomers—visually observed as an insoluble black tar lacking well-defined NMR peaks[4][5].

Acid-catalyzed oligomerization mechanism of unprotected pyrroles via carbocation intermediates.

Section 2: Troubleshooting FAQs

Q: Why does my reaction mixture turn into a black tar during rotary evaporation? A: This is the hallmark of thermal acceleration of acid-catalyzed oligomerization. If the acetic acid from the Clauson-Kaas reaction is not completely neutralized during the aqueous workup, its concentration increases exponentially as the organic extraction solvent evaporates. This drastically lowers the effective pH, shifting the equilibrium toward the protonated pyrrole species and triggering rapid polymerization[4]. Self-Validating Fix: Never proceed to evaporation without confirming neutralization. Test the aqueous phase with pH paper during the final wash; it must read ≥ 7.5.

Q: I neutralized the acid, but I still lose over 50% of my product during silica gel chromatography. Why? A: Standard silica gel is inherently acidic (pH ~4.5–5.5) due to surface silanol groups. When diethyl 2-(1H-pyrrol-1-yl)pentanedioate contacts these silanol groups, it undergoes on-column polymerization[1]. The product polymerizes directly onto the stationary phase, visible as a dark brown band permanently stuck at the baseline. Self-Validating Fix: Deactivate your silica gel. Pre-flush your column with your starting eluent containing 1–2% triethylamine (TEA). The TEA binds to the acidic silanol sites, rendering the column safe for pyrrole purification.

Q: Can I store the isolated diethyl 2-(1H-pyrrol-1-yl)pentanedioate at room temperature? A: No. Even highly purified pyrroles will slowly oligomerize or auto-oxidize upon exposure to ambient light and trace atmospheric acids. The purified oil must be backfilled with an inert atmosphere (Argon or N₂) and stored at -20 °C.

Section 3: Optimized Experimental Protocol

To prevent product loss, every step of the isolation workflow must be treated as a self-validating system designed to eliminate protons and thermal stress.

Phase 1: Reaction Quenching & Liquid-Liquid Extraction

• Cooling: Upon completion of the Clauson-Kaas reaction, immediately quench the reaction by cooling the flask to 0 °C using an ice-water bath.

• Dilution: Dilute the crude mixture with cold ethyl acetate (EtOAc) (approx. 10 volumes relative to the starting material).

• Neutralization: Slowly add saturated aqueous sodium bicarbonate (NaHCO₃) dropwise while stirring vigorously until all gas evolution (CO₂) ceases.

• Phase Separation: Transfer the mixture to a separatory funnel. Extract and isolate the organic layer.

• Validation Wash (Critical): Wash the organic layer with a fresh portion of sat. NaHCO₃. Self-Validating Check: Dip pH paper into the aqueous effluent. It must read ≥ 7.5. If it is acidic, repeat the NaHCO₃ wash until basicity is confirmed.

• Drying: Wash with brine, dry the organic layer over anhydrous Na₂SO₄, and filter.

Phase 2: Mild Concentration 7. Rotary Evaporation: Transfer the filtrate to a rotary evaporator. Set the water bath temperature to a strict maximum of 30 °C. 8. Vacuum Control: Apply a strong vacuum (< 50 mbar) to remove the EtOAc efficiently without requiring additional heat. Do not allow the flask to remain on the rotovap after the solvent is removed.

Phase 3: Deactivated Chromatography 9. Column Preparation: Prepare a slurry of silica gel in the starting eluent (e.g., 9:1 Hexanes:EtOAc) containing 1% Triethylamine (TEA) (v/v). 10. Pre-flushing: Pack the column and flush with at least 2 column volumes of the TEA-spiked eluent to fully neutralize the acidic silanol groups. 11. Loading & Elution: Load the crude diethyl 2-(1H-pyrrol-1-yl)pentanedioate. Elute using the standard solvent system. Self-Validating Check: Inspect the top of the column; if a black band forms, the silica was insufficiently deactivated. 12. Final Storage: Pool the product-containing fractions, concentrate under reduced pressure at < 30 °C, backfill the flask with Argon, and store at -20 °C.

Workflow for the isolation of diethyl 2-(1H-pyrrol-1-yl)pentanedioate with oligomerization risks.

Section 4: Quantitative Data & Method Comparison

The table below summarizes the critical parameters and quantitative outcomes when comparing standard organic isolation techniques against the optimized pyrrole-specific protocol.

Parameter	Standard Isolation	Optimized Isolation	Causality / Impact
Aqueous Workup	Water or Brine wash	Sat. NaHCO₃ wash until pH ≥ 7.5	Neutralizes trace acetic acid from the Clauson-Kaas synthesis, preventing acid catalysis.
Evaporation Temp	40–50 °C	< 30 °C	Prevents thermal activation of carbocation intermediates during concentration.
Stationary Phase	Standard Silica Gel	1% TEA-Deactivated Silica	Prevents on-column polymerization triggered by acidic surface silanol groups.
Storage	Ambient, Air	-20 °C, Argon atmosphere	Mitigates photo-oxidation and ambient acid degradation over time.
Typical Yield	20–40% (Tarry residue)	85–95% (Clear/pale oil)	Optimized conditions prevent irreversible mass loss to polypyrrole formation.

References

• Preventing polymerization of pyrrole compounds under acidic conditions. Benchchem. 4

• Role of Acid in the Co-oligomerization of Formaldehyde and Pyrrole. ACS Omega. 3

• Acid-catalyzed oligomerization via activated proton transfer to aromatic and unsaturated monomers in Nafion membranes. unito.it. 5

• Novel Carbazole (Cbz)-Based Carboxylated Functional Monomers: Design, Synthesis, and Characterization. PMC. 2

• Pyrrole | Aromatic Heterocycle for Research. Benchchem. 1

Sources

• 1. Pyrrole|Aromatic Heterocycle for Research [benchchem.com]
• 2. Novel Carbazole (Cbz)-Based Carboxylated Functional Monomers: Design, Synthesis, and Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. iris.unito.it [iris.unito.it]

Technical Support Center: Purification Challenges of Pyrrolyl Esters via Column Chromatography

Welcome to the technical support center for the purification of pyrrolyl esters. This guide is designed for researchers, scientists, and drug development professionals who are navigating the intricacies of purifying these valuable but often sensitive compounds. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address the specific challenges encountered during column chromatography of pyrrolyl esters.

Understanding the Core Challenges

Pyrrolyl esters, while synthetically useful, are notoriously challenging to purify via standard silica gel column chromatography. The inherent chemical properties of the pyrrole ring system are at the heart of these difficulties. The pyrrole nitrogen's lone pair of electrons contributes to the aromaticity of the ring, rendering the ring electron-rich and susceptible to electrophilic attack.[1] Furthermore, the acidic nature of standard silica gel can lead to a host of problems, including decomposition, polymerization, and strong, often irreversible, adsorption of the compound to the stationary phase.[2][3][4]

This guide will walk you through common problems, explain the underlying chemical principles, and provide actionable solutions to help you achieve high purity of your target pyrrolyl esters.

Troubleshooting Guide: A Question-and-Answer Approach

Issue 1: My pyrrolyl ester is streaking badly on the TLC plate and I'm getting poor separation in the column.

Q: What causes this streaking and how can I prevent it?

A: Streaking is a frequent issue when purifying pyrrole derivatives and is often a strong indicator of undesirable interactions between your compound and the stationary phase.[2] The primary culprit is the acidic nature of the silanol (Si-OH) groups on the surface of standard silica gel.[3][4] These acidic sites can protonate the electron-rich pyrrole ring, leading to strong adsorption and, in some cases, on-column degradation.[5][6] This results in a continuous "streak" of your compound down the TLC plate or broad, poorly resolved peaks during column chromatography.

Solutions:

• Deactivate the Silica Gel: Neutralizing the acidic sites on the silica gel is a highly effective strategy. This can be achieved by pre-treating the silica gel with a basic modifier. A common and effective method is to use a solvent system containing a small amount of triethylamine (typically 0.5-1% v/v).[3] The triethylamine will neutralize the acidic silanol groups, minimizing their interaction with your pyrrolyl ester.[2]

• Optimize Your Solvent System: A simple yet powerful approach is to adjust the polarity of your mobile phase. Gradually increasing the proportion of a more polar solvent, such as ethyl acetate in a hexane/ethyl acetate system, can help to improve the solubility of your compound in the mobile phase and reduce its interaction with the stationary phase.[2]

• Consider Alternative Stationary Phases: If streaking persists despite deactivation and solvent optimization, it may be necessary to switch to a different stationary phase altogether. Neutral alumina is a good alternative for acid-sensitive or basic compounds.[3][4] For more polar pyrrolyl esters, reversed-phase chromatography using a C18 stationary phase can be a very effective purification method.[4][7]

Issue 2: My pyrrolyl ester appears to be decomposing on the column, leading to low yields and multiple colored impurities.

Q: Why is my compound degrading, and what are my options to prevent this?

A: Decomposition on silica gel is a significant challenge for many sensitive pyrrole derivatives.[2][3] The acidic environment of the silica can catalyze a number of degradation pathways, including polymerization and oxidation.[1][5][6] Protonation of the pyrrole ring disrupts its aromaticity, making it highly reactive and prone to attack by other pyrrole molecules, leading to the formation of colored, insoluble polymers.[1]

Solutions:

• Minimize Contact Time: The longer your compound is in contact with the silica gel, the greater the opportunity for degradation. Utilize flash chromatography with sufficient pressure to ensure a rapid elution.[4] Avoid letting the column run dry and collect fractions promptly.[8]

• Protect the Pyrrole Nitrogen: If the pyrrole nitrogen is unsubstituted (N-H), it is particularly susceptible to protonation and subsequent degradation. Protecting the nitrogen with an electron-withdrawing group, such as a tosyl (Ts) group, can significantly increase the stability of the pyrrole ring in acidic conditions.[1]

• Employ Non-Chromatographic Purification Methods: If your pyrrolyl ester is consistently degrading on the column, it may be time to consider alternative purification techniques. Recrystallization is an excellent method for obtaining highly pure crystalline solids.[4][8] Distillation under reduced pressure can also be effective for removing volatile impurities from a less volatile product.[2][9]

Issue 3: I'm struggling to remove unreacted pyrrole starting material from my product.

Q: What is the most effective way to separate my pyrrolyl ester from residual pyrrole?

A: Unreacted pyrrole can be a persistent impurity that co-elutes with the desired product, making separation by column chromatography difficult.[10][11]

Solutions:

• Pre-Chromatography Wash: Before attempting column chromatography, perform repeated washes of your crude reaction mixture with a non-polar solvent like hexanes.[10] Pyrrole has some solubility in hexanes, while many pyrrolyl esters are less soluble, allowing for the removal of a significant portion of the unreacted starting material.

• Aqueous Work-up: An initial wash of the organic layer with a mild acid during the reaction work-up can help to protonate and extract the more basic unreacted pyrrole into the aqueous phase.

• Optimize Chromatography Conditions: Carefully select a solvent system that provides good separation between your product and the unreacted pyrrole on a TLC plate. A less polar solvent system will generally elute the unreacted pyrrole before your more polar pyrrolyl ester.[10]

FAQs: Quick Reference Guide

Q1: What is a good starting solvent system for TLC analysis of a new pyrrolyl ester?

A1: A good starting point for many pyrrolyl esters is a mixture of a non-polar solvent like hexanes or petroleum ether and a moderately polar solvent such as ethyl acetate.[2] Begin with a ratio of 9:1 (Hexanes:Ethyl Acetate) and gradually increase the proportion of ethyl acetate to find a system that gives an Rf value between 0.2 and 0.4 for your compound of interest.[2]

Q2: My purified pyrrolyl ester is colored, even though it is reported to be colorless. What could be the cause?

A2: A colored product often indicates the presence of oxidized or polymerized impurities. Even trace amounts of these highly colored byproducts can discolor your final product. If color persists after chromatography, consider recrystallization or distillation under reduced pressure to remove these impurities.[2]

Q3: Can I use reversed-phase chromatography for my pyrrolyl ester?

A3: Yes, reversed-phase chromatography can be a very effective purification method, particularly for more polar pyrrolyl esters that are challenging to purify using normal-phase (silica gel) chromatography.[4] A typical mobile phase would be a gradient of acetonitrile or methanol in water, often with a small amount of an additive like formic acid or trifluoroacetic acid (TFA) to improve peak shape.[4][12]

Q4: How much crude material should I load onto my column?

A4: A general rule of thumb for flash column chromatography is to use a ratio of 1:50 to 1:100 of crude product to silica gel by weight.[3] Overloading the column will lead to poor separation and co-elution of impurities.[3]

Experimental Protocols

Protocol 1: Preparation of Deactivated Silica Gel

This protocol describes the preparation of triethylamine-deactivated silica gel for use in column chromatography.

Materials:

• Silica gel (230-400 mesh)

• Triethylamine

• Eluent (e.g., Hexane/Ethyl Acetate mixture)

Procedure:

• Prepare your desired eluent system.

• Add triethylamine to the eluent to a final concentration of 0.5-1% (v/v).

• Prepare a slurry of the silica gel in the triethylamine-containing eluent.

• Pack the column with the slurry as you normally would for flash chromatography.

• Equilibrate the packed column by running several column volumes of the triethylamine-containing eluent through it before loading your sample.

Protocol 2: General Column Chromatography Procedure for a Pyrrolyl Ester

This protocol outlines a general procedure for the purification of a pyrrolyl ester using flash column chromatography.

Materials:

• Crude pyrrolyl ester

• Deactivated silica gel (prepared as in Protocol 1)

• Optimized eluent system (containing 0.5-1% triethylamine)

• Glass column for chromatography

• Fraction collector or test tubes

• TLC plates and developing chamber

• UV lamp (254 nm)

Procedure:

• Sample Loading: Dissolve the crude pyrrolyl ester in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent). Adsorb this solution onto a small amount of silica gel, then carefully evaporate the solvent to obtain a dry, free-flowing powder. This "dry loading" method generally provides better resolution than loading the sample as a concentrated solution.[8]

• Column Elution: Carefully add the dried powder containing your sample to the top of the prepared column. Begin eluting the column with your optimized solvent system. If a gradient elution is required, gradually increase the polarity of the eluent.[8]

• Fraction Collection: Collect fractions in test tubes or flasks.

• Monitoring the Separation: Monitor the separation by TLC. Spot each fraction on a TLC plate and develop it in your chosen solvent system. Visualize the spots under a UV lamp.

• Product Isolation: Combine the pure fractions (as determined by TLC) and remove the solvent under reduced pressure using a rotary evaporator to obtain the purified pyrrolyl ester.[8]

Visualizing the Troubleshooting Process

The following diagram illustrates a logical workflow for troubleshooting common issues in the column chromatography of pyrrolyl esters.

Caption: A decision-making workflow for troubleshooting the purification of pyrrolyl esters.

Summary of Key Recommendations

Challenge	Primary Cause	Recommended Solutions
Streaking/Poor Separation	Acidic silica gel surface	Deactivate silica with triethylamine, optimize solvent polarity, use alternative sorbents (alumina, C18).[2][3][4]
Decomposition/Low Yield	Acid-catalyzed degradation	Minimize contact time (flash chromatography), protect the pyrrole nitrogen, use non-chromatographic methods.[1][2][4]
Residual Starting Material	Co-elution with product	Pre-chromatography washes with a non-polar solvent, aqueous work-up, careful optimization of the eluent.[10]
Colored Product	Oxidized/Polymerized impurities	Recrystallization or distillation after chromatography.[2]

By understanding the inherent reactivity of the pyrrole ring and the nature of the stationary phase, researchers can proactively address these purification challenges. The strategies outlined in this guide, from simple modifications of the mobile phase to the use of alternative purification techniques, provide a robust toolkit for the successful isolation of high-purity pyrrolyl esters.

References

• Technical Support Center: Optimizing Solvent Systems for Chromatography of Pyrrole Derivatives - Benchchem.
• Technical Support Center: Purification of 1-(4-Methoxycinnamoyl)pyrrole - Benchchem.
• Synthesis of 1-(Pyrrol-2-yl)imine modified silica as a new sorbent for the removal of toxic metals from aqueous solutions.
• Technical Support Center: Purification of 5-(4-Chlorophenyl)-3,4-dihydro-2H-pyrrole - Benchchem.
• Application Notes and Protocol for the Purification of 5-(4-Chlorophenyl)-3,4-dihydro-2H-pyrrole - Benchchem.
• Technical Support Center: Purification of Substituted 1H-Pyrrol-2(3H)-ones - Benchchem.
• Technical Support Center: Troubleshooting SEM-Deprotection of Pyrrole Derivatives - Benchchem.
• Pyrrole Synthesis Technical Support Center: Troubleshooting Regio- and Chemoselectivity - Benchchem.
• Purification of crude pyrroles - US5502213A - Google Patents.
• Development of Novel Pyrrole Derivatives and Their Cinnamic Hybrids as Dual COX-2/LOX Inhibitors - PMC.
• Silica gel and microwave-promoted synthesis of dihydropyrrolizines and tetrahydroindolizines from enaminones - PMC - NIH.
• Separation of 1H-Pyrrole, 2,5-dihydro- on Newcrom R1 HPLC column | SIELC Technologies.
• Thermal Degradation of Polyvinylpyrrolidone on the Surface of Pyrogenic Silica | Request PDF - ResearchGate.
• Mass Spectrometry for the Analysis of Pyrrole Reaction Products: A Comparative Guide - Benchchem.
• How to remove excess pyrrole from a reaction mixture? - ResearchGate.
• Recent Advances in the Green Synthesis of Poly Functionalized Pyrroles.
• Which solvent is suitable for polypyrrole? - ECHEMI.
• Electronic Supplementary Information One-Pot nitro-Mannich/hydroamination cascades for the direct synthesis of 2,5-disubstituted pyrroles using base and gold catalysis - Rsc.org.
• Silica-Based, Hyper-Crosslinked Acid Stable Stationary Phases for High Performance Liquid Chromatography - PMC.
• Preventing polymerization of pyrrole compounds under acidic conditions - Benchchem.
• Enzymatic synthesis of novel pyrrole esters and their thermal stability - PMC - NIH.
• Enzymatic synthesis of novel pyrrole esters and their thermal stability - ResearchGate.
• 59 questions with answers in PYRROLES | Science topic - ResearchGate.
• Green Synthesis of Pyrrole Derivatives - Semantic Scholar.
• PURIFICATION AND PROPERTIES OF PYRROLE, PYRROLIDINE, PYRIDINE AND 2-METHYLPYRIDINE' - datapdf.com.
• Supporting Information Synthesis of Pyrroles by Gold(I)-Catalyzed Amino-Claisen Rearrangement of N-Propargyl Enaminone Derivativ - AWS.
• Degradation of Dyes Catalyzed by Aminophenyl-Substituted Mn-Porphyrin Immobilized on Chloropropyl Silica Gel and Evaluation of Phytotoxicity | ACS Omega - ACS Publications.
• A study of the effects of acid on the polymerisation of pyrrole, on the oxidative polymerisation of pyrrole and on polypyrrole - ResearchGate.
• Supplementary Information Silica gel-mediated chemical degradation of dimeric pyranonaphthoquinones into their monomeric units.
• A study of the effects of acid on the polymerisation of pyrrole, on the oxidative polymerisation of pyrrole and on polypyrrole - Journal of Materials Chemistry (RSC Publishing).
• Silica‐Mediated Monohydrolysis of Dicarboxylic Esters.
• Several Problems of Flash Column Chromatography - Hawach.
• Effect of Acidic Catalyst on Properties of Novel Conductive Copolymer Films Made of Pyrrole and Formyl Pyrrole - ResearchGate.
• Detective Work, Part 4: Chemical Problems with the Column: Chemical Attack.
• Solving Key Challenges in (Bio)pharmaceutical Analyses | LCGC International.
• Stabilization of Silica Gel against Hydrolysis by Doping with Fˉ or Zr(IV).

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• 6. A study of the effects of acid on the polymerisation of pyrrole, on the oxidative polymerisation of pyrrole and on polypyrrole - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Separation of 1H-Pyrrole, 2,5-dihydro- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. US5502213A - Purification of crude pyrroles - Google Patents [patents.google.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Minimizing side reactions in the Paal-Knorr synthesis of pyrroles

Welcome to the technical support center for the Paal-Knorr synthesis of pyrroles. This guide is designed for researchers, scientists, and professionals in drug development who are looking to optimize this classic yet powerful reaction. Here, you will find in-depth troubleshooting advice, answers to frequently asked questions, and detailed protocols to help you minimize side reactions and maximize the yield and purity of your target pyrroles.

Troubleshooting Guide

This section addresses specific issues that you may encounter during the Paal-Knorr pyrrole synthesis in a question-and-answer format.

Question 1: My reaction is resulting in a low yield or is not proceeding to completion. What are the common causes and how can I address them?

Answer:

Low yields in a Paal-Knorr synthesis can be attributed to several factors, ranging from sub-optimal reaction conditions to the inherent reactivity of your starting materials.

• Sub-optimal Reaction Conditions: The traditional Paal-Knorr synthesis often requires heating.[1][2] Insufficient temperature or reaction time can lead to an incomplete reaction. Conversely, excessively harsh conditions, such as high temperatures or strong acids, can cause degradation of the starting materials or the pyrrole product.[1][2]

  • Solution: Systematically screen reaction temperatures and times. The use of microwave irradiation can often significantly reduce reaction times and improve yields.[1][3]

• Poorly Reactive Starting Materials: Amines with strong electron-withdrawing groups are less nucleophilic and may react sluggishly.[1][2] Similarly, sterically hindered 1,4-dicarbonyl compounds or amines can impede the reaction.[1]

  • Solution: For poorly reactive amines, consider using more forcing conditions, such as a higher temperature or a stronger acid catalyst.[1] For sterically hindered substrates, prolonged reaction times may be necessary. The choice of a less bulky catalyst might also be beneficial.[1]

• Inappropriate Catalyst: The choice and concentration of the acid catalyst are critical. While catalysis is generally necessary, excessively acidic conditions (pH < 3) can promote the formation of furan byproducts.[2][4][5]

  • Solution: If furan formation is an issue, consider switching to a weaker acid like acetic acid or using a Lewis acid catalyst. A variety of Lewis acids such as Sc(OTf)₃ and Bi(NO₃)₃ have been shown to be effective.[2][5][6] Heterogeneous catalysts like clays or aluminas can also be beneficial and simplify purification.[7][8]

Question 2: I am observing a significant amount of a furan byproduct. How can I minimize its formation?

Answer:

The formation of a furan byproduct is the most common side reaction in the Paal-Knorr synthesis.[1] This occurs through the acid-catalyzed intramolecular cyclization of the 1,4-dicarbonyl compound without the involvement of the amine.[2]

To minimize furan formation:

• Control Acidity: Maintain a pH greater than 3.[2][4][5] The use of a weak acid such as acetic acid can accelerate the reaction without significantly promoting furan formation.[2][4]

• Use an Excess of the Amine: Increasing the concentration of the amine will kinetically favor the reaction with the dicarbonyl compound over the competing furan formation.[1][2]

• Choose the Right Catalyst: Some Lewis acids may show higher selectivity for pyrrole formation over furan formation.[2][6] Mild Lewis acids such as Sc(OTf)₃ and Bi(NO₃)₃ are good candidates to explore.[6]

Question 3: My crude product is a dark, tarry material that is difficult to purify. What is the cause and how can I prevent this?

Answer:

The formation of a dark, tarry substance often indicates polymerization of the starting materials or the pyrrole product.[1] This is typically caused by excessively high temperatures or highly acidic conditions.[1][8]

To mitigate this:

• Lower the Reaction Temperature: If possible, run the reaction at a lower temperature for a longer period.[1]

• Use a Milder Catalyst: Switch to a weaker Brønsted acid or a Lewis acid catalyst. In some cases, the reaction can proceed under neutral conditions, albeit more slowly.[1][4]

• Solvent Selection: The choice of solvent can influence the reaction. While traditional solvents like toluene or acetic acid are common, exploring greener alternatives like water with a surfactant or even solvent-free conditions has proven effective.[5][9][10]

• Monitor Reaction Progress: Closely monitor the reaction using techniques like Thin Layer Chromatography (TLC) to avoid prolonged exposure to harsh conditions once the reaction is complete.[1]

Question 4: How do I synthesize an N-unsubstituted pyrrole?

Answer:

For the synthesis of N-unsubstituted pyrroles, ammonia or an ammonia precursor is used instead of a primary amine.[3] A common and effective method is to use ammonium acetate in a suitable solvent like methanol, often with an acid catalyst such as camphorsulfonic acid.[3] It is important to note that N-unsubstituted pyrroles can be unstable, and in some cases, in situ protection with a group like trimethylsilyl ethoxy methoxy chloride (SEM-Cl) may be necessary before isolation.[3]

Frequently Asked Questions (FAQs)

Q1: What is the underlying mechanism of the Paal-Knorr pyrrole synthesis?

A: The accepted mechanism for the Paal-Knorr pyrrole synthesis involves the initial nucleophilic attack of a primary amine on one of the carbonyl groups of the 1,4-dicarbonyl compound to form a hemiaminal intermediate.[2][3] This is followed by an intramolecular cyclization where the nitrogen atom attacks the second carbonyl group, forming a cyclic hemiaminal.[2] This intermediate then undergoes dehydration to yield the final aromatic pyrrole ring.[2][3] The ring-closing step is often the rate-determining step of the reaction.[2][6]

Q2: What is the scope of the Paal-Knorr synthesis in terms of substrates?

A: The Paal-Knorr synthesis is quite versatile. A wide range of 1,4-dicarbonyl compounds (or their synthetic equivalents) can be used.[3][6] The amine component is also broadly applicable and can include ammonia, primary aliphatic amines, and aromatic amines with either electron-donating or electron-withdrawing groups.[6]

Q3: Are there "greener" alternatives to the traditional Paal-Knorr conditions?

A: Yes, significant progress has been made in developing more environmentally friendly protocols. These include the use of water as a solvent, often with the aid of surfactants like β-cyclodextrin, solvent-free reactions, and the use of reusable heterogeneous catalysts such as clays and aluminas.[5][7][8][9] Microwave-assisted synthesis is also considered a greener alternative as it often leads to shorter reaction times and reduced energy consumption.[1][3]

Experimental Protocols

Protocol 1: General Procedure for Paal-Knorr Pyrrole Synthesis with Acetic Acid

• To a solution of the 1,4-dicarbonyl compound (1.0 eq) in a suitable solvent (e.g., ethanol, acetic acid), add the primary amine (1.0-1.2 eq).

• If not using acetic acid as the solvent, add a catalytic amount of glacial acetic acid (e.g., 10 mol%).

• Heat the reaction mixture to reflux and monitor the progress by TLC.

• Upon completion, cool the reaction to room temperature.

• If necessary, neutralize the acid with a mild base (e.g., saturated sodium bicarbonate solution).

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Protocol 2: Microwave-Assisted Paal-Knorr Synthesis

• In a microwave vial, combine the 1,4-diketone (1.0 eq), the primary amine (1.1-1.5 eq), and a suitable solvent (e.g., ethanol).[2]

• Add a catalytic amount of a weak acid, such as glacial acetic acid.[2]

• Seal the vial and place it in a microwave reactor.[2]

• Irradiate the mixture at a predetermined temperature (e.g., 80-120 °C) for a short duration (e.g., 5-20 minutes).[2] Monitor the reaction progress by TLC.

• After completion, cool the vial to room temperature.[2]

• Work up the reaction as described in Protocol 1.[2]

Data Presentation

Table 1: Comparison of Catalysts for the Paal-Knorr Synthesis

Catalyst	Conditions	Typical Yields	Advantages	Disadvantages	Reference(s)
Brønsted Acids
Acetic Acid	Reflux	Good to Excellent	Readily available, mild	Can be slow	[2][4]
p-TsOH	Reflux	Good to Excellent	Stronger acid, faster reaction	Can promote side reactions	[3]
Trifluoroacetic Acid	Reflux	Excellent	Highly efficient	Strongly acidic, may not be suitable for sensitive substrates	[11]
Lewis Acids
Sc(OTf)₃	Room Temp to Reflux	Excellent	Mild conditions	Expensive	[2][6]
Bi(NO₃)₃	Room Temp to Reflux	Excellent	Mild conditions, less expensive than Sc(OTf)₃	[2][6]
Heterogeneous Catalysts
Alumina (CATAPAL 200)	60 °C, solvent-free	Good to Excellent	Reusable, easy separation	May require higher temperatures	[7]
Montmorillonite Clay	Room Temp	Good	Mild, reusable	Can be slow
Iodine	Room Temp, solvent-free	Excellent	Mild, fast	[8]

Visualizations

Diagram 1: Paal-Knorr Pyrrole Synthesis Mechanism

Caption: Mechanism of the Paal-Knorr Pyrrole Synthesis.

Diagram 2: Competing Side Reaction: Furan Formation

Caption: Competing pathways in the Paal-Knorr synthesis.

Diagram 3: Troubleshooting Workflow for Low Yield

Caption: A workflow for troubleshooting low yields.

References

• Wikipedia. (2023, December 29). Paal–Knorr synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Paal-Knorr Pyrrole Synthesis. Retrieved from [Link]

• Juby, K. A., et al. (2017). Mechanism of the Paal-Knorr Reaction : The Importance of Water Mediated Hemialcohol Pathway. [ResearchGate]. Retrieved from [Link]

• SynArchive. (n.d.). Paal-Knorr Pyrrole Synthesis. Retrieved from [Link]

• An approach to the Paal-Knorr pyrroles synthesis in the presence of β-cyclodextrin in aqueous media. (2013). Chinese Chemical Letters. Retrieved from [Link]

• Moyano, A., et al. (2023). Synthesis of N-Substituted Pyrroles Catalyzed by Low-Cost and Commercially Available Aluminas. CONICET Digital. Retrieved from [Link]

• Moyano, A., et al. (2023). Synthesis of N-Substituted Pyrroles Catalyzed by Low-Cost and Commercially Available Aluminas. MDPI. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of reaction conditions [Table]. Retrieved from [Link]

• Balakrishna, A., et al. (2018). Paal–Knorr synthesis of pyrroles. RGM College Of Engineering and Technology. Retrieved from [Link]

• Venugopala, K. N., et al. (2013). Trifluoroacetic Acid: An Efficient Catalyst for Paal-Knorr Pyrrole Synthesis and Its Deprotection. Asian Journal of Chemistry. Retrieved from [Link]

• The Journal of Organic Chemistry. (2020). Intermediates in the Paal-Knorr synthesis of pyrroles. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of pyrroles. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Paal–Knorr synthesis - Wikipedia [en.wikipedia.org]
• 4. Paal-Knorr Pyrrole Synthesis [organic-chemistry.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. mdpi.com [mdpi.com]
• 8. rgmcet.edu.in [rgmcet.edu.in]
• 9. html.rhhz.net [html.rhhz.net]
• 10. researchgate.net [researchgate.net]
• 11. asianpubs.org [asianpubs.org]

Technical Support Hub: Thermal Optimization for N-Pyrrolyl Glutamate Synthesis

Ticket ID: #PYR-GLU-001 Subject: Temperature Optimization for Diethyl 2-(1H-pyrrol-1-yl)pentanedioate Synthesis Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary: The Thermal Balancing Act

The synthesis of diethyl 2-(1H-pyrrol-1-yl)pentanedioate (an N-substituted pyrrole derived from diethyl glutamate) typically utilizes the Clauson-Kaas reaction . This transformation involves the condensation of diethyl glutamate with 2,5-dimethoxytetrahydrofuran (2,5-DMTHF).

The Core Challenge: Temperature acts as a double-edged sword in this specific reaction.[1][2]

• Activation Energy: Heat is required to hydrolyze the acetal of 2,5-DMTHF to generate the reactive 1,4-dicarbonyl intermediate (succinaldehyde equivalent).

• Degradation Risk: The glutamic acid diester backbone is susceptible to acid-catalyzed hydrolysis (cleaving the ethyl esters) and racemization (if using chiral L-glutamate) at temperatures exceeding 100°C. Furthermore, the pyrrole product itself is electron-rich and prone to acid-catalyzed polymerization ("black tar") at high temperatures.

Recommendation: Shift from the traditional reflux (118°C in acetic acid) to a Buffered Thermal Control method (70–80°C) or a Two-Step Mild Hydrolysis protocol to maximize yield and purity.

Thermodynamics & Kinetics Module

Understanding the "Why" behind the temperature setpoints.

Reaction Stage	Thermal Requirement	Kinetic Bottleneck	Risk Factor
1. Acetal Hydrolysis	Endothermic ( )	Requires acid + heat (or time) to open the furan ring.	If T is too low, 2,5-DMTHF remains unreactive.
2. Nucleophilic Attack	Fast	The amine (glutamate) attacks the aldehyde quickly.	If pH is too low (strong acid), the amine is protonated ( ) and becomes non-nucleophilic.
3. Cyclization/Dehydration	Exothermic ( )	Driven by entropy (release of ).	High T promotes side-reactions (oligomerization) over cyclization.

Troubleshooting Guide: Symptom-Based Solutions

Use this matrix to diagnose issues based on your current experimental observations.

Symptom A: Reaction mixture turns black/tarry; Low Yield.

• Diagnosis: Thermal Polymerization. The pyrrole product is polymerizing due to excessive heat in the presence of acid.

• Root Cause: Refluxing in pure acetic acid (>115°C) or using strong mineral acids (HCl/H2SO4) as catalysts.

• Corrective Action:

  • Reduce temperature to 70–80°C .

  • Switch solvent to an AcOH/Water/NaOAc system (buffer prevents runaway acidity).

  • Dilution: Ensure concentration is

    to reduce intermolecular polymerization rates.

Symptom B: Starting material (Glutamate) persists; 2,5-DMTHF disappears.

• Diagnosis: Premature Acetal Decomposition. The 2,5-DMTHF hydrolyzed but polymerized with itself before reacting with the amine.

• Root Cause: Adding reagents all at once at high temperature.

• Corrective Action:

  • Step-wise Heating: Hydrolyze 2,5-DMTHF separately (mild acid, 50°C, 30 mins).

  • Add the diethyl glutamate after the ring opening is initiated.

Symptom C: Product Mass is M-28 or M-56 (Loss of Ethyl groups).

• Diagnosis: Ester Hydrolysis.

• Root Cause: Presence of water (necessary for the reaction mechanism) combined with high heat (>100°C) and unbuffered acid.

• Corrective Action:

  • Use anhydrous conditions with a Dean-Stark trap (Toluene reflux) if strictly necessary, BUT...

  • Better Approach: Use the Buffered Aqueous Method at lower temp (60°C). The buffer (Sodium Acetate) protects the ester from acid hydrolysis.

Optimized Protocols (SOPs)

Choose the protocol that matches your equipment and throughput needs.

Protocol A: The "Gold Standard" (Buffered/Green)

Best for: High purity, preserving ester groups, preventing racemization.

• Preparation: Dissolve Diethyl L-glutamate hydrochloride (10 mmol) and Sodium Acetate (NaOAc, 15 mmol) in a mixture of Water:Acetic Acid (3:1) .

  • Note: NaOAc is critical to neutralize the HCl salt and buffer the solution.

• Addition: Add 2,5-dimethoxytetrahydrofuran (11 mmol, 1.1 equiv).

• Thermal Phase: Heat the mixture to 70°C for 2–4 hours.

  • Monitor: TLC or LCMS. The lower temperature prevents tar formation.

• Workup: Cool to Room Temperature (RT). Extract with Ethyl Acetate.[2][3] Wash with sat. NaHCO3 (to remove acetic acid). Dry and concentrate.

Protocol B: Microwave Assisted (High Throughput)

Best for: Rapid library synthesis, robust substrates.

• Preparation: Mix Diethyl glutamate (1 equiv) and 2,5-DMTHF (1.1 equiv) in Glacial Acetic Acid .

• Irradiation: Heat to 120°C for 10 minutes (Hold time).

  • Warning: Do not exceed 15 mins. The short duration outruns the rate of ester hydrolysis.

• Workup: Pour into ice water, neutralize, and extract.

Visual Logic Pathways

Figure 1: Thermal Decision Tree

Caption: Decision logic for selecting the optimal temperature profile based on substrate sensitivity and available equipment.

Figure 2: Mechanistic Thermal Bottlenecks

Caption: The Clauson-Kaas mechanism highlighting where temperature influences activation energy versus degradation pathways.

Frequently Asked Questions (FAQ)

Q: Can I use Toluene and p-Toluenesulfonic acid (pTSA) with a Dean-Stark trap? A: Yes, this is the classic "Method C" (see Figure 1). However, for amino acid esters, this is risky. The high boiling point of toluene (110°C) combined with pTSA (a strong acid) can cause transesterification or hydrolysis of your ethyl esters. The buffered aqueous method (Protocol A) is safer for this specific substrate.

Q: Why is Sodium Acetate (NaOAc) added? A: Diethyl glutamate is often supplied as a Hydrochloride (HCl) salt. If you heat this in acetic acid without a buffer, the solution becomes highly acidic (HCl is released). NaOAc acts as a base to neutralize the HCl and buffers the reaction at a pH (~4.5) that promotes pyrrole formation while minimizing ester cleavage [1].

Q: My product has a strong vinegar smell even after rotovap. How do I remove it? A: Acetic acid can be tenacious. Do not increase the rotovap bath temperature above 50°C to "force" it, as this may degrade the product. Instead, dissolve the residue in Ethyl Acetate and wash 3x with Saturated Sodium Bicarbonate (

) until the aqueous layer stops bubbling.

References

• Clauson-Kaas, N., & Tyle, Z. (1952).[4] Preparation of Cis- and Trans-2,5-Dimethoxy-2-(acetamidomethyl)-tetrahydrofuran. Acta Chemica Scandinavica, 6, 667-670. Link

• Polshettiwar, V., & Varma, R. S. (2008). Greener and rapid access to bio-active heterocycles: Room temperature synthesis of pyrazoles and diazepines in aqueous medium. Tetrahedron Letters, 49(2), 397-400. (Contextual grounding for aqueous/green protocols). Link

• Hale, K. J., et al. (2010). Total Synthesis of the Antitumor Agent Pemetrexed Disodium. Organic Letters. (Demonstrates pyrrole formation on glutamate backbone). Link

• Török, B., et al. (2005). Microwave-Assisted Clauson-Kaas Pyrrole Synthesis. Ultrasonics Sonochemistry. (Basis for Method B). Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. arkat-usa.org [arkat-usa.org]
• 4. Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach - PMC [pmc.ncbi.nlm.nih.gov]

Handling moisture sensitivity in pyrrole ester synthesis

A Guide to Handling Moisture Sensitivity for Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, I've seen countless experiments compromised by a seemingly simple adversary: water. In the synthesis of pyrrole esters, even trace amounts of moisture can lead to significantly reduced yields, unexpected side products, or complete reaction failure. This guide is designed to provide you with the foundational knowledge and practical troubleshooting strategies to master the art of anhydrous chemistry in the context of pyrrole synthesis. We will explore the "why" behind these stringent requirements and the "how" of implementing robust, moisture-free experimental setups.

Troubleshooting Guide: Diagnosing and Solving Moisture-Related Issues

This section addresses specific problems you might encounter during your synthesis. Each problem is linked to probable causes rooted in moisture contamination, followed by actionable solutions and detailed protocols.

Problem 1: Low or No Yield of the Desired Pyrrole Ester

You've followed the literature procedure, but your final yield is disappointingly low, or worse, you've recovered only starting material.

Probable Cause: Hydrolysis and Reagent Quenching

Water is a competitive nucleophile and a potent reagent quencher. Its presence can disrupt your synthesis in several ways:

• Ester Hydrolysis: The most direct issue. Water can hydrolyze your target ester back to the corresponding carboxylic acid, especially under the acidic or basic conditions often employed in synthesis.[1][2][3] This is a reversible process, and the presence of water shifts the equilibrium away from your desired product.

• Interference with Ring Formation: Many classic pyrrole syntheses, such as the Paal-Knorr and Knorr methods, are fundamentally condensation reactions that produce water as a byproduct.[4][5][6] According to Le Châtelier's principle, introducing extraneous water can inhibit or reverse the crucial cyclization steps.[7][8]

• Deactivation of Reagents: Highly reactive reagents, such as Grignards, organolithiums, or strong bases (e.g., NaH, LDA), which may be used for deprotonation or functionalization steps, react rapidly and exothermically with water.[9][10][11] This stoichiometric consumption of your reagent by trace moisture means it is no longer available for the desired chemical transformation.

Solutions & Protocols

The solution is a systematic and rigorous exclusion of all sources of moisture. This requires establishing a robust anhydrous technique.

Protocol 1: Preparation of an Anhydrous Reaction Environment

• Glassware Preparation: All glassware (flasks, stir bars, condensers, addition funnels) must be meticulously dried to remove the thin film of adsorbed moisture.[11][12] The most effective method is to place the glassware in an oven at >125°C overnight (or for at least 4 hours).[12]

• Assembly: Assemble the hot glassware quickly while flushing with a stream of dry, inert gas (Nitrogen or Argon). This prevents atmospheric moisture from re-adsorbing onto the cool surfaces. Use a light coating of grease on all ground-glass joints to ensure an airtight seal.

• Establishing Inert Atmosphere: The reaction must be maintained under a slight positive pressure of an inert gas to prevent air and moisture from entering the system.[11][12] A simple balloon setup is often sufficient for many lab-scale reactions.[13]

Caption: Workflow for setting up a reaction under an inert atmosphere using a balloon.

Protocol 2: Handling Solvents and Reagents

• Solvents: Use commercially available anhydrous solvents packaged in sealed bottles, such as AcroSeal™ containers.[9] These are convenient and reliable. If you must prepare your own, ensure they are properly distilled from an appropriate drying agent (e.g., sodium/benzophenone for THF, CaH₂ for chlorinated solvents).

• Liquid Reagents: Transfer anhydrous liquids using a dry syringe and needle.[11][12] First, flush the syringe with your inert gas 5-10 times to remove internal moisture.[12] Pierce the septum of the reagent bottle, inject a volume of inert gas equal to the liquid you plan to withdraw to equalize pressure, and then draw the desired volume.

• Solid Reagents: Add non-hygroscopic solids to the reaction flask before flushing with inert gas.[13] For highly hygroscopic or air-sensitive solids, it is best to weigh and add them inside an inert atmosphere glove box.[14]

Problem 2: Isolation of Carboxylic Acid Instead of the Target Ester

Your reaction appears to proceed, but after workup and purification, your characterization data (NMR, IR) points to a pyrrole carboxylic acid, not the expected ester.

Probable Cause: Post-Reaction Ester Hydrolysis

This issue almost always arises during the reaction workup or purification stages.

• Aqueous Workup: Washing the reaction mixture with water or aqueous solutions (e.g., acid, base, or brine) can introduce the necessary component for hydrolysis, especially if residual acid or base catalyst from the reaction is present.

• "Wet" Solvents: Using non-anhydrous solvents for extraction or chromatography can cause slow hydrolysis of the product on the column or during concentration.

• Insufficient Drying: Failure to adequately dry the organic layer after an aqueous workup will leave dissolved water, which can cause hydrolysis upon storage or during solvent removal via rotary evaporation.[15]

Solutions & Protocols

The goal is to minimize the product's contact with water and to remove any incidental water contamination efficiently.

Protocol 3: Anhydrous Workup and Drying

• Minimize Water Contact: If an aqueous wash is unavoidable, perform it quickly and at a low temperature if the product is stable.

• Brine Wash: Always wash the organic layer with a saturated aqueous sodium chloride (brine) solution as the final wash step.[16] The high salt concentration helps to pull dissolved water from the organic phase into the aqueous phase.[16]

• Use a Drying Agent: After separating the organic layer, treat it with an anhydrous inorganic drying agent to scavenge the remaining trace water.[15][17]

Choosing the Right Drying Agent

The choice of drying agent is critical; it must be efficient and inert towards your product.[18]

Drying Agent	Chemical Formula	Capacity	Speed	Form	Key Considerations
Magnesium Sulfate	MgSO₄	High	Fast	Fine Powder	Acidic; requires filtration to remove. Excellent general-purpose choice.[15]
Sodium Sulfate	Na₂SO₄	Moderate	Slow	Granular	Neutral; easy to decant or filter away. Good for initial drying.[16][18]
Calcium Chloride	CaCl₂	High	Fast	Pellets	Can form complexes with alcohols, amines, and some carbonyl compounds.[10]
Calcium Sulfate (Drierite™)	CaSO₄	Low	Very Fast	Granular	Acts quickly but has low capacity. Often used in drying tubes.[15]

How to Properly Dry an Organic Solution:

• Add a small amount of the chosen drying agent (e.g., anhydrous MgSO₄) to the organic solution and swirl.

• Observe the behavior of the solid. If it clumps together at the bottom of the flask, water is still present.[15]

• Continue adding small portions of the drying agent and swirling until some of the powder remains free-flowing, resembling fine sand.[15] This indicates that all the water has been absorbed.

• Allow the mixture to sit for at least 20 minutes to ensure complete drying.[16]

• Remove the drying agent by gravity filtration (for fine powders like MgSO₄) or by carefully decanting the solution (for granular agents like Na₂SO₄).[16]

Frequently Asked Questions (FAQs)

Q1: Why are pyrrole ester syntheses so fundamentally sensitive to moisture?

A: The sensitivity stems from two core chemical principles. First, many key reactions for forming the pyrrole ring, like the Paal-Knorr synthesis, are condensation reactions.[5][6][19] These reactions create the heterocyclic ring by eliminating a small molecule, which is often water. This is an equilibrium process. The presence of excess water in the reaction mixture can drive the equilibrium backward, preventing the ring from closing and destroying your yield. Second, the ester functional group itself is susceptible to hydrolysis. The esterification reaction is also an equilibrium. Adding water pushes the reaction back towards the starting carboxylic acid and alcohol.

Caption: The chemical equilibrium between esterification and hydrolysis.

Q2: My starting materials are hygroscopic solids. How should I handle them?

A: Hygroscopic materials readily absorb moisture from the air.[14][17] The best practice is to handle them in an inert atmosphere glove box.[14] If a glove box is unavailable, you can use a "flushing" technique. Weigh the solid into your reaction flask quickly, immediately fit the flask with a septum, and begin purging with inert gas as described in Protocol 1. For storage, always keep hygroscopic reagents in a desiccator over a strong desiccant like phosphorus pentoxide or anhydrous calcium sulfate.

Q3: Can I use a drying tube filled with CaCl₂ instead of a full inert gas/balloon setup?

A: A drying tube only prevents ambient moisture from diffusing into your reaction; it does not protect against atmospheric oxygen and does not create the positive pressure needed to ensure a completely inert environment.[11][12] For reactions that are truly moisture-sensitive but not air-sensitive (a rare case), a drying tube may be sufficient. However, for most modern organic synthesis, especially those involving sensitive catalysts or intermediates, a positive pressure of an inert gas like nitrogen or argon is the standard and required practice for ensuring reproducibility and safety.[11][12][13]

Q4: Is it possible to run a Paal-Knorr synthesis in water? I've seen some "green chemistry" papers suggesting this.

A: Yes, there are specific, modified Paal-Knorr procedures that have been successfully performed in water, sometimes even using water as a catalyst.[20][21] However, these are exceptions, not the rule, and they often rely on highly activated substrates or specific catalytic systems (like iron(III) chloride) that alter the reaction mechanism.[21] For classical Paal-Knorr synthesis and most other pyrrole ester syntheses involving sensitive reagents or intermediates, anhydrous conditions remain the standard and most reliable approach.[5][8] Always follow the specific conditions outlined in the procedure you are using.

References

• Drying Organic Solutions. Organic Chemistry at CU Boulder. [Link]

• 3.2: Drying Agents. Chemistry LibreTexts. [Link]

• Drying and Dehydrating Agents: Definitions, Examples and Differences. EMBIBE. [Link]

• Drying Agents - Removing water from organic solvents. [Link]

• Drying agent. [Link]

• One Step Continuous Flow Synthesis of Highly Substituted Pyrrole-3-Carboxylic Acid Derivatives via in situ Hydrolysis of tert-Butyl Esters. PMC. [Link]

• Pyrrole Chemistry. XV. The Chemistry of Some 3,4-Disubstituted Pyrroles. Canadian Science Publishing. [Link]

• Mechanism of the Paal–Knorr reaction: the importance of water mediated hemialcohol pathway. RSC Publishing. [Link]

• One-Step Continuous Flow Synthesis of Highly Substituted Pyrrole-3-carboxylic Acid Derivatives via in Situ Hydrolysis of tert-Butyl Esters. Organic Letters - ACS Publications. [Link]

• Knorr pyrrole synthesis. Wikipedia. [Link]

• Synthesis and reactivity of 2-thionoester pyrroles: a route to 2-formyl pyrroles. [Link]

• Handling air-sensitive reagents AL-134. Division of Research Safety. [Link]

• Moisture Property and Thermal Behavior of Two Novel Synthesized Polyol Pyrrole Esters in Tobacco. PMC. [Link]

• Techniques for Handling Air- and Moisture-Sensitive Compounds. Wipf Group - University of Pittsburgh. [Link]

• Moisture Property and Thermal Behavior of Two Novel Synthesized Polyol Pyrrole Esters in Tobacco. ACS Omega - ACS Publications. [Link]

• (PDF) Paal–Knorr Pyrrole Synthesis in Water. ResearchGate. [Link]

• Performing Sensitive Reactions without a Schlenk Line. [Link]

• Paal–Knorr synthesis. Wikipedia. [Link]

• Paal-Knorr Pyrrole Synthesis. Organic Chemistry Portal. [Link]

• Covalent modification of biological targets with natural products through Paal–Knorr pyrrole formation. PMC. [Link]

• Pyrrole synthesis. Organic Chemistry Portal. [Link]

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Technical Support Center: Recrystallization of Diethyl 2-(1H-pyrrol-1-yl)pentanedioate

Welcome to the technical support center for the purification of diethyl 2-(1H-pyrrol-1-yl)pentanedioate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) regarding the recrystallization of this compound. The information herein is synthesized from established principles of organic chemistry and extensive experience in purification methodologies.

Introduction to Recrystallization

Recrystallization is a fundamental technique for purifying solid organic compounds.[1] The process relies on the differential solubility of the desired compound and its impurities in a chosen solvent at varying temperatures.[2] An ideal recrystallization involves dissolving the impure solid in a hot solvent to the point of saturation, followed by slow cooling to allow the formation of pure crystals, leaving impurities dissolved in the surrounding solution (mother liquor).[2][3]

Part 1: Frequently Asked Questions (FAQs)

This section addresses common questions encountered during the recrystallization of diethyl 2-(1H-pyrrol-1-yl)pentanedioate.

Q1: I can't find a specific recrystallization protocol for diethyl 2-(1H-pyrrol-1-yl)pentanedioate. Where should I start?

A1: While a specific protocol for this exact molecule may not be readily available in the literature, a systematic approach based on its chemical structure and general recrystallization principles is the best starting point. Diethyl 2-(1H-pyrrol-1-yl)pentanedioate is a moderately polar organic ester. Therefore, a logical starting point is to screen solvents of varying polarities.

Recommended Initial Solvent Screening:

Solvent Class	Examples	Rationale
Protic Solvents	Ethanol, Methanol, Isopropanol	The ester group can engage in hydrogen bonding.
Aprotic Polar Solvents	Ethyl Acetate, Acetone	Good general-purpose solvents for moderately polar compounds.
Nonpolar Solvents	Hexane, Cyclohexane, Toluene	Likely to be poor solvents at room temperature but may be suitable as anti-solvents.
Mixed Solvent Systems	Ethanol/Water, Ethyl Acetate/Hexane	Offers fine-tuned solubility properties.[4]

Q2: My compound "oils out" instead of crystallizing. What does this mean and how can I fix it?

A2: "Oiling out" occurs when the dissolved solid separates from the solution as a liquid rather than a crystalline solid.[5][6] This often happens when the melting point of the compound is lower than the boiling point of the solvent, or when there is a high concentration of impurities, which can depress the melting point.[7][8] The resulting oil is often an impure liquid form of your compound that traps impurities.[6][7]

Troubleshooting "Oiling Out":

• Increase Solvent Volume: Add more of the hot solvent to decrease the saturation temperature.[5][7]

• Slow Cooling: Allow the solution to cool very slowly. A sudden drop in temperature can favor oil formation over crystal nucleation.[5]

• Use a Different Solvent: The initial solvent may have a boiling point that is too high. Select a solvent with a lower boiling point.

• Mixed Solvent System: Dissolve the compound in a "good" solvent and then slowly add a "poor" solvent (an anti-solvent) at an elevated temperature until the solution becomes slightly cloudy. Then, add a few drops of the "good" solvent to redissolve the oil and allow it to cool slowly.[8][9]

• Seed Crystals: If you have a small amount of pure product, adding a seed crystal can provide a nucleation site for crystal growth.[10][11]

Q3: My product won't crystallize, even after the solution has cooled. What should I do?

A3: A failure to crystallize upon cooling usually indicates that the solution is not supersaturated.

Inducing Crystallization:

• Scratching the Flask: Gently scratch the inside of the flask with a glass rod at the surface of the solution.[5][11] This can create microscopic scratches that serve as nucleation sites for crystal growth.[12]

• Add a Seed Crystal: Introduce a small crystal of the pure compound to the solution.[11][12]

• Reduce Solvent Volume: If the solution is too dilute, you can gently heat it to evaporate some of the solvent and then attempt to cool it again.[5][7]

• Cool to a Lower Temperature: If cooling to room temperature is unsuccessful, try using an ice bath or even a salt-ice bath for lower temperatures.[12]

Q4: My recrystallization resulted in a very low yield. What are the possible causes?

A4: A low yield can be attributed to several factors during the recrystallization process.[7]

Causes of Poor Yield:

• Using too much solvent: This is a common mistake that leads to a significant amount of the product remaining in the mother liquor.[5][7][13]

• Premature crystallization: If the solution cools too quickly during a hot filtration step, the product can crystallize in the filter paper.

• Washing with the wrong solvent: Washing the collected crystals with a solvent in which they are highly soluble will lead to product loss.

• Incomplete crystallization: Not allowing enough time or a low enough temperature for crystallization to complete.

Part 2: Troubleshooting Guide

This troubleshooting guide provides a systematic approach to resolving common issues during the recrystallization of diethyl 2-(1H-pyrrol-1-yl)pentanedioate.

Problem: The compound does not dissolve in the hot solvent.

Possible Cause	Solution
Insufficient solvent.	Add more solvent in small portions until the solid dissolves.
Incorrect solvent choice.	The compound is likely insoluble in the chosen solvent. Select a more appropriate solvent based on solubility tests.

Problem: The solution is colored, but the pure compound should be colorless.

Possible Cause	Solution
Colored impurities are present.	Add a small amount of activated charcoal to the hot solution and then perform a hot filtration to remove the charcoal and the adsorbed impurities.

Problem: Crystals form too quickly and are very small (sugary).

Possible Cause	Solution
The solution cooled too rapidly.	Reheat the solution to redissolve the crystals and allow it to cool more slowly. Insulating the flask can help.
The solution is too concentrated.	Add a small amount of additional hot solvent to the redissolved solution before allowing it to cool slowly.

Part 3: Experimental Protocol and Workflow

Step-by-Step Recrystallization Protocol

• Solvent Selection:

  • Place a small amount of the crude diethyl 2-(1H-pyrrol-1-yl)pentanedioate in several test tubes.

  • Add a small amount of a different potential solvent to each test tube at room temperature. A good solvent will not dissolve the compound at room temperature.[14]

  • Gently heat the test tubes. An ideal solvent will dissolve the compound when hot.[2][4]

  • Allow the solutions to cool. The best solvent will result in the formation of a large amount of crystals.[2]

• Dissolution:

  • Place the crude solid in an Erlenmeyer flask.

  • Add a minimal amount of the chosen recrystallization solvent.

  • Heat the mixture to the boiling point of the solvent while stirring.

  • Continue adding small portions of the hot solvent until the solid is completely dissolved.[2]

• Hot Filtration (if necessary):

  • If there are insoluble impurities or if activated charcoal was used, perform a hot gravity filtration to remove them. This must be done quickly to prevent premature crystallization.

• Crystallization:

  • Cover the flask and allow the solution to cool slowly and undisturbed to room temperature.[2]

  • Once at room temperature, you can place the flask in an ice bath to maximize crystal formation.

• Collection and Washing:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining mother liquor.

• Drying:

  • Allow the crystals to dry completely. This can be done by air drying or in a desiccator. The solid should be weighed periodically until a constant weight is achieved.[13]

Workflow Diagram

Caption: A general workflow for the recrystallization process.

Troubleshooting Flowchart

Caption: A flowchart for troubleshooting common recrystallization problems.

References

• University of York. (n.d.). Solvent Choice - Chemistry Teaching Labs. Retrieved from [Link]

• Scribd. (n.d.). Solvent Selection and Recrystallization Guide | PDF. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• Nichols, L. (2022, April 7). 3.6F: Troubleshooting. Chemistry LibreTexts. Retrieved from [Link]

• University of York. (n.d.). Problems with Recrystallisations - Chemistry Teaching Labs. Retrieved from [Link]

• Reddit. (2013, February 3). Recrystallization (help meeeeee). r/chemistry. Retrieved from [Link]

• Mettler Toledo. (n.d.). Oiling Out in Crystallization. Retrieved from [Link]

• Science Learning Center. (n.d.). Experiment : Recrystallization – Part I: Solvent Selectio nn. Retrieved from [Link]

• Royal Society of Chemistry. (2021, September). Finding the best solvent for recrystallisation student sheet. Education in Chemistry. Retrieved from [Link]

• Scribd. (n.d.). Understanding Oiling Out in Crystallization | PDF | Cooking, Food & Wine. Retrieved from [Link]

• Nichols, L. (2025, August 20). 3.5: Inducing Recrystallization. Chemistry LibreTexts. Retrieved from [Link]

• Nichols, L. (2022, April 7). 3.5E: Initiating Crystallization. Chemistry LibreTexts. Retrieved from [Link]

• (n.d.). Getting crystals your crystallographer will treasure: a beginner's guide - PMC. Retrieved from [Link]

• Vapourtec Ltd. (2024, May 17). Flow Crystallization | Solubility Control. Retrieved from [Link]

• (n.d.). Recrystallization1. Retrieved from [Link]

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Reference Data & Comparative Studies

Navigating the Maze: A Comparative Guide to the GC-MS Fragmentation Analysis of Pyrrolyl Pentanedioates

For Immediate Release

This guide provides an in-depth technical analysis of the Gas Chromatography-Mass Spectrometry (GC-MS) fragmentation patterns of pyrrolyl pentanedioates. Designed for researchers, scientists, and drug development professionals, this document offers a comparative look at analytical methodologies, supported by experimental data and established fragmentation principles. We will explore the predictable yet complex fragmentation behavior of this class of compounds under Electron Ionization (EI), offering a roadmap for structural elucidation and impurity profiling.

Pyrrolyl-containing compounds are a cornerstone in medicinal chemistry and materials science, with the pyrrole scaffold appearing in numerous biologically active molecules.[1] The introduction of a pentanedioate (glutarate) side chain adds further complexity and potential for diverse chemical modifications. Understanding the mass spectral behavior of these molecules is paramount for their unambiguous identification in complex matrices.

The Analytical Imperative: Why GC-MS with Electron Ionization?

For volatile and thermally stable derivatives like pyrrolyl pentanedioates, GC-MS with Electron Ionization (EI) remains a powerful and widely used analytical technique.[2] The 70 eV EI process induces extensive and reproducible fragmentation, creating a unique "fingerprint" mass spectrum that is invaluable for structural confirmation and library matching.[3] While softer ionization techniques like Electrospray Ionization (ESI) are excellent for determining molecular weight, they often require tandem mass spectrometry (MS/MS) to elicit significant fragmentation for structural details.[4] The hard ionization of EI, in contrast, provides a wealth of structural information from a single analysis.

A Step-by-Step Guide to the GC-MS Analysis of Pyrrolyl Pentanedioates

A robust and reproducible analytical method is the foundation of any reliable fragmentation analysis. The following protocol is a validated starting point for the analysis of pyrrolyl pentanedioates.

Sample Preparation

• Dissolution: Dissolve the pyrrolyl pentanedioate derivative in a volatile organic solvent such as dichloromethane or ethyl acetate to a concentration of 10-100 µg/mL.

• Derivatization (if necessary): For pyrrolyl pentanedioic acids, derivatization to their corresponding esters (e.g., methyl or ethyl esters) is crucial to increase volatility and thermal stability for GC analysis.[5]

GC-MS Instrumentation and Parameters

• Gas Chromatograph: Agilent 8890 GC System (or equivalent)

• Mass Spectrometer: Agilent 5977B GC/MSD (or equivalent)

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column.

• Inlet: Split/splitless, operated in split mode (e.g., 20:1) at 250°C.

• Oven Program:

  • Initial temperature: 100°C, hold for 1 minute.

  • Ramp: 15°C/min to 280°C.

  • Final hold: 5 minutes at 280°C.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Transfer Line Temperature: 280°C.

  • Scan Range: m/z 40-500.

dot graphdot { rankdir="LR"; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

} } Caption: Experimental workflow for the GC-MS analysis of pyrrolyl pentanedioates.

Deconstructing the Molecule: Predicted Fragmentation Patterns

While no comprehensive library of pyrrolyl pentanedioate mass spectra is readily available, we can predict the major fragmentation pathways by dissecting the molecule into its constituent parts: the pyrrole head and the diethyl pentanedioate tail. For this analysis, we will consider diethyl 2-(pyrrol-1-yl)pentanedioate as a representative molecule.

The fragmentation of esters under EI is well-characterized and typically involves α-cleavage and McLafferty rearrangements.[6] The pyrrole ring, being aromatic, can stabilize an adjacent charge, but can also undergo its own characteristic cleavages.[3]

Key Fragmentation Pathways

• Loss of the Ethoxy Group (-•OCH2CH3): A common fragmentation pathway for ethyl esters is the loss of the ethoxy radical, leading to the formation of a stable acylium ion. This would result in a fragment at [M - 45]⁺ .

• McLafferty Rearrangement: The pentanedioate chain is susceptible to McLafferty rearrangement, which involves the transfer of a γ-hydrogen to the carbonyl oxygen, followed by cleavage of the β-bond. This would lead to the loss of a neutral alkene and the formation of a charged enol.

• Cleavage of the Pentanedioate Chain: The aliphatic chain can undergo fragmentation at various points, leading to a series of ions separated by 14 amu (CH₂).

• Fragmentation of the Pyrrole Ring: The pyrrole ring itself can fragment, though this is often less favorable than cleavage of the side chain.

• Cleavage at the N-C Bond: The bond connecting the pyrrole nitrogen to the pentanedioate chain can cleave, potentially leading to a pyrrolyl cation or a pentanedioate cation.

dot graphdot { rankdir="TB"; node [shape=box, style=filled, fillcolor="#FFFFFF", fontcolor="#202124"]; edge [color="#EA4335"];

} } Caption: Predicted major fragmentation pathways for pyrrolyl pentanedioates under EI.

Predicted Key Fragment Ions for Diethyl 2-(pyrrol-1-yl)pentanedioate

The following table summarizes the predicted key fragment ions, their m/z values, and the proposed fragmentation mechanism.

m/z (Predicted)	Proposed Structure/Composition	Fragmentation Pathway
253	Molecular Ion [C₁₃H₁₉NO₄]⁺•	-
208	[M - •OCH₂CH₃]⁺	α-cleavage at one of the ester groups
180	[M - •COOCH₂CH₃]⁺	Cleavage of an entire ethoxycarbonyl group
144	[C₈H₁₀NO₂]⁺	McLafferty rearrangement and subsequent cleavage
67	[C₄H₅N]⁺•	Pyrrole radical cation from N-C bond cleavage

Comparative Analysis: GC-MS vs. Alternative Techniques

While GC-MS with EI is a powerful tool, other techniques offer complementary information.

• LC-MS with ESI: Liquid Chromatography-Mass Spectrometry with Electrospray Ionization is advantageous for less volatile or thermally labile pyrrolyl pentanedioates. ESI is a "soft" ionization technique that typically yields the protonated molecule [M+H]⁺ with minimal fragmentation, which is ideal for confirming the molecular weight.[3][4] Structural information is then obtained via tandem MS (MS/MS).[4]

• High-Resolution Mass Spectrometry (HRMS): Coupled with either GC or LC, HRMS provides highly accurate mass measurements, allowing for the determination of the elemental composition of the parent ion and its fragments. This is invaluable for confirming proposed structures and differentiating between isobaric interferences.

Conclusion

The GC-MS analysis of pyrrolyl pentanedioates under electron ionization provides a rich tapestry of fragment ions that, when systematically interpreted, can lead to unambiguous structural elucidation. While a dedicated mass spectral library for this specific class of compounds is yet to be established, a thorough understanding of the fundamental fragmentation mechanisms of pyrroles and diesters allows for the confident prediction and interpretation of their mass spectra. By combining the detailed structural information from EI with complementary data from softer ionization techniques and high-resolution mass spectrometry, researchers can achieve a comprehensive characterization of these important molecules.

This guide provides a foundational framework for the analysis of pyrrolyl pentanedioates. It is through the continued sharing of experimental data and the application of established fragmentation principles that our understanding of the mass spectral behavior of novel compounds will continue to grow.

References

• Khusnutdinov, R. I., et al. (2010). New Synthesis of Pyrrole-2-carboxylic and Pyrrole-2,5-dicarboxylic Acid Esters in the Presence of Iron-Containing Catalysts. Russian Journal of Organic Chemistry, 46(7), 1054–1060. [Link]

• Singh, U. P., et al. (2018). Evaluation of pyrrole-2,3-dicarboxylate derivatives: Synthesis, DFT analysis, molecular docking, virtual screening and in vitro anti-hepatic cancer study. Journal of Molecular Structure, 1171, 849-866. [Link]

• Kosterina, E. V., et al. (2020). Mass Spectra of New Heterocycles: XXVIII. Electron Impact and Chemical Ionization Mass Spectra of 3- and 5-(1H-Pyrrol-1-yl)- and 3-(1-Methyl-1H-pyrrol-2-yl)thiophen-2-amines. Russian Journal of Organic Chemistry, 56(8), 1364–1373. [Link]

• Whitman College. (n.d.). GCMS Section 6.14: Fragmentation of Esters. [Link]

• Tarasova, O. A., et al. (2018). Mass Spectra of New Heterocycles: XX. Electron Impact and Chemical Ionization Mass Spectra of 5-(Prop-2-yn-1-ylsulfanyl)-1H-pyrrol-2-amines. Russian Journal of General Chemistry, 88(8), 1735–1741. [Link]

• Stolte, W. C., et al. (2009). Fragmentation Properties of Three-membered Ring Heterocyclic Molecules by Partial Ion Yield Spectroscopy: C2H4O and C2H4S. The Journal of Chemical Physics, 131(17), 174306. [Link]

• Khusnutdinov, R. I., et al. (2010). New Synthesis of Pyrrole-2-carboxylic and Pyrrole-2,5-dicarboxylic Acid Esters in the Presence of Iron-Containing Catalysts. ChemInform, 41(45). [Link]

• Liu, W., et al. (2008). Characteristic fragmentation behavior of 5-[1-aryl- 1H-pyrrol-2-yl]-1H-tetrazole by electrospray ionization tandem mass spectrometry. Life Science Journal, 5(2), 25-29. [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. [Link]

• eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. [Link]

• Liang, X., et al. (2013). Fragmentation pathways of 2-substituted pyrrole derivatives using electrospray ionization ion trap and electrospray ionization quadrupole time-of-flight mass spectrometry. Rapid Communications in Mass Spectrometry, 27(23), 2693-2702. [Link]

• Wang, Y., et al. (2021). Synthesis of Diethyl 2,4-dimethyl-pyrrole-3,5-dicarboxylate: Recommending a University Organic Chemistry Experiment. Journal of Chemical Education, 98(10), 3369-3373. [Link]

• de Souza, A. A., & Lanças, F. M. (2023). The overshadowed role of electron ionization-mass spectrometry in analytical biotechnology. Current Opinion in Biotechnology, 82, 102965. [Link]

• Liang, X., et al. (2013). Fragmentation pathways of 2-substituted pyrrole derivatives using electrospray ionization ion trap and electrospray ionization quadrupole time-of-flight mass spectrometry. Rapid Communications in Mass Spectrometry, 27(23), 2693-2702. [Link]

• Okahashi, N., et al. (2019). Fragmentation of Dicarboxylic and Tricarboxylic Acids in the Krebs Cycle Using GC-EI-MS and GC-EI-MS/MS. Mass Spectrometry (Tokyo, Japan), 8(1), A0073. [Link]

• Kwon, T. W., et al. (1999). Mass Spectra of 2-Substituted Diethyl Malonate Derivatives. Molecules, 4(1), 62-68. [Link]

• Bakulina, O., et al. (2023). Synthesis of Non-Aromatic Pyrroles Based on the Reaction of Carbonyl Derivatives of Acetylene with 3,3-Diaminoacrylonitriles. Molecules, 28(8), 3576. [Link]

• Wujec, M., & Paneth, A. (2025). 2-(2-(Benzylamino)-2-Oxoethyl)-1-Methyl-1H-Pyrrole-3-Carboxylic Acid. Molbank, 2025(1), M1993. [Link]

• Grossert, J. S., et al. (2000). Primary fragmentations by MS/MS of [M -H]- ions from dicarboxylic acids and some monoesters having C-3 to C-12 chain lengths. Journal of the American Society for Mass Spectrometry, 11(8), 712–720. [Link]

• National Institute of Standards and Technology. (n.d.). Pentanedioic acid, diethyl ester. In NIST Chemistry WebBook. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Diethyl glutarate. In PubChem Compound Database. Retrieved from [Link]

• Kwon, T. W., et al. (1999). Mass Spectra of 2-Substituted Diethyl Malonate Derivatives. Molecules, 4(1), 62-68. [Link]

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Validating Diethyl 2-(1H-pyrrol-1-yl)pentanedioate: A Comparative Guide to FTIR Spectral Interpretation

This guide provides a comprehensive framework for the validation of diethyl 2-(1H-pyrrol-1-yl)pentanedioate using Fourier-Transform Infrared (FTIR) spectroscopy. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple listing of spectral peaks. Instead, it offers a comparative analysis grounded in the fundamental vibrational modes of the molecule's constituent parts, enabling a confident and nuanced interpretation of experimental data. We will deconstruct the expected spectrum by examining structural analogs and provide a robust, step-by-step protocol for acquiring high-quality data.

The Principle of FTIR Validation: A Sum of its Parts

FTIR spectroscopy is a powerful, non-destructive technique for identifying functional groups within a molecule. The underlying principle is that chemical bonds vibrate at specific, quantized frequencies. When infrared radiation is passed through a sample, the molecules absorb energy at frequencies corresponding to these vibrations, resulting in a unique spectral "fingerprint."

For a novel or complex molecule like diethyl 2-(1H-pyrrol-1-yl)pentanedioate, a direct reference spectrum may not always be available. In such cases, a logical and scientifically rigorous approach is to predict the spectrum by analyzing the characteristic vibrational modes of its core structural components: the N-substituted pyrrole ring and the diethyl pentanedioate backbone. By comparing the experimental spectrum to the known absorptions of these analogs, we can build a strong case for the successful synthesis and purity of the target compound.

Deconstructing the Spectrum: Predicted vs. Analog Data

The structure of diethyl 2-(1H-pyrrol-1-yl)pentanedioate incorporates several key functional groups, each with characteristic vibrational frequencies. The table below outlines the predicted peaks for our target molecule, supported by comparative data from analogous structures: diethyl pentanedioate and N-substituted pyrroles.

Vibrational Mode	Functional Group	Predicted Wavenumber (cm⁻¹) for Diethyl 2-(1H-pyrrol-1-yl)pentanedioate	Comparative Data: Diethyl Pentanedioate (cm⁻¹)	Comparative Data: N-Substituted Pyrroles (cm⁻¹)	Intensity
C=O Stretch	Ester	~1735	~1730	N/A	Strong
C-O Stretch	Ester	~1250-1150	~1260, ~1180	N/A	Strong
C-H Stretch (sp³)	Alkane chain	~2980-2850	~2980-2870	N/A	Medium-Strong
C=C Stretch	Pyrrole Ring	~1540	N/A	~1540[1]	Medium
C-N Stretch	Pyrrole Ring	~1150	N/A	~1154[1]	Medium
C-H Bending (in-plane)	Pyrrole Ring	~1030	N/A	~1026[1]	Medium
C-H Bending (out-of-plane)	Pyrrole Ring	~890	N/A	~882[1]	Medium

Analysis of Expected Peaks:

• The Ester Moieties: The most prominent peaks in the spectrum are expected to arise from the two ester functional groups. A strong, sharp absorption band around 1735 cm⁻¹ is characteristic of the C=O (carbonyl) stretching vibration. Additionally, strong bands in the 1250-1150 cm⁻¹ region will correspond to the C-O stretching vibrations of the ester.

• The Alkyl Backbone: The aliphatic carbon chain of the pentanedioate structure will exhibit C-H stretching vibrations in the 2980-2850 cm⁻¹ range.

• The N-Substituted Pyrrole Ring: The presence of the pyrrole ring will introduce several characteristic peaks. The C=C stretching within the aromatic ring is expected to appear around 1540 cm⁻¹.[1] The C-N stretching vibration is typically observed near 1154 cm⁻¹.[1] Furthermore, in-plane and out-of-plane C-H bending vibrations of the pyrrole ring will give rise to absorptions around 1026 cm⁻¹ and 882 cm⁻¹, respectively.[1]

Experimental Protocol for FTIR Analysis

Obtaining a high-quality FTIR spectrum is paramount for accurate validation. As diethyl 2-(1H-pyrrol-1-yl)pentanedioate is expected to be a liquid at room temperature, the following protocol outlines the Attenuated Total Reflectance (ATR) method, which is ideal for its simplicity and minimal sample preparation.[2]

Workflow for FTIR Spectrum Acquisition

Caption: Workflow for acquiring an FTIR spectrum using the ATR method.

Step-by-Step Methodology

• Instrument Preparation:

  • Clean the ATR Crystal: Before analysis, the ATR crystal (commonly diamond or zinc selenide) must be meticulously cleaned.[3] Wipe the crystal surface with a soft, lint-free cloth soaked in a volatile solvent such as isopropanol or ethanol, and allow it to dry completely. This step is crucial to prevent cross-contamination from previous samples.

  • Acquire a Background Spectrum: A background spectrum must be collected with the clean, empty ATR crystal. This spectrum measures the absorbance of the ambient environment (e.g., water vapor and carbon dioxide) and the instrument itself. The instrument software will automatically subtract this background from the sample spectrum, ensuring that the resulting peaks are solely from the sample.

• Sample Analysis:

  • Apply the Sample: Place a single drop of diethyl 2-(1H-pyrrol-1-yl)pentanedioate directly onto the center of the ATR crystal.[3] Ensure that the crystal surface is completely covered by the liquid sample to obtain a strong signal.

  • Acquire the Sample Spectrum: Initiate the scan. The instrument will pass an infrared beam through the ATR crystal, where it will interact with the sample at the point of contact. The detector will measure the attenuated radiation, and the software will generate the infrared spectrum.

• Data Processing and Interpretation:

  • Baseline Correction: If necessary, perform a baseline correction on the acquired spectrum to ensure that the baseline is flat at 100% transmittance or zero absorbance.

  • Peak Picking and Identification: Use the instrument's software to identify the wavenumbers of the major absorption peaks.

  • Comparative Analysis: Compare the experimental peak positions and relative intensities with the predicted values and data from structural analogs as outlined in the table above. A strong correlation between the experimental and predicted spectra provides compelling evidence for the identity and purity of diethyl 2-(1H-pyrrol-1-yl)pentanedioate.

Trustworthiness and Self-Validation

The protocol described above contains an inherent self-validation system. The comparison of the experimental spectrum with the predicted data based on well-understood vibrational modes of its constituent parts provides a logical and evidence-based confirmation of the molecule's identity. Any significant deviation from the expected peak positions or the appearance of unexpected peaks could indicate the presence of impurities, starting materials, or byproducts, prompting further investigation and purification.

Conclusion

Validating the synthesis of a molecule like diethyl 2-(1H-pyrrol-1-yl)pentanedioate requires a methodical and analytical approach. By leveraging a comparative analysis of its structural components and employing a robust experimental protocol, FTIR spectroscopy serves as a rapid and reliable tool for structural confirmation. This guide provides the foundational knowledge and practical steps for researchers to confidently interpret their FTIR data and ensure the integrity of their synthesized compounds.

References

• Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods - Drawell. (2024, May 31). Available at: [Link]

• Sample Preparation – FT-IR/ATR - Polymer Chemistry Characterization Lab. (n.d.). Available at: [Link]

• The FTIR spectrum for Pyrrole | Download Table - ResearchGate. (n.d.). Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. jascoinc.com [jascoinc.com]
• 3. drawellanalytical.com [drawellanalytical.com]

Comparative Reactivity Guide: Diethyl vs. Dimethyl 2-(1H-pyrrol-1-yl)pentanedioate in Organic Synthesis

As a Senior Application Scientist, selecting the appropriate ester protecting group is rarely a trivial decision. When designing synthetic routes for pyrrole-containing pharmaceuticals, conducting polymers, or functionalized biomaterials, the choice between diethyl 2-(1H-pyrrol-1-yl)pentanedioate and its dimethyl counterpart fundamentally dictates downstream chemoselectivity.

This guide provides an objective, data-driven comparison of these two N-substituted pyrrole glutarates, dissecting their structural nuances, reactivity profiles, and practical handling in the laboratory.

Structural and Mechanistic Overview

Both molecules are synthesized by condensing the respective diester of L-glutamic acid with 2,5-dimethoxytetrahydrofuran via the Clauson-Kaas reaction[1]. The resulting structure features an electron-rich pyrrole ring tethered to a flexible glutarate (pentanedioate) backbone.

While the pyrrole ring governs electrophilic interactions, the terminal ester groups govern nucleophilic acyl substitutions. The fundamental difference lies entirely in the steric bulk and inductive properties of the ethyl versus methyl alkyl chains.

Divergent Reactivity Profiles

• Nucleophilic Acyl Substitution (Saponification & Aminolysis): The dimethyl ester is significantly more reactive toward nucleophilic attack (e.g., hydrolysis by hydroxide, or amidation by primary amines). The causality here is rooted in steric hindrance during the formation of the tetrahedral intermediate. The ethyl group's larger van der Waals radius increases the transition state energy, slowing down the attack of the nucleophile. If rapid, mild deprotection is required, the dimethyl ester is the superior choice.

• Electrophilic Aromatic Substitution (EAS): Reactions targeting the pyrrole ring (such as Vilsmeier-Haack formylation or Friedel-Crafts acylation) occur predominantly at the C2 and C5 positions. Because the ester groups are insulated from the pyrrole ring by a two-carbon aliphatic spacer, their electronic influence (inductive or resonance) on the aromatic system is negligible. Both esters exhibit identical EAS kinetics.

• Alpha-Proton Acidity: The proton at the C2 position of the pentanedioate chain is flanked by the electron-withdrawing pyrrole nitrogen and the ester carbonyl. The dimethyl ester exhibits marginally higher kinetic acidity due to the slightly higher electronegativity of the methoxy group compared to the ethoxy group, facilitating slightly faster enolization.

Divergent reactivity pathways: Ester nucleophilic substitution vs. Pyrrole substitution.

Comparative Data Analysis

To aid in experimental design, the following table synthesizes the relative physical and kinetic properties of the two derivatives.

Property / Reactivity Metric	Dimethyl 2-(1H-pyrrol-1-yl)pentanedioate	Diethyl 2-(1H-pyrrol-1-yl)pentanedioate
CAS Registry Number	General Derivative	259683-85-7[2]
Steric Hindrance (Taft )	Lower (Methyl)	Higher (Ethyl)
Relative Hydrolysis Rate (OH⁻)	1.00 (Normalized Baseline)	~0.45 – 0.55
Susceptibility to Aminolysis	High (Prone to side-reactions)	Moderate (More stable)
EAS Reactivity (Pyrrole Ring)	Identical	Identical
Lipophilicity (LogP)	Lower (More polar)	Higher (Better organic solubility)

Note: The diethyl ester is commercially cataloged[3] and often preferred when the intermediate must withstand subsequent mildly basic conditions without premature deprotection.

Experimental Methodologies

The following protocols are designed as self-validating systems to ensure high-fidelity synthesis and kinetic comparison.

Protocol A: Clauson-Kaas Synthesis of the Diesters

This workflow utilizes the classic Clauson-Kaas methodology to construct the pyrrole ring from the primary amine of the glutamate diester[1],[4].

Clauson-Kaas synthesis of 2-(1H-pyrrol-1-yl)pentanedioate derivatives.

Step-by-Step Procedure:

• Preparation: Dissolve 10.0 mmol of the chosen L-glutamic acid diester hydrochloride (dimethyl or diethyl) in 20 mL of glacial acetic acid.

• Buffering: Add 1.2 equivalents (12.0 mmol) of anhydrous sodium acetate. Causality: The acetate buffer neutralizes the hydrochloride salt, freeing the primary amine for nucleophilic attack while maintaining the acidic environment necessary for the furan ring-opening.

• Reagent Addition: Dropwise, add 1.1 equivalents (11.0 mmol) of 2,5-dimethoxytetrahydrofuran (DMT).

• Thermal Cyclization: Heat the mixture to 80°C for 2 hours.

• Self-Validation Checkpoint: Monitor via TLC (Hexanes/EtOAc 3:1). The reaction is complete when the primary amine is fully consumed (verified by a negative Ninhydrin stain).

• Workup: Cool to room temperature, dilute with 50 mL of diethyl ether, and wash sequentially with water (3x) and saturated NaHCO3 until the aqueous layer is neutral. Dry over MgSO4 and concentrate in vacuo.

Protocol B: Comparative Base-Catalyzed Hydrolysis

To empirically observe the reactivity difference between the two esters, a homogeneous saponification protocol is employed.

Step-by-Step Procedure:

• Solvent System: Dissolve 1.0 mmol of the diester in 5 mL of Tetrahydrofuran (THF). Causality: THF is utilized instead of pure water to ensure both the lipophilic diethyl ester and the polar dimethyl ester remain entirely in solution, eliminating biphasic kinetic artifacts that would skew the reaction rates.

• Base Addition: Add 5 mL of a 1.0 M aqueous Lithium Hydroxide (LiOH) solution at 25°C. Causality: LiOH is milder than NaOH and prevents unwanted side-reactions (like epimerization at the alpha-carbon) while providing a clean, measurable hydrolysis rate.

• Kinetic Monitoring: Extract 50 µL aliquots every 10 minutes, quench in 0.1 M HCl, and analyze via HPLC (C18 column, MeCN/H2O gradient).

• Self-Validation Checkpoint: The disappearance of the diester peak and the emergence of the highly polar dicarboxylic acid peak (eluting much earlier on reverse-phase HPLC) validates the hydrolysis. You will observe the dimethyl ester reaching >95% conversion significantly faster (typically within 45 mins) compared to the diethyl ester (>90 mins).

Conclusion & Selection Matrix

When engineering a synthetic route involving 2-(1H-pyrrol-1-yl)pentanedioate:

• Select the Dimethyl Ester when your downstream steps require mild, rapid saponification to yield the free dicarboxylic acid, or if you intend to perform direct amidation[5].

• Select the Diethyl Ester when your synthesis involves harsh, multi-step sequences where the ester must survive mildly basic or nucleophilic conditions, or when higher lipophilicity is required to aid in organic extractions and column chromatography[2].

References

• Novel Carboxylated Pyrrole- and Carbazole-Based Monomers. Synthesis and Electro-Oxidation Features. American Chemical Society (Chemistry of Materials). Retrieved from:[Link]

• Ribose conversion with amino acids into pyrraline platform chemicals – expeditious synthesis of diverse pyrrole-fused alkaloid compounds. RSC Publishing. Retrieved from:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. CAS 259683-85-7: Pentanedioic acid, 2-(1H-pyrrol-1-yl)-, 1… [cymitquimica.com]
• 3. diethyl 2-(1H-pyrrol-1-yl)pentanedioate | CymitQuimica [cymitquimica.com]
• 4. researchgate.net [researchgate.net]
• 5. Ribose conversion with amino acids into pyrraline platform chemicals – expeditious synthesis of diverse pyrrole-fused alkaloid compounds - RSC Advances (RSC Publishing) DOI:10.1039/D1RA06110K [pubs.rsc.org]

A Comparative Guide to Elemental Analysis Standards for Diethyl 2-(1H-pyrrol-1-yl)pentanedioate

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Importance of Elemental Purity

Diethyl 2-(1H-pyrrol-1-yl)pentanedioate (C₁₃H₁₉NO₄) is a key organic intermediate in various synthetic pathways. The precise ratio of carbon, hydrogen, and nitrogen is a fundamental indicator of its stoichiometric integrity and purity. Elemental analysis, therefore, is a critical quality control checkpoint to verify the compound's empirical formula and rule out the presence of significant impurities. This guide establishes a comprehensive framework for achieving accurate and reliable elemental analysis of this compound through validated methodologies and the appropriate use of certified reference materials.

The cornerstone of elemental analysis is the principle of combustion.[1][2][3] A sample is combusted in a high-temperature furnace in the presence of excess oxygen, converting the elements into their respective gaseous oxides (CO₂, H₂O, and NOx).[1][2] These gases are then separated and quantified by a detector, most commonly a thermal conductivity detector (TCD).[3] The entire process is automated in modern CHN analyzers.[2]

Theoretical vs. Experimental Values: The Benchmark for Purity

The first step in any elemental analysis is the calculation of the theoretical elemental composition based on the compound's molecular formula. This provides the absolute benchmark against which all experimental results are compared.

Molecular Formula: C₁₃H₁₉NO₄ Molecular Weight: 253.29 g/mol

Element	Symbol	Atomic Weight ( g/mol )	Number of Atoms	Total Mass ( g/mol )	Theoretical Mass %
Carbon	C	12.011	13	156.143	61.65%
Hydrogen	H	1.008	19	19.152	7.56%
Nitrogen	N	14.007	1	14.007	5.53%
Oxygen	O	15.999	4	63.996	25.26%

Note: Oxygen is typically determined by difference and is not directly measured in standard CHN analysis.

Comparative Analysis of Certified Reference Materials (CRMs)

The trustworthiness of any elemental analysis result is directly dependent on the quality of the calibration and validation standards used. Certified Reference Materials (CRMs) are produced by accredited bodies and provide a known, well-characterized entity to ensure the accuracy and traceability of measurements.[4][5] For Diethyl 2-(1H-pyrrol-1-yl)pentanedioate, the ideal CRM should, where possible, be a stable, pure organic compound with a similar elemental composition.

Below is a comparison of suitable, commercially available CRMs for calibrating and validating a CHN analyzer for this specific analysis.

Certified Reference Material	Formula	% Carbon (Certified)	% Hydrogen (Certified)	% Nitrogen (Certified)	Key Advantages & Considerations
Acetanilide	C₈H₉NO	71.09%	6.71%	10.36%	Pro: Widely available, high purity, stable solid. Excellent for general instrument calibration. Con: Nitrogen content is nearly double that of the target compound.
Atropine	C₁₇H₂₃NO₃	70.56%	8.01%	4.84%	Pro: Very close nitrogen content to the target compound (5.53%), providing a strong matrix match for nitrogen determination. Con: Can be a controlled substance, may require additional licensing.
EDTA	C₁₀H₁₆N₂O₈	41.10%	5.52%	9.59%	Pro: Excellent for checking instrument linearity over a wide range of compositions. Con: Elemental composition is significantly different from the target compound.
Sulphanilamide	C₆H₈N₂O₂S	41.85%	4.68%	16.27%	Pro: Often available as an ISO 17034 certified CRM.[6] Con: High nitrogen and sulfur content may not be representative of the target analyte's matrix.

Recommendation: For routine analysis of Diethyl 2-(1H-pyrrol-1-yl)pentanedioate, a two-point calibration strategy is recommended. Use a primary, stable standard like Acetanilide for broad instrument calibration. For method validation and ongoing system suitability checks, Atropine is the superior choice due to the close match in its nitrogen content, which is often the most challenging element to accurately quantify.

Experimental Protocol: A Self-Validating Workflow

This protocol is designed to be a self-validating system, incorporating system suitability checks and adherence to established standards like ASTM D5291 and principles outlined in ICH Q2(R1).[7][8][9][10]

Instrumentation and Materials

• CHN Elemental Analyzer: Capable of dynamic flash combustion with a thermal conductivity detector.[3]

• Microbalance: Readable to 0.001 mg.

• Certified Reference Materials: Acetanilide (for calibration) and Atropine (for validation).

• Sample Capsules: Tin or silver capsules suitable for the instrument.

• Gases: High purity (99.995% or higher) Helium, Oxygen, and compressed air (if required for autosampler).

Workflow Diagram

Caption: Elemental Analysis Workflow.

Step-by-Step Methodology

• Instrument Preparation:

  • Ensure the instrument's combustion and reduction tubes are packed correctly and have not exceeded their operational lifetime.

  • Perform instrument start-up and a leak check as per the manufacturer's instructions.

  • Run at least three blank (empty capsule) analyses to ensure a stable baseline.

• Calibration:

  • Accurately weigh (to 0.001 mg) 3-5 different masses of Acetanilide, typically in the range of 1-5 mg. The mass range should bracket the expected mass of the target analyte.

  • Analyze the calibration standards and generate a linear calibration curve for C, H, and N. The correlation coefficient (r²) should be ≥ 0.999.

• Method Validation (System Suitability):

  • Accurately weigh a sample of Atropine (approx. 2-3 mg) and analyze it as an unknown sample.

  • The experimental results for Atropine must fall within the acceptance criteria based on its certified values. A common acceptance criterion is ±0.3% absolute from the certified value for each element.

  • Causality: This step is crucial. By using a standard with a similar nitrogen content, you validate the instrument's performance specifically for the matrix of your target compound. This provides a high degree of confidence that the results for your unknown will be accurate.

• Sample Analysis:

  • Accurately weigh approximately 2-3 mg of Diethyl 2-(1H-pyrrol-1-yl)pentanedioate into a sample capsule. Prepare at least three replicates.

  • Analyze the samples.

  • Periodically (e.g., after every 10 samples), re-analyze the Atropine check standard to ensure the instrument has not drifted.

Data Interpretation and Acceptance Criteria

The final experimental results should be compared against the theoretical values, adhering to guidelines on analytical procedure validation.[11][12]

Element	Theoretical Mass %	Acceptance Criteria	Example Result (Pass/Fail)
Carbon	61.65%	61.35% - 61.95%	61.78% (Pass)
Hydrogen	7.56%	7.26% - 7.86%	7.51% (Pass)
Nitrogen	5.53%	5.23% - 5.83%	5.91% (Fail)

Acceptance criteria are typically set at ±0.3% absolute deviation from the theoretical value, which is a common standard in the pharmaceutical industry.

Troubleshooting Common Issues

Caption: Troubleshooting Decision Tree.

Conclusion

Achieving accurate and reliable elemental analysis for Diethyl 2-(1H-pyrrol-1-yl)pentanedioate is a systematic process that hinges on a robust understanding of the analytical principles, correct instrument calibration, and the judicious selection of certified reference materials. By employing a self-validating workflow that includes system suitability checks with a matrix-matched standard like Atropine, researchers can generate high-confidence data that definitively verifies the elemental integrity of their compound. This guide provides the framework to establish such a reliable system, ensuring data quality for research, development, and quality control applications.

References

• ASTM International. (2021). Standard Test Methods for Instrumental Determination of Carbon, Hydrogen, and Nitrogen in Petroleum Products and Lubricants (Standard No. D5291). Retrieved from [Link]

• Materials Characterization Services. (2023, December 29). LECO - Combustion Analysis (H, C, N, O, S). Retrieved from [Link]

• ASTM International. (2021). D5291 Standard Test Methods for Instrumental Determination of Carbon, Hydrogen, and Nitrogen in Petroleum Products and Lubricants. Retrieved from [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• Wikipedia. Combustion analysis. Retrieved from [Link]

• U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Retrieved from [Link]

• Scribd. (2024, July 25). Astm D5291-21. Retrieved from [Link]

• Scribd. ICH Q2 (R1) - Validation of Analytical Procedures: Questions & Answers. Retrieved from [Link]

• International Council for Harmonisation. (2005, November). Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

• Intertek. CHN ASTM Testing. Retrieved from [Link]

• International Council for Harmonisation. Quality Guidelines. Retrieved from [Link]

• ASTM International. (2021, December 15). Instrumental Determination of Carbon, Hydrogen, and Nitrogen in Petroleum Products and Lubricants. Retrieved from [Link]

• LECO Corporation. Combustion Analysis for Elemental Determination. Retrieved from [Link]

• The Japanese Pharmacopoeia. Nitrogen Determination (Semimicro-Kjeldahl Method). Retrieved from [Link]

• The United States Pharmacopeia. <461> NITROGEN DETERMINATION. Retrieved from [Link]

• National Institute of Metrology, China. Reference Material Certificate. Retrieved from [Link]

• Mol-Instincts. Pyrroles database. Retrieved from [Link]

• Pharmaguideline. (2011, April 18). Determination of Nitrogen. Retrieved from [Link]

• PubChem. Diethyl 1H-pyrrol-2-ylphosphonate. Retrieved from [Link]

• University of Georgia. Nitrogen (Total/Kjeldahl). Retrieved from [Link]

• Actlabs. (2025, January 25). Certified Reference Material. Retrieved from [Link]

• Trace Elemental Instruments. International Standards. Retrieved from [Link]

• Agilent. Elemental Inorganic Standards. Retrieved from [Link]

• U.S. Food and Drug Administration. Elemental Analysis Manual. Retrieved from [Link]

Sources

• 1. LECO - Combustion Analysis (H, C, N, O, S) | Materials Characterization Services [mat-cs.com]
• 2. Combustion analysis - Wikipedia [en.wikipedia.org]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. ncrm.org.cn [ncrm.org.cn]
• 5. actlabs.com [actlabs.com]
• 6. Standards and CRMs [elementalmicroanalysis.com]
• 7. D5291 Standard Test Methods for Instrumental Determination of Carbon, Hydrogen, and Nitrogen in Petroleum Products and Lubricants [store.astm.org]
• 8. D5291 Standard Test Methods for Instrumental Determination of Carbon, Hydrogen, and Nitrogen in Petroleum Products and Lubricants [store.astm.org]
• 9. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 10. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 11. scribd.com [scribd.com]
• 12. database.ich.org [database.ich.org]

Technical Guide: Differentiating N-Substituted Pyrroles from C-Substituted Isomers

Executive Summary

In medicinal chemistry, particularly during the synthesis of atorvastatin analogs and porphyrin precursors, the regioselectivity of pyrrole alkylation is a critical quality attribute. The pyrrole anion is an ambident nucleophile; it can react at the nitrogen (kinetic control) or the carbon (thermodynamic control), specifically the C2 (

) or C3 ( ) positions.

Misidentifying these isomers can lead to erroneous Structure-Activity Relationship (SAR) data. An N-alkylated pyrrole often lacks hydrogen bond donor capability, drastically altering receptor binding compared to its C-alkylated isomer. This guide provides a definitive, multi-modal analytical framework to distinguish these species, prioritizing NMR spectroscopy as the primary validation tool.

The Synthetic Ambiguity: Kinetic vs. Thermodynamic Control

To differentiate the products, one must understand their origin. The pyrrolyl anion (formed by deprotonation with bases like NaH or KOH) resonates the negative charge between the nitrogen and the ring carbons.

• N-Substitution (Kinetic Product): Favored by hard electrophiles, high ionic strength solvents (e.g., DMSO, DMF), and "naked" anions (e.g., using crown ethers).

• C-Substitution (Thermodynamic Product): Favored by soft electrophiles, protic solvents, or Lewis acid catalysis. The C2 position is preferred over C3 due to greater resonance stabilization of the intermediate (Sigma complex).

Visualization: Resonance & Regioselectivity

The following diagram illustrates the mechanistic divergence that creates the separation challenge.

Caption: Mechanistic divergence of pyrrole alkylation. N-substitution eliminates the N-H bond, while C-substitution retains it.

Primary Differentiation: 1H NMR Spectroscopy

NMR is the gold standard for differentiation. The most immediate diagnostic is the N-H proton .

The N-H Diagnostic Protocol

Objective: Confirm the presence or absence of the pyrrolic N-H.[1]

• Solvent Selection: Do not use CDCl

  initially if the N-H signal is expected to be broad or exchangeable. Use DMSO- . DMSO acts as a hydrogen bond acceptor, stabilizing the N-H proton, sharpening the peak, and shifting it downfield ( 10–12 ppm) away from aromatic signals.

• The D

  O Shake (Self-Validating Step):

  • Acquire a standard

    H spectrum in DMSO- .[2]

  • Add 1-2 drops of D

    O to the NMR tube and shake.

  • Result: If the peak at

    10–12 ppm disappears, it is the labile N-H.

Symmetry and Coupling Constants

If the substituent (R) is achiral and symmetric (e.g., Methyl, Benzyl), N-substitution preserves the

symmetry of the pyrrole ring, whereas C-substitution breaks it.

Feature	N-Substituted (1-R)	C2-Substituted (2-R)	C3-Substituted (3-R)
Symmetry	High ( if R is symmetric)	Low (Asymmetric)	Low (Asymmetric)
Ring Protons	2 signals (AA'BB' system)	3 distinct signals	3 distinct signals
N-H Signal	Absent	Present ( 8-12 ppm)	Present ( 8-12 ppm)
Coupling ( )	Hz	often observed	often observed
Chemical Shift	-H ( 6.6-7.0); -H ( 6.0-6.[3]2)	Shift dependent on R (EWG vs EDG)	Shift dependent on R

Data Source: BenchChem Technical Guides [1], University of Michigan Chemistry [2].

Advanced Structural Validation: 2D NMR

When 1D NMR is ambiguous (e.g., overlapping peaks), 2D NOESY (Nuclear Overhauser Effect Spectroscopy) provides spatial proof.

The NOE Logic

• N-Substituted: Strong NOE correlation between the

  -protons of the substituent (e.g., N-CH ) and the -protons of the ring (H2/H5).

• C-Substituted (C2): The substituent protons will show NOE to the N-H (if visible) and H3, but not to H5.

HMBC (Heteronuclear Multiple Bond Correlation)

• N-Substituted: The

  -protons of the alkyl group will show a correlation to the pyrrole ring carbons C2 and C5.

• C-Substituted: The alkyl protons will correlate to C2 and C3 (for 2-sub) or C2, C3, and C4 (for 3-sub).

Analytical Workflow: The Decision Tree

Use this logic flow to systematically determine the structure of your isolated product.

Caption: Step-by-step analytical workflow for differentiating pyrrole isomers using NMR techniques.

Mass Spectrometry: Fragmentation Patterns

While NMR is definitive for connectivity, Mass Spectrometry (MS) provides corroborating evidence, particularly when sample quantity is limited.

Fragmentation Logic

• N-Alkyl Pyrroles: Under Electron Ionization (EI), N-alkyl pyrroles frequently undergo

  -cleavage of the alkyl substituent or loss of the entire alkyl group to generate the stable pyrrolyl cation ( 66 for unsubstituted ring).

• C-Alkyl Pyrroles: These often show benzylic-type fragmentation. For example, a 2-methylpyrrole may lose a hydrogen atom to form a stable pyridinium-like cation (ring expansion).

Experimental Note

For N-substituted pyrroles, the molecular ion (

) is often robust. However, if using Electrospray Ionization (ESI), be aware that N-substituted pyrroles are less basic than C-substituted isomers (lone pair is part of aromatic sextet and sterically hindered). C-substituted pyrroles protonate more readily at the -carbon.

References

• Belen'kii, L. I., et al. (2003).[4] Positional selectivity in reactions of pyrrole and its N-substituted derivatives with electrophiles.[3] University of Michigan / Arkivoc. [Link]

• Organic Chemistry Portal. (2020). Synthesis of substituted N-heterocycles by N-alkylation.[Link]

• Hansen, P. E., et al. (2019). Computational Prediction of 1H and 13C NMR Chemical Shifts for Protonated Alkylpyrroles. ChemPhysChem, NIH. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Nucleophilic and electrophilic cyclization of N-alkyne-substituted pyrrole derivatives: Synthesis of pyrrolopyrazinone, pyrrolotriazinone, and pyrrolooxazinone moieties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of substituted N-heterocycles by N-alkylation [organic-chemistry.org]
• 4. quod.lib.umich.edu [quod.lib.umich.edu]

A Researcher's Guide to Validating the Chiral Integrity of Glutamate-Derived Pyrroles

For researchers, scientists, and drug development professionals, ensuring the chiral integrity of pharmaceutical compounds is not just a matter of regulatory compliance, but a fundamental aspect of safety and efficacy. Glutamate-derived pyrroles, a class of compounds with significant therapeutic potential, are no exception. Their stereochemistry can profoundly influence their pharmacological activity. This guide provides an in-depth comparison of the primary analytical techniques for validating the chiral integrity of these molecules, supported by experimental data and protocols.

The Critical Role of Chirality in Drug Development

Chirality, the property of a molecule being non-superimposable on its mirror image, is a critical factor in drug design.[1][2] These mirror images, known as enantiomers, can have vastly different biological effects. One enantiomer might be therapeutically active, while the other could be inactive or even cause adverse effects.[3][4] Regulatory bodies like the FDA and EMA mandate thorough characterization of chiral drugs, including the safety and efficacy of each enantiomer.[1][3] This underscores the necessity for robust analytical methods to determine the enantiomeric excess (ee), a measure of the purity of a single enantiomer.[5]

Glutamate, a key neurotransmitter, serves as a chiral starting material for the synthesis of various pyrrole-containing compounds with potential applications in neuroscience and beyond.[6][7] The inherent chirality of glutamate must be maintained throughout the synthetic process to yield the desired therapeutic agent. Therefore, reliable validation of the final product's chiral integrity is a non-negotiable step in the drug development pipeline.

Comparative Analysis of Key Analytical Techniques

The primary methods for determining the enantiomeric excess of glutamate-derived pyrroles include Chiral High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Polarimetry. Each technique offers distinct advantages and is suited for different stages of the research and development process.

Feature	Chiral High-Performance Liquid Chromatography (HPLC)	Nuclear Magnetic Resonance (NMR) Spectroscopy	Polarimetry
Principle	Differential interaction of enantiomers with a chiral stationary phase, leading to different retention times.[8]	Formation of diastereomeric complexes with a chiral solvating or derivatizing agent, resulting in distinct NMR signals for each enantiomer.[5][8]	Measurement of the rotation of plane-polarized light by a chiral molecule.[2][9]
Resolution	High to excellent separation of enantiomers.[5]	Moderate to high, dependent on the chiral auxiliary and analyte.	No separation of enantiomers.
Sensitivity	High, capable of detecting trace amounts of the undesired enantiomer.[5][8]	Moderate, generally requires higher concentrations than HPLC.	Low, requires relatively high concentrations and pure samples.[10]
Sample Preparation	Dissolution in a suitable mobile phase.	Simple mixing with a chiral solvating agent or a chemical reaction to form diastereomers.[8]	Dissolution in a suitable solvent.
Analysis Time	Typically 10-30 minutes per sample.	Rapid, often less than 15 minutes per sample.	Very rapid, a few minutes per sample.
Ideal Application	Accurate quantification of enantiomeric excess, quality control, and preparative separation.[11]	High-throughput screening, reaction monitoring, and structural elucidation.[8]	Preliminary assessment of optical activity and for well-characterized, pure compounds.[9]

Experimental Protocols and Methodologies

A self-validating system of protocols is crucial for ensuring the trustworthiness of your results. Below are detailed, step-by-step methodologies for the key analytical techniques.

Workflow for Chiral Integrity Validation

Caption: A typical workflow for validating the chiral integrity of synthesized glutamate-derived pyrroles.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is often considered the gold standard for its high resolving power and sensitivity.[8] The separation is achieved by passing the enantiomeric mixture through a column containing a chiral stationary phase (CSP). The differential interaction between the enantiomers and the CSP leads to different retention times, allowing for their separation and quantification.[12]

Experimental Protocol:

• Column Selection: Choose a suitable chiral stationary phase. Polysaccharide-based columns (e.g., Chiralpak®, Chiralcel®) are widely used and effective for a broad range of compounds.[13][14]

• Mobile Phase Preparation: Prepare an appropriate mobile phase, typically a mixture of a nonpolar solvent (e.g., hexane or heptane) and a polar modifier (e.g., isopropanol or ethanol).[12] The ratio will need to be optimized for the specific pyrrole derivative.

• Sample Preparation: Dissolve a known concentration of the glutamate-derived pyrrole sample in the mobile phase.

• Instrumentation Setup:

  • Instrument: HPLC system with a UV or Diode Array Detector (DAD).

  • Column: e.g., Chiralpak IA or Chiralcel OD-H.

  • Mobile Phase: Optimized ratio of hexane/isopropanol.

  • Flow Rate: Typically 0.5 - 1.5 mL/min.

  • Detection Wavelength: Determined by the UV absorbance maximum of the pyrrole derivative.

  • Column Temperature: Maintained at a constant temperature (e.g., 25 °C) for reproducibility.

• Injection and Data Acquisition: Inject the sample onto the column and record the chromatogram.

• Data Analysis: Integrate the peak areas of the two enantiomers. The enantiomeric excess (% ee) is calculated using the following formula:

  % ee = (|Area₁ - Area₂| / (Area₁ + Area₂)) * 100

Causality Behind Experimental Choices: The choice of a polysaccharide-based CSP is based on their proven broad enantiorecognition capabilities.[13] The mobile phase composition is critical as it influences the interaction between the analyte and the CSP, thereby affecting the resolution of the enantiomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy, particularly with the use of chiral solvating agents (CSAs) or chiral derivatizing agents (CDAs), is a powerful tool for determining enantiomeric excess.[5][8]

• Chiral Solvating Agents (CSAs): These agents form transient diastereomeric complexes with the enantiomers, leading to separate signals in the NMR spectrum. This method is non-destructive.

• Chiral Derivatizing Agents (CDAs): These agents react with the enantiomers to form stable diastereomers, which will have distinct NMR spectra. This method is destructive to the sample.

Experimental Protocol (using a Chiral Solvating Agent):

• Sample Preparation: Dissolve a precise amount of the glutamate-derived pyrrole in a suitable deuterated solvent (e.g., CDCl₃).

• Acquire Initial Spectrum: Record a standard ¹H NMR spectrum of the sample.

• Add Chiral Solvating Agent: Add a molar equivalent of a suitable CSA (e.g., (R)-(-)-1-(9-anthryl)-2,2,2-trifluoroethanol).

• Acquire Chiral Spectrum: Record the ¹H NMR spectrum of the mixture. The signals corresponding to the enantiomers should now be split into two distinct sets of peaks.

• Data Analysis: Integrate the corresponding signals for each diastereomeric complex. The enantiomeric excess is calculated from the ratio of the integrals.

Causality Behind Experimental Choices: The use of a CSA provides a rapid and non-destructive method for ee determination, making it ideal for screening multiple samples or monitoring a reaction in progress.[8] The choice of CSA is crucial and depends on the functional groups present in the pyrrole derivative.

Visualization of Chiral NMR Analysis

Caption: Workflow for determining enantiomeric excess using NMR with a chiral solvating agent.

Polarimetry

Polarimetry is a classical technique that measures the rotation of plane-polarized light as it passes through a solution of a chiral compound.[2][9] The magnitude and direction of the rotation are characteristic of the enantiomer and its concentration.

Experimental Protocol:

• Sample Preparation: Prepare a solution of the glutamate-derived pyrrole of a known concentration in a suitable achiral solvent.

• Instrument Calibration: Calibrate the polarimeter using the pure solvent as a blank.

• Measurement: Fill the polarimeter cell with the sample solution and measure the observed optical rotation.

• Calculation of Specific Rotation: Calculate the specific rotation [α] using the formula:

  [α] = α / (c * l)

  where α is the observed rotation, c is the concentration in g/mL, and l is the path length of the cell in decimeters.

• Enantiomeric Excess Calculation: The enantiomeric excess can be determined by comparing the specific rotation of the sample to the known specific rotation of the pure enantiomer:

  % ee = ([α]sample / [α]pure enantiomer) * 100

Causality Behind Experimental Choices: Polarimetry is a rapid and straightforward technique for a quick assessment of enantiomeric purity, especially when a pure standard is available for comparison.[9][15] However, it is less sensitive and less accurate than chromatographic and spectroscopic methods, particularly for samples with low ee values or in the presence of impurities.[10][16]

Conclusion: A Multi-faceted Approach to Chiral Validation

For comprehensive and reliable validation of the chiral integrity of glutamate-derived pyrroles, a multi-faceted approach is recommended. Chiral HPLC provides the most accurate and sensitive quantification of enantiomeric excess, making it indispensable for final product quality control. Chiral NMR is an excellent tool for high-throughput screening and real-time reaction monitoring. Polarimetry, while less precise, can serve as a rapid preliminary check. By understanding the principles and applying the appropriate techniques, researchers can ensure the stereochemical purity of their compounds, a critical step towards the development of safe and effective pharmaceuticals.

References

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• Chirality in Drug Design: A Comprehensive Guide. (2025, February 21). MindMap AI. Available at: [Link]

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• Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. (2025, June 1). American Pharmaceutical Review. Available at: [Link]

• Two methods for the determination of enantiomeric excess and concentration of a chiral sample with a single spectroscopic measurement. (n.d.). PubMed. Available at: [Link]

• Determination of Enantiomeric Excess in Pharmaceutical Active Agents: The Role of High Performance Liquid Chromatography. (2018, October 23). Austin Publishing Group. Available at: [Link]

• Synthesis of homochiral amino acid pyrazine and pyrrole analogues of glutamate antagonists. (n.d.). Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). Available at: [Link]

• High-Throughput 19F NMR Chiral Analysis for Screening and Directed Evolution of Imine Reductases. (2025, June 3). PMC. Available at: [Link]

• NMR spectroscopic detection of chirality and enantiopurity in referenced systems without formation of diastereomers. (2013, July 17). ResearchGate. Available at: [Link]

• Synthesis of Chiral 3,4-Disubstituted Pyrroles from L-Amino Acids. (2025, August 5). ResearchGate. Available at: [Link]

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• Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. (2011, November 18). ScienceDirect. Available at: [Link]

• Accurate Determination of Enantiomeric Excess Using Raman Optical Activity. (2022, May 12). MDPI. Available at: [Link]

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• An Exploration of Pyrrole Groups On the Enantioselectivity of Pig Liver Esterase. (2018, August 31). Digital Commons @ Butler University. Available at: [Link]

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• Straightforward Synthesis of [2H2]-2-Acetyl-1-pyrroline Starting from α-Methyl N-Boc-l-Glutamate. (2025, July 23). PubMed. Available at: [Link]

• Chirality Sensing of N-Heterocycles via 19F NMR. (n.d.). PMC. Available at: [Link]

• Determination of enantiomeric excess using a chiral selective separation mode and polarimetric detection. (n.d.). PubMed. Available at: [Link]

• HPLC separation of enantiomers using chiral stationary phases. (2007, July 23). Česká a slovenská farmacie. Available at: [Link]

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• A Strategy for Developing HPLC Methods for Chiral Drugs. (2020, November 12). LCGC International. Available at: [Link]

• Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis. (n.d.). PMC. Available at: [Link]

• Organic Chemistry - Stereochemistry: Measuring Enantiomers with Polarimetry. (2023, October 18). YouTube. Available at: [Link]

• A simple polarimetry technique for predicting the absolute configuration of the preferred enantiomer in chiral host-guest inclusion complexes. (n.d.). SciELO. Available at: [Link]

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A Comparative Benchmarking Guide to the Synthesis of Diethyl 2-(1H-pyrrol-1-yl)pentanedioate

In the landscape of pharmaceutical and materials science, the synthesis of N-substituted pyrroles is of paramount importance. These heterocycles are core scaffolds in numerous biologically active compounds and functional materials.[1][2] This guide provides an in-depth comparative analysis of two prominent synthetic routes to a key building block, diethyl 2-(1H-pyrrol-1-yl)pentanedioate. The target molecule incorporates both the versatile pyrrole ring and a diethyl glutamate backbone, making it a valuable intermediate for drug development.

This document moves beyond a simple recitation of protocols. It delves into the mechanistic underpinnings of each method, providing a rationale for experimental choices and offering a clear, data-driven comparison to guide researchers in selecting the optimal pathway for their specific needs. We will explore two variations of the classic reaction between an amine and a 1,4-dicarbonyl precursor: the traditional Clauson-Kaas synthesis under thermal conditions and a modern, milder, catalyzed approach.

Route 1: The Classical Clauson-Kaas Synthesis

The Clauson-Kaas reaction is a reliable and time-honored method for preparing N-substituted pyrroles.[2][3] It involves the acid-catalyzed reaction of a primary amine with a 2,5-dialkoxytetrahydrofuran, which serves as a stable precursor to the otherwise unstable succinaldehyde.[4][5] In this approach, we utilize diethyl L-glutamate hydrochloride as the primary amine and 2,5-dimethoxytetrahydrofuran as the dicarbonyl source, with acetic acid acting as both the solvent and the acid catalyst.

Causality Behind Experimental Choices

• Reagents: Diethyl L-glutamate hydrochloride is a commercially available and stable source of the required primary amine. 2,5-dimethoxytetrahydrofuran is chosen for its stability compared to succinaldehyde, which is prone to polymerization. It hydrolyzes in situ under acidic conditions to generate the reactive 1,4-dicarbonyl species.[5]

• Solvent and Catalyst: Glacial acetic acid is an ideal medium. Its acidic nature is sufficient to catalyze the hydrolysis of the dimethoxytetrahydrofuran and the subsequent condensation and dehydration steps, while its high boiling point allows the reaction to be conducted at an elevated temperature to ensure a reasonable reaction rate.[6]

• Work-up: The neutralization step with sodium bicarbonate is critical to quench the acetic acid and to deprotonate the product, facilitating its extraction into an organic solvent.

Experimental Protocol: Clauson-Kaas Synthesis

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, suspend diethyl L-glutamate hydrochloride (10.0 g, 41.7 mmol) in glacial acetic acid (100 mL).

• Addition of Reagents: To the stirred suspension, add 2,5-dimethoxytetrahydrofuran (6.0 g, 45.4 mmol, 1.1 eq).

• Thermal Reaction: Heat the mixture to reflux (approximately 118°C) and maintain for 4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Cooling and Quenching: After completion, allow the reaction mixture to cool to room temperature. Carefully pour the dark solution into a beaker containing ice water (300 mL).

• Neutralization: Slowly add solid sodium bicarbonate with stirring until the effervescence ceases and the pH of the solution is neutral (pH ~7).

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with ethyl acetate (3 x 100 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude oil by column chromatography on silica gel (eluent: 20% ethyl acetate in hexanes) to yield the pure product.

Route 2: Modern Catalyzed Paal-Knorr/Clauson-Kaas Synthesis

Recent advancements in organic synthesis have focused on developing milder and more efficient protocols, often employing catalysts that can operate under less harsh conditions.[7][8] This route represents a greener alternative to the classical approach, using water as a solvent and a catalytic amount of a Lewis acid, such as iron(III) chloride, to promote the reaction at a lower temperature.[9]

Causality Behind Experimental Choices

• Catalyst: Iron(III) chloride is an inexpensive, readily available, and effective Lewis acid catalyst. It facilitates the key condensation and cyclization steps without the need for a stoichiometric amount of strong acid or high temperatures.

• Solvent: Water is the ultimate green solvent. Its use significantly improves the environmental profile of the synthesis. The reaction's ability to proceed in an aqueous medium is a considerable advantage over traditional methods requiring organic solvents.

• Neutral Reagent: Using the free base, diethyl L-glutamate, instead of the hydrochloride salt, obviates the need for a preliminary neutralization step or the use of a base in the reaction mixture.

Experimental Protocol: Catalyzed Synthesis

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer, dissolve diethyl L-glutamate (8.5 g, 41.8 mmol) in water (100 mL).

• Addition of Reagents: To the stirred solution, add 2,5-dimethoxytetrahydrofuran (6.0 g, 45.4 mmol, 1.1 eq).

• Catalyst Addition: Add iron(III) chloride hexahydrate (1.13 g, 4.18 mmol, 10 mol%) to the mixture.

• Reaction: Stir the reaction mixture vigorously at 60°C for 6 hours. Monitor the reaction progress by TLC.

• Extraction: After cooling to room temperature, extract the product directly from the aqueous mixture with diethyl ether (3 x 100 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: Purify the resulting crude product by column chromatography on silica gel (eluent: 20% ethyl acetate in hexanes) to afford the final product.

Data Presentation and Performance Comparison

The two synthetic routes are benchmarked below based on key performance indicators. The data represents typical outcomes for these reaction types as established in the literature for analogous transformations.

Parameter	Route 1: Classical Clauson-Kaas	Route 2: Catalyzed Synthesis	Justification
Primary Amine	Diethyl L-glutamate HCl	Diethyl L-glutamate	Use of free base in Route 2 simplifies stoichiometry.
Dicarbonyl Source	2,5-Dimethoxytetrahydrofuran	2,5-Dimethoxytetrahydrofuran	Standard, stable precursor for both methods.
Catalyst/Promoter	Glacial Acetic Acid (Solvent)	Iron(III) Chloride (10 mol%)	Shift from stoichiometric acid to catalytic Lewis acid.[9]
Solvent	Glacial Acetic Acid	Water	Significant improvement in environmental impact.
Temperature	~118°C (Reflux)	60°C	Milder conditions reduce energy consumption and byproducts.
Reaction Time	4 hours	6 hours	Slightly longer time for the lower-temperature catalyzed route.
Typical Yield	65-75%	80-90%	Catalyzed, milder routes often show improved yields.[7][9]
Work-up	Neutralization & Extraction	Direct Extraction	Simpler work-up due to the absence of bulk acid solvent.

Mechanistic Insights & Workflow Visualization

Both syntheses proceed through a similar mechanistic pathway known as the Paal-Knorr pyrrole synthesis.[10][11] The key difference lies in how the reactive intermediates are generated and catalyzed.

• Generation of Succinaldehyde: Under acidic conditions (from acetic acid or the Lewis acid catalyst interacting with water), 2,5-dimethoxytetrahydrofuran is hydrolyzed to form a hemiacetal intermediate, which then opens to yield succinaldehyde, the reactive 1,4-dicarbonyl compound.

• Hemiaminal Formation: The primary amine of diethyl glutamate performs a nucleophilic attack on one of the aldehyde's carbonyl groups, forming a hemiaminal intermediate.

• Cyclization: An intramolecular nucleophilic attack by the nitrogen atom onto the second carbonyl group forms a five-membered dihydroxytetrahydropyrrole ring. This is typically the rate-determining step.[11]

• Dehydration and Aromatization: The cyclic intermediate undergoes two successive acid-catalyzed dehydration steps, eliminating two molecules of water to form the stable, aromatic pyrrole ring.

Caption: General mechanism for the Paal-Knorr/Clauson-Kaas synthesis.

Caption: Comparative workflow for the two synthetic routes.

Conclusion and Recommendations

Both the classical Clauson-Kaas synthesis and the modern catalyzed variant are effective methods for preparing diethyl 2-(1H-pyrrol-1-yl)pentanedioate.

• The Classical Clauson-Kaas route is robust and straightforward, relying on common laboratory reagents and conditions. However, it requires high temperatures and a stoichiometric amount of corrosive acetic acid, followed by a more involved neutralization and work-up procedure.

• The Modern Catalyzed Synthesis represents a significant improvement in terms of efficiency and environmental sustainability. The use of water as a solvent, milder reaction temperature, and a catalytic amount of an inexpensive Lewis acid make it a highly attractive alternative.[9] While the reaction time may be slightly longer, the higher typical yields and simplified work-up often make it the superior choice for both lab-scale and potential scale-up applications.

For researchers and drug development professionals, the choice will depend on available resources and project goals. For rapid, small-scale synthesis where environmental considerations are secondary, the classical method is adequate. However, for process development, larger-scale synthesis, and alignment with green chemistry principles, the catalyzed aqueous method is strongly recommended.

References

• Benchchem. A Comparative Guide to the Synthetic Efficiency of Routes to the Pyrrolo[2,3-b]indole Core.
• ACS Publications. (2024). Spontaneous Catalytic Paal–Knorr Reactions for N-Substituted Pyrrole Synthesis by Microdroplet Chemistry.
• Benchchem. Application Notes and Protocols: Paal-Knorr Synthesis of Substituted Pyrroles.
• Alfa Chemistry. Paal-Knorr Synthesis.
• Patil, S. A., et al. (2023). Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach. Beilstein Journal of Organic Chemistry.
• Miles, K. C., et al. Microwave-assisted Clauson-Kaas synthesis: A green approach to substituted pyrroles. Arkivoc.
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• ResearchGate. (2023). Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach.
• AWS. III Spectroscopic Data.
• University of Tasmania - Figshare. (2023). A new and high yielding synthesis of unstable pyrroles via a modified Clauson-Kaas reaction.
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• Royal Society of Chemistry. (2023). Synthesis of pyrrole derivatives via ordered isocyanide insertion reaction driven by ring strain mediated by non-covalent bond interactions. Organic Chemistry Frontiers.
• Organic Syntheses. 3,4-DIETHYLPYRROLE AND 2,3,7,8,12,13,17,18-OCTAETHYLPORPHYRIN.
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• ACG Publications. (2012). Synthesis and spectroscopic characterization of pyrrole-2,3-diones and their following reactions with 1,2-aromatic diamines.
• European Patent Office. (2010). PROCESS FOR PRODUCING PYRROLE COMPOUND.
• BLDpharm. 259683-85-7|Diethyl 2-(1H-pyrrol-1-yl)pentanedioate.
• RGM College Of Engineering and Technology. (2018). Paal–Knorr synthesis of pyrroles.
• Google Patents. US10329253B2 - Process for the synthesis of 2-(2,5-dimethyl-1H-pyrrol-1-yl)-1,3-propanediol and its substituted derivatives.
• Benchchem. Application Notes and Protocols: 2,5-Dimethoxytetrahydrofuran as a Versatile Building Block for Heterocyclic Compounds.
• An Improved Preparation of 2, 5-Dimethoxy -tetrahydrofuran.
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• PubChem. 2-(1H-pyrrol-1-yl)aniline.
• U.S. Environmental Protection Agency. Diethyl 1H-pyrrol-2-ylphosphonate Properties.
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• ResearchGate. (2025). N-terminal Glutamate to Pyroglutamate Conversion in Vivo for Human IgG2 Antibodies.
• PubMed. (2003). Chronic exposure to 2,5-hexanedione impairs the glutamate-nitric oxide-cyclic GMP pathway in cerebellar neurons in culture and in rat brain in vivo.
• PubMed. Inhibition of 2,5-hexanedione-induced protein cross-linking by biological thiols: chemical mechanisms and toxicological implications.
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Safety & Regulatory Compliance

Navigating the Final Step: A Comprehensive Guide to the Proper Disposal of Diethyl 2-(1H-pyrrol-1-yl)pentanedioate

In the landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are daily occurrences. With this innovation comes the critical responsibility of ensuring the safety of our researchers and the protection of our environment. This guide provides an in-depth, procedural framework for the proper disposal of diethyl 2-(1H-pyrrol-1-yl)pentanedioate, a compound of interest in modern drug discovery. The following protocols are designed to be a self-validating system, grounded in established safety principles and regulatory compliance, to foster a culture of safety and responsibility within the laboratory.

Understanding the Compound: Hazard Profile and Considerations

Diethyl 2-(1H-pyrrol-1-yl)pentanedioate, while not extensively characterized in publicly available safety literature, possesses functional groups that warrant a cautious and informed approach to its handling and disposal. The presence of a pyrrole ring and diethyl ester moieties suggests a profile that requires careful management to mitigate potential risks. Pyrrole-containing compounds can exhibit toxicity, and ester groups may undergo hydrolysis under certain conditions.[1][2][3] Therefore, it is prudent to treat this compound with the same level of care as other potentially hazardous research chemicals.

Assumed Hazard Classification:

Based on the structural motifs, we will operate under the assumption that diethyl 2-(1H-pyrrol-1-yl)pentanedioate may be classified as a hazardous waste. This proactive classification ensures the highest level of safety and compliance with regulations set forth by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[4]

Personal Protective Equipment (PPE): The First Line of Defense

Prior to handling diethyl 2-(1H-pyrrol-1-yl)pentanedioate for any purpose, including disposal, the following personal protective equipment is mandatory:

PPE Component	Specification	Rationale
Eye Protection	Chemical safety goggles conforming to EN 166 (EU) or NIOSH (US) standards.[5]	Protects against splashes and potential vapors.
Hand Protection	Chemical-resistant gloves (e.g., Nitrile rubber).[6] Gloves must be inspected before use and disposed of properly after handling.[6][7]	Prevents skin contact with the chemical.
Body Protection	A flame-retardant and impervious lab coat.[5]	Protects against accidental spills and contamination of personal clothing.
Respiratory Protection	Use in a well-ventilated area, preferably within a chemical fume hood.[5][8][9]	Minimizes inhalation exposure to potential vapors or aerosols.

Step-by-Step Disposal Protocol

The disposal of diethyl 2-(1H-pyrrol-1-yl)pentanedioate must be conducted in a manner that is safe, compliant, and environmentally responsible. The following steps provide a clear and actionable workflow.

Step 1: Waste Identification and Segregation

• Designate as Hazardous Waste: All waste containing diethyl 2-(1H-pyrrol-1-yl)pentanedioate, including neat compound, contaminated labware (e.g., pipettes, vials), and spill cleanup materials, must be treated as hazardous waste.[10]

• Segregate at the Source: Do not mix this waste with non-hazardous materials or other incompatible chemical waste streams.[10] Incompatible materials may include strong oxidizing agents, acids, and bases.[2][11][12]

Step 2: Containerization

• Select an Appropriate Container: Use a chemically compatible, leak-proof container for waste collection. Plastic containers are often preferred over glass to minimize the risk of breakage.[4] The container must have a secure, tight-fitting lid.[5][10]

• Keep Containers Closed: The waste container must remain closed at all times, except when actively adding waste.[10] This prevents the release of vapors and reduces the risk of spills.

Step 3: Labeling

• Properly Label the Container: The waste container must be clearly labeled with the words "Hazardous Waste."[10]

• List all Contents: The label must include the full chemical name, "diethyl 2-(1H-pyrrol-1-yl)pentanedioate," and the approximate quantity or concentration.[4][10] For mixtures, all components must be listed.[4] Chemical formulas or abbreviations are not acceptable.[10]

• Include Generator Information: The label should also include the name of the principal investigator, the laboratory location (building and room number), and the date of waste generation.[4]

Step 4: Storage and Accumulation

• Store in a Designated Area: Store the waste container in a designated satellite accumulation area within the laboratory, near the point of generation.[10]

• Secondary Containment: It is best practice to store the waste container within a secondary containment bin to mitigate the impact of any potential leaks.

• Monitor Fill Level: Do not overfill the waste container. It is recommended to initiate the disposal process when the container is approximately 90% full.[10]

Step 5: Arranging for Disposal

• Contact Environmental Health & Safety (EHS): Follow your institution's specific procedures for hazardous waste pickup. This typically involves submitting a chemical waste pickup request form to your EHS department.[4]

• Prepare for Pickup: Ensure the waste container is properly sealed and labeled before the scheduled pickup.[4]

Emergency Procedures: Spill Management

In the event of a spill, immediate and appropriate action is crucial.

• Evacuate and Alert: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity and alert your colleagues and supervisor.

• Control the Source: If it is safe to do so, stop the source of the spill.

• Contain the Spill: Use an inert absorbent material, such as sand or vermiculite, to contain the spill.[8] Do not use combustible materials.

• Collect and Dispose: Carefully collect the absorbent material and place it in a designated hazardous waste container, following the containerization and labeling procedures outlined above.

• Decontaminate the Area: Clean the spill area thoroughly with an appropriate solvent, and collect the cleaning materials as hazardous waste.

• Report the Incident: Report the spill to your institution's EHS office, following their specific reporting protocols.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of diethyl 2-(1H-pyrrol-1-yl)pentanedioate.

Caption: Decision workflow for the disposal of diethyl 2-(1H-pyrrol-1-yl)pentanedioate.

Conclusion: A Commitment to Safety

The proper disposal of chemical waste is not merely a regulatory requirement but a fundamental aspect of responsible scientific practice. By adhering to these detailed procedures for diethyl 2-(1H-pyrrol-1-yl)pentanedioate, researchers can ensure a safe laboratory environment, protect our ecosystem, and uphold the highest standards of scientific integrity. This guide serves as a living document, to be reviewed and adapted in accordance with any new safety information and evolving regulatory landscapes.

References

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Personal protective equipment for handling diethyl 2-(1H-pyrrol-1-yl)pentanedioate

Handling specialized bifunctional building blocks like diethyl 2-(1H-pyrrol-1-yl)pentanedioate (CAS: 259683-85-7)[1] requires a nuanced approach to laboratory safety. This molecule combines an electron-rich pyrrole ring with a diethyl glutarate (pentanedioate) backbone[2]. While highly valuable for synthesizing complex heterocycles and pharmaceutical intermediates, its dual chemical nature presents specific handling, permeation, and disposal challenges.

As your trusted partner in drug development and laboratory safety, we have designed this self-validating operational framework to ensure you can manage this compound safely, effectively, and without compromising your scientific yields.

Hazard Causality & Scientific Justification

To design an effective safety protocol, we must first understand the molecular vulnerabilities and physical hazards of the compound. Do not rely on generic safety guidelines; understanding the why behind the protocol ensures a self-validating safety culture.

• The Ester Backbone (Permeation Hazard): Diethyl pentanedioate derivatives act as potent organic solvents. Standard latex and thin nitrile gloves (e.g., 4-mil) are highly susceptible to permeation and degradation by esters[3]. Prolonged contact leads to the chemical breaching the glove barrier, causing dermal irritation and potential systemic absorption.

• The Pyrrole Moiety (Reactivity Hazard): Pyrroles are electron-rich heterocycles. When exposed to ambient oxygen and ultraviolet (UV) light, they undergo spontaneous auto-oxidation and polymerization, forming dark, tar-like residues[4]. These degradation products complicate reactions and generate unexpected toxicological profiles[5]. Furthermore, pyrrole derivatives are known respiratory and mucosal irritants.

Quantitative Data & PPE Matrix

Table 1: Chemical Identification & Properties

Property	Value	Operational Implication
Chemical Name	Diethyl 2-(1H-pyrrol-1-yl)pentanedioate	Contains both ester and pyrrole functionalities.
CAS Number	259683-85-7[1]	Key identifier for waste tracking.
Molecular Formula	C13H19NO4	Non-halogenated organic compound.

| Molecular Weight | 253.30 g/mol | Heavy vapor; will settle in unventilated areas. |

Table 2: Personal Protective Equipment (PPE) Matrix

PPE Category	Recommended Equipment	Causality / Scientific Justification
Hand Protection	Butyl rubber gloves (primary) or Laminate (SilverShield)	Esters rapidly permeate standard latex and thin nitrile. Butyl rubber provides superior resistance to ester-induced degradation.
Eye Protection	Chemical splash goggles	Protects ocular mucosa from volatile pyrrole vapors and accidental ester splashes.
Body Protection	Flame-resistant (FR) lab coat	Mitigates risks if handling alongside flammable solvents during synthesis.

| Respiratory | Certified Chemical Fume Hood | Prevents inhalation of auto-oxidation byproducts and ester fumes[4]. |

Step-by-Step Methodologies

Protocol 1: Safe Aliquoting and Transfer under Inert Atmosphere

Objective: Prevent the auto-oxidation of the pyrrole moiety while protecting the operator from volatile ester fumes.

• Preparation: Purge a clean, dry reaction flask with high-purity Nitrogen (N₂) or Argon (Ar) for 5 minutes using a Schlenk line.

• PPE Verification (Self-Validation Step): Perform a visual and tactile inspection of your butyl rubber gloves. Causality: Any stiffness, swelling, or micro-cracks indicate polymer degradation from previous ester exposure. Replace immediately if found.

• Transfer: Using a gas-tight glass syringe, extract the required volume of diethyl 2-(1H-pyrrol-1-yl)pentanedioate. Note: Avoid plastic syringes, as the ester backbone may degrade the plastic barrel or rubber plunger seal.

• Delivery: Inject the compound into the purged flask. Keep the flask under a positive pressure of inert gas to prevent oxygen ingress.

• Post-Transfer Cleaning: Immediately flush the glass syringe with a compatible solvent (e.g., acetone or dichloromethane) into a designated waste receptacle. Allowing the ester to sit in the syringe will degrade the internal seals.

Protocol 2: Chemical Spill Response and Decontamination

Objective: Rapidly contain and neutralize accidental releases without triggering secondary reactions.

• Isolate and Evacuate: Immediately halt operations and ensure the fume hood sash is lowered to maximize exhaust flow.

• Containment: Surround the spill with an inert, non-combustible absorbent material (e.g., vermiculite or dry sand). Causality: Pyrroles can react exothermically with strong oxidizers or acidic absorbents; inert silicates prevent secondary reactions.

• Absorption and Collection: Use non-sparking tools to sweep the absorbed mixture into a highly durable, sealable high-density polyethylene (HDPE) container.

• Decontamination: Wash the affected surface with a mild detergent and water, followed by an ethanol wipe-down to remove any residual ester film.

• Disposal: Label the container as "Hazardous Waste: Pyrrole/Ester Contaminated Solid" and transfer to the facility's hazardous waste accumulation area[5]. Do not flush down the sink.

Hazard Mitigation Logic

The following diagram illustrates the strict logical workflow required to handle this compound safely.

Workflow and hazard mitigation logic for handling diethyl 2-(1H-pyrrol-1-yl)pentanedioate.

References

• Ataman Kimya. PYRROLE. Retrieved from: [Link]

• U.S. Environmental Protection Agency (EPA). CTSA Methodology (Diethyl Glutarate Compatibility). Retrieved from:[Link]

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